5-Bromo-2,3-diphenylpyrazine

• CAS: 243472-70-0

Core Science & Biosynthesis

physicochemical characteristics of 5-Bromo-2,3-diphenylpyrazine

An In-depth Technical Guide to the Physicochemical Characteristics of 5-Bromo-2,3-diphenylpyrazine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyrazine derivatives are a significant class of N-heterocyclic compounds that are of great interest in medicinal chemistry and materials science.[1] The pyrazine core is a key structural motif in numerous natural products, pharmaceuticals, and functional materials.[2][3] The introduction of phenyl groups and a bromine atom onto the pyrazine ring, as in 5-Bromo-2,3-diphenylpyrazine, creates a versatile scaffold with potential for further functionalization and development of novel compounds with unique electronic and biological properties. This guide provides a comprehensive overview of the known and predicted , offering valuable insights for its application in research and development.

Molecular Structure and Properties

5-Bromo-2,3-diphenylpyrazine possesses a planar pyrazine ring substituted with two phenyl groups and a bromine atom. The presence of the electron-withdrawing bromine atom and the aromatic phenyl groups significantly influences the electronic properties and reactivity of the pyrazine core.

Caption: Molecular structure of 5-Bromo-2,3-diphenylpyrazine.

Table 1: Physicochemical Properties of 5-Bromo-2,3-diphenylpyrazine

Property	Value	Source
CAS Number	243472-70-0	[4]
Molecular Formula	C₁₆H₁₁BrN₂	[4][5]
Molecular Weight	311.18 g/mol	[4][5]
Appearance	Solid (Predicted)
Boiling Point	365.6 ± 37.0 °C (Predicted)	[6]
Density	1.397 ± 0.06 g/cm³ (Predicted)	[6]
pKa	-2.21 ± 0.10 (Predicted)	[6]
XlogP	4.1 (Predicted)	[5]
Storage Temperature	2-8 °C, Inert atmosphere

Synthesis Protocol

A plausible synthetic route to 5-Bromo-2,3-diphenylpyrazine is derived from a patented method, which involves a two-step process starting from benzil.[7]

Caption: Proposed synthesis workflow for 5-Bromo-2,3-diphenylpyrazine.

Step 1: Synthesis of 2,3-Diphenyl-5-hydroxypyrazine

• In a reaction vessel, dissolve benzil and glycine in a suitable solvent under alkaline conditions (e.g., in the presence of sodium hydroxide or potassium hydroxide).[7]

• Heat the reaction mixture to 70 °C and maintain this temperature with stirring until the reaction is complete, as monitored by thin-layer chromatography (TLC).[7]

• Upon completion, cool the reaction mixture and neutralize with an appropriate acid to precipitate the product.

• Filter the precipitate, wash with water, and dry to yield 2,3-Diphenyl-5-hydroxypyrazine.

Step 2: Bromination of 2,3-Diphenyl-5-hydroxypyrazine

• In a dry reaction flask under an inert atmosphere, suspend 2,3-Diphenyl-5-hydroxypyrazine in an anhydrous solvent such as acetonitrile or toluene.[7]

• Add phosphorus oxybromide (POBr₃) to the suspension.[7]

• Heat the mixture to reflux and maintain for several hours until the starting material is consumed (monitored by TLC).

• Cool the reaction mixture and carefully quench with water or ice.

• Extract the product with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain 5-Bromo-2,3-diphenylpyrazine.

Spectroscopic Analysis (Predicted)

¹H NMR Spectroscopy

The ¹H NMR spectrum is expected to show signals corresponding to the eleven protons of the molecule. The single proton on the pyrazine ring is expected to be the most downfield signal due to the deshielding effects of the adjacent nitrogen atoms and the bromine atom. The protons of the two phenyl groups will likely appear as complex multiplets in the aromatic region.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum should display signals for the 16 carbon atoms. The carbon atoms of the pyrazine ring will be significantly influenced by the nitrogen atoms and the bromine substituent. The carbon atom bonded to the bromine (C-5) is expected to be shifted upfield compared to the other pyrazine carbons due to the heavy atom effect. For comparison, the reported ¹³C NMR chemical shifts for the parent 2,3-diphenylpyrazine in CDCl₃ are available.

Mass Spectrometry

The mass spectrum of 5-Bromo-2,3-diphenylpyrazine is expected to show a characteristic isotopic pattern for the molecular ion peak due to the presence of the bromine atom (⁷⁹Br and ⁸¹Br isotopes in an approximate 1:1 ratio). This will result in two peaks of nearly equal intensity at m/z 310 and 312. Fragmentation may involve the loss of the bromine atom, followed by fragmentation of the diphenylpyrazine core.

Infrared (IR) Spectroscopy

The IR spectrum is predicted to show characteristic absorption bands for the C-H stretching of the aromatic rings (around 3100-3000 cm⁻¹), C=C and C=N stretching vibrations of the pyrazine and phenyl rings (in the 1600-1400 cm⁻¹ region), and C-Br stretching (in the lower frequency region, typically below 700 cm⁻¹).

Solid-State Characteristics (Theoretical)

Crystal Structure

While the specific crystal structure of 5-Bromo-2,3-diphenylpyrazine has not been experimentally determined, related brominated pyrazine derivatives have been studied.[8] It is anticipated that the molecule will adopt a largely planar conformation in the solid state, with the phenyl rings likely twisted relative to the pyrazine ring. Intermolecular interactions such as π-π stacking between the aromatic rings and halogen bonding involving the bromine atom are expected to play a role in the crystal packing.

Melting Point

An experimental melting point is not available. The predicted boiling point is high, suggesting a high melting point typical for rigid, aromatic molecules of this size. The melting points of brominated aromatic compounds are influenced by factors such as molecular symmetry and the strength of intermolecular forces.[9]

Solubility

Based on its structure, 5-Bromo-2,3-diphenylpyrazine is expected to be poorly soluble in water but should exhibit good solubility in common organic solvents such as dichloromethane, chloroform, tetrahydrofuran, and toluene. The general solubility of pyrazine derivatives in various organic solvents has been documented.[1]

Reactivity and Potential Applications

The presence of an aryl bromide moiety makes 5-Bromo-2,3-diphenylpyrazine an excellent candidate for various palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling. This allows for the introduction of a wide range of substituents at the 5-position of the pyrazine ring, enabling the synthesis of a diverse library of novel compounds.

Caption: Representative Suzuki-Miyaura cross-coupling reaction of 5-Bromo-2,3-diphenylpyrazine.

This reactivity opens up avenues for its use as a key intermediate in the synthesis of compounds for drug discovery and materials science. Substituted pyrazines have shown a wide range of biological activities and are present in several approved drugs.[2][3] Furthermore, pyrazine-based materials have applications in organic electronics.[1]

Safety Information

5-Bromo-2,3-diphenylpyrazine should be handled with appropriate safety precautions in a laboratory setting.

• Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).

• Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

References

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• Ma, S., et al. (2023). Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry. Molecules, 28(19), 7440. [Link]

• Scott, J. D., & Williams, D. L. (2022). Pyrazine and Phenazine Heterocycles: Platforms for Total Synthesis and Drug Discovery. Molecules, 27(3), 1112. [Link]

• PubChem. 5-bromo-2,3-diphenylpyrazine. [Link]

• Google Patents.

• Matrix Fine Chemicals. 5-BROMO-2,3-DIPHENYLPYRAZINE | CAS 243472-70-0. [Link]

• McHugh, M. A., et al. (2004). Solubility of Pyrazine and Its Derivatives in Supercritical Carbon Dioxide. Journal of Chemical & Engineering Data, 49(4), 998-1001. [Link]

• Khan, I., et al. (2017). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Molecules, 22(2), 195. [Link]

• Home Sunshine Pharma. 5-bromo-2,3-diphenylpyrazine CAS 243472-70-0 Manufacturers, Suppliers, Factory. [Link]

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• Chemia. (2022). Active/inactive aromatic ring bromination: Bromination reactions that use NBS (2): N-bromo compounds (4): Discussion series on bromination/iodination reactions 4. [Link]

• SpectraBase. 2,3-Diphenylpyrazine. [Link]

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• Journal of Indian Research. (2013). INFRARED ABSORPTION SPECTRA OF 5-BROMO-2-3-DIHYDROXY PYRIDINE. [Link]

• The Royal Society of Chemistry. 1. [Link]

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• International Journal of Research and Technology. The ultraviolet and infrared absorption spectra of 5-bromo-2-3-dihydroxy pyridine have been reported. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

• Chemistry Stack Exchange. (2023). Why is the melting point of 4-bromoacetanilide so high? Does it have any reason to do with the chemical structure, or the para aspect?. [Link]

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Introduction: The Significance of the Diphenylpyrazine Scaffold

An In-depth Technical Guide to the Molecular Structure and Synthetic Utility of 5-Bromo-2,3-diphenylpyrazine

This guide provides a comprehensive technical overview of 5-Bromo-2,3-diphenylpyrazine, a heterocyclic compound of interest to researchers, scientists, and professionals in drug development. We will delve into its molecular structure, physicochemical properties, synthesis, and potential applications, with a focus on the scientific rationale behind the discussed methodologies.

Pyrazine derivatives are a class of nitrogen-containing heterocyclic compounds that form the core of numerous biologically active molecules. Their unique electronic properties and ability to participate in various chemical transformations make them privileged scaffolds in medicinal chemistry. The introduction of phenyl groups at the 2 and 3 positions, as seen in 5-Bromo-2,3-diphenylpyrazine, imparts significant steric and electronic modifications, influencing the molecule's conformation and reactivity. The bromo-substituent at the 5-position serves as a versatile synthetic handle, opening avenues for further molecular elaboration and the generation of diverse compound libraries for drug discovery programs.

Molecular Structure and Physicochemical Properties

The core of 5-Bromo-2,3-diphenylpyrazine is a pyrazine ring, a six-membered aromatic heterocycle containing two nitrogen atoms at positions 1 and 4. This core is substituted with two phenyl rings at the 2 and 3 positions and a bromine atom at the 5-position.

Systematic Name: 5-Bromo-2,3-diphenylpyrazine CAS Number: 243472-70-0[1] Molecular Formula: C₁₆H₁₁BrN₂[1] Molecular Weight: 311.18 g/mol [1]

The presence of the electron-withdrawing pyrazine ring and the bromine atom influences the electron density of the phenyl substituents. The dihedral angles between the pyrazine and the phenyl rings are crucial for the overall three-dimensional shape of the molecule, which in turn governs its interaction with biological targets.

Table 1: Physicochemical Properties of 5-Bromo-2,3-diphenylpyrazine

Property	Value	Source
Appearance	White powder / Solid	[2][3]
Purity	≥99.0%	[2]
Boiling Point (Predicted)	365.6 ± 37.0 °C	[2][4]
Density (Predicted)	1.397 ± 0.06 g/cm³	[2][4]
Storage	Inert atmosphere, 2-8°C	[4]

Note: Some physical properties are predicted values from chemical supplier databases and have not been experimentally verified in peer-reviewed literature.

Synthesis of 5-Bromo-2,3-diphenylpyrazine: A Step-by-Step Protocol

The synthesis of 5-Bromo-2,3-diphenylpyrazine can be achieved through the bromination of a 2-hydroxypyrazine precursor. The following protocol is based on a method described in the patent literature, providing a reliable route to this key intermediate.

Synthesis from 5,6-diphenyl-2-hydroxypyrazine

The key transformation in this synthesis is the conversion of a hydroxyl group on the pyrazine ring to a bromine atom. This is typically achieved using a brominating agent such as tribromooxyphosphorus (POBr₃).

Experimental Protocol:

Step 1: Reaction Setup

• To a dry three-neck flask equipped with a condenser and a magnetic stirrer, add 5,6-diphenyl-2-hydroxypyrazine.

• Add an anhydrous solvent such as acetonitrile, toluene, or xylene. The choice of solvent is critical to ensure the solubility of the starting material and to facilitate the reaction at an appropriate temperature. Acetonitrile is a common choice due to its polarity and relatively high boiling point.

• Under an inert atmosphere (e.g., nitrogen or argon), add tribromooxyphosphorus (3.0 equivalents). The use of an excess of the brominating agent ensures the complete conversion of the starting material.

Step 2: Reaction Conditions

• Add a base catalyst, such as triethylamine or pyridine, to the reaction mixture. The base scavenges the acidic byproducts generated during the reaction, driving the equilibrium towards the product.

• Heat the reaction mixture to reflux. The elevated temperature is necessary to overcome the activation energy of the reaction. The reaction progress should be monitored by a suitable analytical technique, such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

Step 3: Work-up and Purification

• Once the reaction is complete, cool the mixture to room temperature.

• Carefully quench the reaction by the slow addition of water or a saturated aqueous solution of sodium bicarbonate to neutralize the excess acid.

• Extract the product into an organic solvent like dichloromethane or ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel to afford pure 5-Bromo-2,3-diphenylpyrazine.

Caption: Synthesis workflow for 5-Bromo-2,3-diphenylpyrazine.

Structural Analysis and Characterization

The unambiguous identification and confirmation of the structure of 5-Bromo-2,3-diphenylpyrazine rely on a combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the aromatic protons of the two phenyl rings and the lone proton on the pyrazine ring. The chemical shift of the pyrazine proton will be influenced by the electronegative nitrogen atoms and the bromine substituent. The phenyl protons will likely appear as complex multiplets in the aromatic region of the spectrum.

• ¹³C NMR: The carbon NMR spectrum will provide information on the number of unique carbon environments in the molecule. The carbon atoms of the pyrazine ring will have distinct chemical shifts, with the carbon atom bonded to the bromine atom showing a characteristic shift. The phenyl carbons will also give rise to a set of signals in the aromatic region.

Mass Spectrometry (MS)

Mass spectrometry is a crucial tool for determining the molecular weight and fragmentation pattern of the compound. For 5-Bromo-2,3-diphenylpyrazine, the mass spectrum should exhibit a molecular ion peak (M⁺) corresponding to its molecular weight. Due to the presence of bromine, a characteristic isotopic pattern will be observed for the molecular ion peak, with two peaks of nearly equal intensity separated by two mass units (corresponding to the ⁷⁹Br and ⁸¹Br isotopes). Predicted m/z values for various adducts are available in public databases.[5]

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the C-H stretching of the aromatic rings, C=C and C=N stretching vibrations of the pyrazine and phenyl rings, and the C-Br stretching vibration.

Caption: Logical workflow for the structural characterization of 5-Bromo-2,3-diphenylpyrazine.

Reactivity and Synthetic Applications

The bromine atom at the 5-position of the pyrazine ring is a key functional group that allows for a variety of subsequent chemical transformations. This makes 5-Bromo-2,3-diphenylpyrazine a valuable building block in organic synthesis.

Palladium-Catalyzed Cross-Coupling Reactions

The C-Br bond in 5-Bromo-2,3-diphenylpyrazine is susceptible to palladium-catalyzed cross-coupling reactions, such as the Suzuki, Stille, and Sonogashira reactions. These reactions are powerful tools for forming new carbon-carbon and carbon-heteroatom bonds.

• Suzuki Coupling: Reaction with boronic acids or esters in the presence of a palladium catalyst and a base allows for the introduction of a wide range of aryl, heteroaryl, or alkyl groups at the 5-position. This is a highly versatile method for generating libraries of novel diphenylpyrazine derivatives for biological screening.

Nucleophilic Aromatic Substitution

The electron-deficient nature of the pyrazine ring can facilitate nucleophilic aromatic substitution (SₙAr) reactions, where the bromide ion is displaced by a nucleophile. This provides a route to introduce nitrogen, oxygen, or sulfur-containing functional groups at the 5-position.

Potential Applications in Drug Discovery

The diphenylpyrazine scaffold is present in a number of compounds with interesting biological activities. While specific biological data for 5-Bromo-2,3-diphenylpyrazine is not widely published, its potential as a precursor for pharmacologically active molecules is significant. The ability to diversify the molecule at the 5-position through the reactions described above makes it an attractive starting point for lead optimization campaigns in drug discovery. For instance, related pyrazine derivatives have been investigated for their potential as anticancer agents and for other therapeutic applications.

Conclusion

5-Bromo-2,3-diphenylpyrazine is a valuable heterocyclic compound with a well-defined molecular structure and versatile synthetic utility. Its synthesis is achievable through established methods, and its reactivity, particularly at the bromine-substituted position, allows for extensive chemical modification. For researchers and scientists in drug development, this compound represents a promising scaffold for the design and synthesis of novel therapeutic agents. Further exploration of its biological activity and the development of new derivatives are warranted to fully realize its potential in medicinal chemistry.

References

• Zhu, X. (2009). 5-Bromo-N-phenyl-pyrazine-2,3-diamine. Acta Crystallographica Section E: Structure Reports Online, 65(Pt 8), o1968. [Link]

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• Home Sunshine Pharma. 5-bromo-2,3-diphenylpyrazine CAS 243472-70-0 Manufacturers, Suppliers, Factory. [Link]

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Spectroscopic Analysis of 5-Bromo-2,3-diphenylpyrazine: A Technical Guide

For Immediate Release

Shanghai, China – January 7, 2026 – In the landscape of pharmaceutical research and complex organic synthesis, the precise characterization of novel heterocyclic compounds is paramount. This technical guide provides a detailed overview of the spectroscopic properties of 5-Bromo-2,3-diphenylpyrazine, a key intermediate in various synthetic pathways. This document is intended for researchers, scientists, and professionals in drug development, offering a foundational understanding of its structural verification through modern spectroscopic techniques.

Molecular Structure and Physicochemical Properties

5-Bromo-2,3-diphenylpyrazine possesses the chemical formula C₁₆H₁₁BrN₂ and a molecular weight of approximately 311.18 g/mol .[1] Its structure features a central pyrazine ring substituted with a bromine atom and two phenyl groups. The presence of these functionalities dictates its characteristic spectroscopic behavior.

Property	Value	Source
CAS Number	243472-70-0	[1]
Molecular Formula	C₁₆H₁₁BrN₂	[1]
Molecular Weight	311.18 g/mol	[1]
Appearance	White to off-white solid	[2]
Storage	Inert atmosphere, 2-8°C

Spectroscopic Characterization

The structural elucidation of 5-Bromo-2,3-diphenylpyrazine relies on a combination of spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for determining the precise arrangement of atoms in a molecule. For 5-Bromo-2,3-diphenylpyrazine, both ¹H and ¹³C NMR are essential.

The proton NMR spectrum is expected to show signals corresponding to the aromatic protons of the two phenyl rings and the lone proton on the pyrazine ring.

• Pyrazine Proton: A singlet is anticipated for the proton at the 6-position of the pyrazine ring. Due to the electronegativity of the adjacent nitrogen atoms and the bromine atom, this signal is expected to appear in the downfield region, likely between δ 8.5 and 9.0 ppm.

• Phenyl Protons: The ten protons of the two phenyl groups will present as a complex multiplet in the aromatic region, typically between δ 7.2 and 8.0 ppm. The specific pattern will depend on the rotational freedom and electronic environment of the phenyl rings.

The carbon NMR spectrum will provide information on all sixteen carbon atoms in the molecule.

• Pyrazine Carbons: The carbon atoms of the pyrazine ring are expected to resonate in the range of δ 140-160 ppm. The carbon atom bonded to the bromine (C5) will be significantly influenced by the halogen's electronegativity and will likely appear in the lower end of this range.

• Phenyl Carbons: The carbons of the two phenyl rings will show signals between δ 125 and 140 ppm. The quaternary carbons to which the phenyl rings are attached on the pyrazine core will also be in this region but may have lower intensities.

Experimental Protocol: NMR Spectroscopy

A standardized protocol for acquiring NMR spectra for a compound like 5-Bromo-2,3-diphenylpyrazine is as follows:

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Typical parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds, and 16-32 scans.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled carbon spectrum.

  • Due to the lower natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) and a longer relaxation delay may be necessary.

• Data Processing: Process the raw data using appropriate software (e.g., MestReNova, TopSpin). This includes Fourier transformation, phase correction, baseline correction, and referencing the spectra to the residual solvent peak.

Caption: Workflow for NMR-based structural elucidation.

Mass Spectrometry (MS)

Mass spectrometry provides crucial information about the molecular weight and fragmentation pattern of a molecule. For 5-Bromo-2,3-diphenylpyrazine, high-resolution mass spectrometry (HRMS) is ideal for confirming the elemental composition.

Predicted Mass Spectrum:

• Molecular Ion Peak: The mass spectrum will exhibit a characteristic isotopic pattern for the molecular ion [M]⁺ due to the presence of bromine (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio). This will result in two peaks of nearly equal intensity at m/z 310 and 312.

• Fragmentation: Common fragmentation pathways may involve the loss of the bromine atom, leading to a fragment at m/z 231. Further fragmentation of the diphenylpyrazine core could also be observed. PubChem provides predicted collision cross-section values for various adducts, which can aid in identification.[3]

Experimental Protocol: Mass Spectrometry (ESI-MS)

• Sample Preparation: Prepare a dilute solution of the compound (approximately 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrumentation: Use an Electrospray Ionization Mass Spectrometer (ESI-MS), often coupled with a liquid chromatography system (LC-MS).

• Data Acquisition: Infuse the sample solution directly into the ESI source. Acquire data in positive ion mode.

• Data Analysis: Analyze the resulting mass spectrum to identify the molecular ion peaks and characteristic isotopic patterns.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by detecting their characteristic vibrational frequencies.

Predicted IR Spectrum:

• Aromatic C-H Stretch: Peaks in the region of 3050-3100 cm⁻¹ are characteristic of the C-H stretching vibrations of the aromatic rings.

• C=N and C=C Stretching: The stretching vibrations of the C=N bonds in the pyrazine ring and the C=C bonds in the phenyl rings are expected to appear in the 1400-1600 cm⁻¹ region.

• C-Br Stretch: The carbon-bromine stretching vibration will be observed in the fingerprint region, typically between 500 and 600 cm⁻¹.

• Aromatic C-H Bending: Out-of-plane bending vibrations for the substituted aromatic rings will give rise to characteristic bands in the 690-900 cm⁻¹ range.

Experimental Protocol: Infrared (IR) Spectroscopy (ATR)

• Sample Preparation: Place a small amount of the solid sample directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory.

• Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer equipped with an ATR accessory.

• Data Acquisition: Collect the spectrum over the range of 4000-400 cm⁻¹. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Analysis: Analyze the positions and intensities of the absorption bands to identify the functional groups present.

Caption: Relationship between structure and spectroscopic data.

Conclusion

The structural confirmation of 5-Bromo-2,3-diphenylpyrazine is achieved through a synergistic application of NMR, MS, and IR spectroscopy. While experimentally derived public data is limited, the predicted spectral characteristics outlined in this guide, based on fundamental principles and data from analogous structures, provide a solid foundation for its unambiguous identification. For researchers working with this compound, the acquisition of experimental data following the described protocols is essential for quality control and to ensure the integrity of subsequent research and development activities.

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An In-Depth Technical Guide to the Synthesis of 5-Bromo-2,3-diphenylpyrazine Precursors

Abstract

5-Bromo-2,3-diphenylpyrazine is a valuable heterocyclic compound, serving as a critical building block in the development of pharmaceuticals and advanced materials. Its synthesis hinges on the efficient preparation of its fundamental precursors. This guide provides a comprehensive, technically-grounded overview of the synthesis of these key precursors, focusing on the preparation of benzil and the subsequent assembly and functionalization of the pyrazine core. We delve into the causal mechanisms behind experimental choices, present detailed, replicable protocols, and offer insights gleaned from established chemical literature to ensure scientific integrity and practical applicability for researchers, scientists, and professionals in drug development.

Introduction and Strategic Overview

The pyrazine ring system is a common motif in pharmacologically active compounds and functional organic materials. The introduction of a bromine atom, as in 5-bromo-2,3-diphenylpyrazine, provides a versatile handle for further chemical modification, most notably through palladium-catalyzed cross-coupling reactions.[1] The reliable synthesis of this key intermediate is therefore of significant interest.

A logical retrosynthetic analysis of the target molecule reveals that the most straightforward and widely adopted strategy involves a three-stage process:

• Synthesis of the 1,2-Dicarbonyl Precursor: Preparation of benzil (1,2-diphenylethane-1,2-dione), the central building block for the phenyl-substituted backbone.

• Assembly of the Pyrazine Core: Condensation of benzil with a 1,2-diamine, typically ethylenediamine, to form the 2,3-diphenylpyrazine ring.

• Regioselective Functionalization: Electrophilic bromination of the 2,3-diphenylpyrazine core to install the bromine atom at the 5-position.

This guide is structured to follow this synthetic pathway, providing in-depth discussion and validated protocols for each critical stage.

Overall Synthetic Workflow

The diagram below outlines the complete synthetic sequence from the starting material, benzoin, to the final product, 5-bromo-2,3-diphenylpyrazine.

Caption: Overall synthetic pathway for 5-Bromo-2,3-diphenylpyrazine.

Synthesis of Precursor 1: Benzil (1,2-Diphenylethane-1,2-dione)

Benzil is the cornerstone 1,2-dicarbonyl precursor required for this synthesis. It is most commonly and efficiently prepared via the oxidation of benzoin, an α-hydroxyketone.[2]

Mechanistic Rationale: Oxidation of Benzoin

The conversion of benzoin's secondary alcohol group to a ketone is a classic oxidation reaction.[3][4] While various oxidizing agents can be employed, concentrated nitric acid (HNO₃) is a widely used, effective, and economical choice for this transformation on a laboratory scale.[4][5] The reaction proceeds by converting the alcohol into a good leaving group, which is then eliminated to form the ketone.

Alternative, "greener" methods have been developed, such as the air oxidation of benzoin using metal-salen catalysts (e.g., Co(Salen)), which can achieve high yields under milder conditions.[6] However, the nitric acid method remains prevalent due to its simplicity and robust nature.

Caption: The oxidation of benzoin to form the diketone, benzil.

Detailed Experimental Protocol: Nitric Acid Oxidation

This protocol is adapted from well-established procedures and is designed for high yield and purity.[4][5][7]

Materials and Equipment:

• Round-bottom flask (100 mL)

• Reflux condenser

• Heating mantle or water bath

• Beaker (250 mL)

• Büchner funnel and filter flask

• Benzoin

• Concentrated nitric acid (~70%)

• Ethanol (95%)

• Ice

Procedure:

• Reaction Setup: In a fume hood, place benzoin (5.0 g, 23.6 mmol) and concentrated nitric acid (25 mL) into a 100 mL round-bottom flask.

• Heating: Attach a reflux condenser and heat the mixture gently in a boiling water bath. The reaction will initiate, evidenced by the evolution of reddish-brown nitrogen dioxide gas. Continue heating for approximately 60-90 minutes, until the evolution of gas ceases.[4][5]

• Product Precipitation: Allow the reaction mixture to cool slightly, then pour it into a 250 mL beaker containing 150 mL of an ice-water slurry. Stir the mixture vigorously with a glass rod to induce crystallization of the crude product.[5]

• Isolation: Collect the yellow, solid benzil by vacuum filtration using a Büchner funnel. Wash the crystals thoroughly with cold water to remove any residual nitric acid.

• Purification: Recrystallize the crude product from hot 95% ethanol (approximately 2.5-3.0 mL of ethanol per gram of crude product).[4] Dissolve the solid in the minimum amount of boiling ethanol, then allow the solution to cool slowly to room temperature, followed by cooling in an ice bath to maximize crystal formation.

• Drying and Characterization: Collect the purified yellow, needle-like crystals by vacuum filtration. Dry the product in a desiccator. The expected yield is typically high (>90%).

Quality Control and Data

Ensuring the purity of benzil is crucial for the subsequent condensation step.

Parameter	Expected Value	Source
Appearance	Yellow crystalline powder	[3]
Melting Point	94-96 °C	[4][7]
Molecular Weight	210.23 g/mol	[3]
Solubility	Soluble in ethanol, benzene; Insoluble in water	[3]

Assembly of the Pyrazine Core

The formation of the 2,3-diphenylpyrazine ring is achieved through the condensation of the two key precursors: benzil and ethylenediamine.[8][9] This reaction is a robust and high-yielding method for creating the central heterocyclic structure.

Mechanistic Rationale: Condensation and Aromatization

The reaction proceeds via a two-step mechanism:

• Double Condensation: The two amine groups of ethylenediamine react with the two ketone groups of benzil to form a dihydropyrazine intermediate.

• Oxidation (Aromatization): The dihydropyrazine intermediate is unstable and readily undergoes oxidation to form the stable, aromatic pyrazine ring. This oxidation often occurs spontaneously in the presence of atmospheric oxygen, especially at elevated temperatures.

Detailed Experimental Protocol

Materials and Equipment:

• Round-bottom flask

• Reflux condenser

• Heating source

• Purified benzil (from Section 2)

• Ethylenediamine

• Ethanol

Procedure:

• Reaction Setup: Dissolve benzil (4.20 g, 20.0 mmol) in 30 mL of ethanol in a round-bottom flask by gently warming.

• Reagent Addition: To the warm solution, add ethylenediamine (1.20 g, 20.0 mmol) dropwise with stirring.

• Reflux: Attach a reflux condenser and heat the reaction mixture to reflux for 1-2 hours. The solution will typically darken in color.

• Cooling and Crystallization: After the reflux period, remove the heat source and allow the flask to cool slowly to room temperature. The product, 2,3-diphenylpyrazine, will crystallize out of the solution. Cooling in an ice bath can further improve the yield.

• Isolation and Purification: Collect the crystalline product by vacuum filtration. Wash the crystals with a small amount of cold ethanol to remove any unreacted starting materials. The product is often of high purity directly from this procedure, but can be further recrystallized from ethanol if necessary.

Synthesis of 5-Bromo-2,3-diphenylpyrazine

The final step is the regioselective bromination of the 2,3-diphenylpyrazine core. This is an electrophilic aromatic substitution reaction.[10][11][12]

Mechanistic Rationale: Electrophilic Aromatic Substitution

The pyrazine ring is an electron-deficient aromatic system, which makes electrophilic substitution reactions more challenging than on benzene. However, substitution is possible under forcing conditions. The reaction requires a potent electrophilic bromine source (Br⁺), which attacks the electron-rich positions of the pyrazine ring. The phenyl groups at positions 2 and 3 direct the incoming electrophile to the 5 and 6 positions. Due to symmetry, these positions are equivalent.

A common and effective method for this transformation involves using a brominating agent like phosphorus oxybromide (POBr₃) or reacting the corresponding 2-hydroxypyrazine with phosphorus oxybromide. A direct synthesis route from benzil involves reaction with glycinamide followed by bromination.[13]

Detailed Experimental Protocol (Conceptual)

A direct and efficient synthesis of 5-bromo-2,3-diphenylpyrazine can be achieved starting from 5,6-diphenyl-2-hydroxypyrazine.[13]

Materials and Equipment:

• Anhydrous reaction flask with inert atmosphere setup

• Reflux condenser

• 5,6-Diphenyl-2-hydroxypyrazine

• Phosphorus oxybromide (POBr₃) or Tribromoxyphosphorus

• Anhydrous solvent (e.g., acetonitrile, toluene)

• Base catalyst (e.g., triethylamine)

Procedure:

• Reaction Setup: In an anhydrous solvent under an inert atmosphere (e.g., nitrogen), combine 5,6-diphenyl-2-hydroxypyrazine and a base catalyst.

• Reagent Addition: Add phosphorus oxybromide to the mixture.

• Heating: Heat the reaction mixture to reflux until the reaction is complete, as monitored by Thin Layer Chromatography (TLC).

• Work-up and Isolation: After cooling, the reaction is carefully quenched with water or an ice slurry. The product is then extracted into an organic solvent. The organic layer is washed, dried, and concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography or recrystallization to yield pure 5-bromo-2,3-diphenylpyrazine.[14]

Conclusion

The synthesis of 5-bromo-2,3-diphenylpyrazine is a well-established process that relies on the robust and high-yielding preparation of its key precursors. By first synthesizing benzil via the oxidation of benzoin, followed by a straightforward condensation with ethylenediamine to form the pyrazine core, a solid foundation is laid for the final bromination step. Each stage requires careful attention to reaction conditions and purification techniques to ensure high purity and yield. The protocols and mechanistic insights provided in this guide offer a reliable framework for researchers to successfully produce this valuable synthetic intermediate for applications in medicinal chemistry and materials science.

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Introduction: The Pyrazine Scaffold and the Strategic Role of Bromination

An In-depth Technical Guide to the Biological Activity of Brominated Pyrazine Compounds

The pyrazine ring, a six-membered aromatic heterocycle with two nitrogen atoms in a 1,4-orientation, is a cornerstone of modern medicinal chemistry.[1][2] Its unique electronic properties, ability to act as a hydrogen bond acceptor, and rigid scaffold make it a "privileged structure" in drug discovery, featured in numerous FDA-approved drugs for a wide range of diseases.[3][4] From the first-in-class proteasome inhibitor Bortezomib for multiple myeloma to the antiviral Favipiravir, the pyrazine core has proven its therapeutic value.[1][4]

The strategic modification of this core scaffold is a key tactic in drug development. Halogenation, and specifically bromination, is a powerful tool used to modulate a compound's biological profile.[5] The introduction of a bromine atom can significantly alter a molecule's lipophilicity, metabolic stability, and binding affinity to its biological target. The bromine atom's size and electronegativity can introduce favorable van der Waals interactions or halogen bonds within a target's binding pocket, often leading to enhanced potency and selectivity.[6] Furthermore, bromination can block sites of metabolic degradation, thereby improving the pharmacokinetic profile of a potential drug candidate.

This guide provides a comprehensive, in-depth analysis of the diverse biological activities exhibited by brominated pyrazine compounds. We will explore their applications as antimicrobial, anticancer, and neurological agents, delving into their mechanisms of action, structure-activity relationships, and the experimental methodologies used to validate their therapeutic potential. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this potent chemical class in their own discovery programs.

Antimicrobial Applications: A Broad Spectrum of Activity

Brominated pyrazine derivatives have demonstrated significant potential in combating a range of pathogens, including drug-resistant bacteria and viruses. The pyrazine core provides a versatile template for developing agents that can overcome existing resistance mechanisms.

Antibacterial Activity

The rise of multidrug-resistant bacteria poses a severe threat to global health. Research into brominated pyrazines has yielded promising candidates, particularly against challenging Gram-positive pathogens.

One notable class is pyrazine-based chalcones. A study on the brominated chalcone, designated CH-0y , revealed potent anti-staphylococcal and anti-enterococcal activity.[7][8] This compound displayed bactericidal action against reference strains and clinical isolates, including methicillin-resistant Staphylococcus aureus (MRSA).[7] The minimum inhibitory concentrations (MICs) against various staphylococci were found to be in the range of 15.625 to 62.5 μM.[8] The activity of CH-0y was particularly high against coagulase-negative staphylococci like S. epidermidis and S. lugdunensis.[8] Such compounds are being explored not only as standalone agents but also as adjuvants to enhance the efficacy of conventional antibiotics.[7]

More recently, a series of N-(4-bromo-3-methylphenyl)pyrazine-2-carboxamide derivatives were synthesized and tested against extensively drug-resistant Salmonella Typhi (XDR-S. Typhi), a significant public health concern.[9] The derivative 5d from this series showed the strongest antibacterial activity, with an MIC of 6.25 mg/mL, highlighting the potential of this scaffold in tackling gram-negative pathogens.[9]

Compound Class/Derivative	Target Organism(s)	Activity Metric (MIC)	Reference
Pyrazine-based Chalcone (CH-0y)	Staphylococcus spp.	15.625 - 62.5 μM	[7][8]
Pyrazine-based Chalcone (CH-0y)	Enterococcus faecium	31.25 - 62.5 μM	[7]
N-(4-bromo-3-methylphenyl)pyrazine-2-carboxamide (5d)	XDR Salmonella Typhi	6.25 mg/mL	[9]

Table 1: Antibacterial Activity of Selected Brominated Pyrazine Compounds.

Antiviral and Antimycobacterial Properties

The antiviral potential of this class was identified through the screening of pyrazino-pyrazine derivatives. Specifically, 2,3-dihydroxy-6-bromo-pyrazino-[2,3-beta]-pyrazine showed broad-spectrum in vitro activity against both RNA and DNA viruses, including measles, influenza, herpes simplex, and vaccinia viruses.[10][11] Further studies on novel pyrido[2,3‐b]pyrazine cores have identified potent non-nucleoside inhibitors of human cytomegalovirus (HCMV) DNA polymerase, with some compounds showing 30-50 times higher potency than the standard-of-care drug ganciclovir.[12]

In the realm of antimycobacterial therapy, Pyrazinamide (PZA) is a cornerstone drug for treating Mycobacterium tuberculosis. PZA is a prodrug that is converted to its active form, pyrazinoic acid (POA), which targets the PanD enzyme essential for coenzyme A biosynthesis.[13] PZA resistance often arises from mutations in the activating enzyme. To overcome this, research has focused on designing POA analogs that do not require enzymatic activation. Structure-activity relationship (SAR) studies on substituted POA have shown that adding alkylamino groups at the 3 and 5 positions of the pyrazine ring can result in analogs that are 5 to 10-fold more potent than POA itself, representing a promising strategy to combat resistant tuberculosis.[13]

Anticancer Activity: Targeting Key Oncogenic Pathways

Pyrazine derivatives are well-established as valuable scaffolds in oncology, targeting a multitude of pathways involved in cancer cell proliferation and survival.[14][15] The incorporation of bromine has been shown to be critical for the cytotoxic activity of several classes of these compounds.

Direct Cytotoxicity and the Role of Bromination

Studies on brominated coelenteramine analogs, which possess an imidazopyrazinone core, have underscored the importance of the halogen atom. The non-brominated parent compound was inactive against gastric and lung cancer cell lines, whereas its brominated counterparts exhibited significant cytotoxic activity.[6] This highlights a clear mechanistic requirement for the bromine atom, which may be involved in crucial binding interactions or in altering the electronic properties of the molecule to favor a cytotoxic mechanism.[6]

Inhibition of Oncogenic Kinases

Protein kinases are critical regulators of cellular signaling and are among the most important targets in modern cancer therapy.[16] Pyrazine-based molecules are frequently used as cores for kinase inhibitors.[14][17] Research has led to the development of 2,6-disubstituted pyrazine derivatives as inhibitors of Casein Kinase II (CK2) and PIM kinases, both of which are involved in promoting cancer cell survival and proliferation.[18] The mechanism for many pyrazine-based inhibitors involves competitive binding at the ATP-binding pocket of the kinase, preventing phosphorylation of downstream substrates and thereby halting the oncogenic signaling cascade.[14]

Caption: ATP-competitive inhibition by a brominated pyrazine compound.

Inhibition of Epigenetic Targets

Beyond kinases, brominated pyrazines are also being explored as modulators of epigenetic machinery. A novel series of 1,4-pyrazine-containing compounds were identified as potent inhibitors of the histone acetyltransferases (HATs) p300 and its paralog CBP.[19] The lead compound from this series, compound 29 , competitively inhibits p300 HAT against the histone substrate with an IC50 of 1.4 μM and exhibits high selectivity over other human HATs.[19] By inhibiting histone acetylation, these compounds can alter gene expression programs, and compound 29 showed strong antiproliferative activity against a panel of cancer cells with EC50 values ranging from 1.2-8.7 μM.[19]

Compound/Class	Target/Mechanism	Cancer Type(s)	Activity Metric (IC50/EC50)	Reference
Brominated Coelenteramine	Cytotoxicity (Bromine-dependent)	Lung, Gastric	Varies by cell line	[6]
2,6-Disubstituted Pyrazines	CK2/PIM Kinase Inhibition	General	Varies by derivative	[18]
1,4-Pyrazine (Compound 29)	p300/CBP HAT Inhibition	Solid and Blood Cancers	1.4 μM (p300 IC50) 1.2-8.7 μM (Cell EC50)	[19]

Table 2: Anticancer Activity of Selected Brominated Pyrazine Compounds.

Neurological and Other Biological Activities

The therapeutic reach of brominated pyrazines extends to the central nervous system and metabolic regulation.

• Neurodegenerative Diseases : Heterocyclic compounds are a major focus for developing treatments for Alzheimer's and Parkinson's diseases.[20] While specific research on brominated pyrazines in this area is emerging, the parent pyrazine scaffold is well-studied. Tetramethylpyrazine, for example, has shown neuroprotective effects through anti-inflammatory and antioxidative mechanisms.[21] Furthermore, pyrazine and quinoxaline derivatives have been successfully developed as fluorescent probes for the in vivo detection of cerebral tau tangles, a key hallmark of Alzheimer's disease, demonstrating their ability to cross the blood-brain barrier and interact with neurological targets.[22]

• Mitochondrial Uncouplers : A novel class of mitochondrial protonophores, furazano[3,4-b]pyrazines, has been identified, with the lead compound named BAM15.[23][24] These molecules uncouple nutrient oxidation from ATP production and have therapeutic potential for diseases like obesity and Parkinson's. Structure-activity relationship studies revealed that the furazan, pyrazine, and aniline rings are all essential for the compound's protonophore activity.[24]

Synthesis and Experimental Protocols

The synthesis and evaluation of brominated pyrazine compounds follow established medicinal chemistry workflows. The following sections provide representative protocols for their synthesis and biological characterization.

Representative Synthetic Protocol: Suzuki Coupling

This protocol describes a general method for the arylation of a brominated pyrazine core via a palladium-catalyzed Suzuki cross-coupling reaction, a common and versatile method in medicinal chemistry.[9]

Caption: General workflow for synthesis via Suzuki coupling.

Step-by-Step Methodology:

• Reagent Preparation : In a round-bottom flask, combine N-(4-bromo-3-methylphenyl)pyrazine-2-carboxamide (1 equivalent), the desired aryl boronic acid (1.2 equivalents), and a suitable base such as potassium carbonate (2 equivalents).[9]

• Solvent and Catalyst Addition : Add a solvent mixture, typically dioxane and water (e.g., 4:1 ratio). Purge the mixture with an inert gas (nitrogen or argon) for 15-20 minutes.

• Catalyst Introduction : Add the palladium catalyst (e.g., Pd(PPh3)4, 0.05 equivalents) to the reaction mixture under the inert atmosphere.

• Reaction Execution : Equip the flask with a condenser and heat the mixture to reflux (typically 80-100 °C) for the required time (monitored by TLC or LC-MS, usually 2-12 hours).

• Aqueous Workup : After the reaction is complete, cool the mixture to room temperature. Dilute with water and extract the product into an organic solvent like ethyl acetate (3x).

• Purification : Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product using silica gel column chromatography to yield the final arylated pyrazine derivative.[9]

• Characterization : Confirm the structure and purity of the final compound using NMR spectroscopy and mass spectrometry.

Protocol for Antibacterial Susceptibility Testing: MIC Determination

The Minimum Inhibitory Concentration (MIC) is a standard measure of an antimicrobial agent's effectiveness. This protocol is based on the broth microdilution method.[25]

Step-by-Step Methodology:

• Compound Preparation : Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO). Create a series of two-fold serial dilutions in a 96-well microtiter plate using sterile Mueller-Hinton Broth (MHB). The final concentration range should be sufficient to determine the MIC (e.g., 256 µg/mL to 0.5 µg/mL).

• Inoculum Preparation : Culture the bacterial strain (e.g., S. aureus) overnight. Dilute the culture in MHB to achieve a standardized concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Inoculation : Add 50 µL of the standardized bacterial inoculum to each well of the microtiter plate containing 50 µL of the diluted compound, resulting in a final volume of 100 µL.

• Controls : Include a positive control well (broth + inoculum, no compound) and a negative control well (broth only).

• Incubation : Cover the plate and incubate at 37 °C for 18-24 hours.

• Result Interpretation : The MIC is defined as the lowest concentration of the compound at which there is no visible growth of bacteria. This can be assessed visually or by measuring the optical density at 600 nm.

Future Perspectives and Conclusion

The diverse biological activities of brominated pyrazine compounds firmly establish them as a chemical class of significant interest for drug discovery. The strategic incorporation of bromine has repeatedly proven to be a successful strategy for enhancing potency and modulating the pharmacological properties of the versatile pyrazine scaffold.

Future research will likely focus on several key areas:

• Target Selectivity : For applications like kinase inhibition, achieving high selectivity for the target kinase over other related kinases is crucial to minimize off-target effects and improve the safety profile.

• Overcoming Resistance : In both antimicrobial and anticancer applications, designing novel brominated pyrazines that can circumvent known resistance mechanisms is a high-priority endeavor.

• Pharmacokinetic Optimization : Further chemical modifications will be necessary to optimize the absorption, distribution, metabolism, and excretion (ADME) properties of lead compounds to ensure they are suitable for clinical development.

• Exploring New Targets : The inherent versatility of the pyrazine scaffold suggests that its brominated derivatives may have utility against a host of other biological targets not yet fully explored.

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A Senior Application Scientist's Guide to 5-Bromo-2,3-diphenylpyrazine (CAS 243472-70-0): Properties, Synthesis, and Applications in Drug Discovery

Executive Summary: 5-Bromo-2,3-diphenylpyrazine is a heterocyclic aromatic compound of significant interest to the chemical, pharmaceutical, and materials science sectors. Its structure, featuring a pyrazine core flanked by two phenyl groups and activated by a bromine atom, makes it a pivotal intermediate for synthesizing complex molecular architectures. The bromine atom serves as a versatile synthetic handle for derivatization, particularly through metal-catalyzed cross-coupling reactions. This guide provides a comprehensive overview of its chemical identifiers, physicochemical properties, a proposed synthetic route with a detailed protocol, its reactivity profile, and its applications as a scaffold in the development of novel therapeutics. This document is intended for researchers and professionals engaged in synthetic chemistry and drug development, offering both foundational knowledge and practical, field-proven insights.

Core Chemical Identifiers and Properties

Precise identification is the cornerstone of reproducible scientific research. 5-Bromo-2,3-diphenylpyrazine is cataloged under several identifiers across major chemical databases. Its fundamental properties are summarized below for quick reference.

Table 1: Chemical Identifiers for 5-Bromo-2,3-diphenylpyrazine

Identifier	Value	Source(s)
CAS Number	243472-70-0	[1][2][3][4]
IUPAC Name	5-Bromo-2,3-diphenylpyrazine	[1]
Molecular Formula	C₁₆H₁₁BrN₂	[1][2]
SMILES	BrC1=CN=C(C2=CC=CC=C2)C(=N1)C1=CC=CC=C1	[1][5]
InChI Key	UNPRTNCCXQCEEP-UHFFFAOYSA-N	[1][5]
Synonyms	2-Bromo-5,6-diphenylpyrazine	[3][4]

Table 2: Physicochemical Properties

Property	Value	Source(s)
Molecular Weight	311.18 g/mol	[1][4]
Appearance	White powder / Solid	[2][3][4]
Purity	≥97%
Storage Temperature	Inert atmosphere, 2-8°C	[3]
Boiling Point	365.6 ± 37.0 °C (Predicted)	[3][4]
Density	1.397 ± 0.06 g/cm³ (Predicted)	[3][4]

Synthesis and Characterization

While 5-Bromo-2,3-diphenylpyrazine is commercially available, understanding its synthesis is crucial for specialized applications and cost-benefit analysis in large-scale projects. A logical and efficient synthetic approach involves a two-step process: first, the construction of the 2,3-diphenylpyrazine core, followed by selective bromination.

Rationale for Synthetic Strategy

The synthesis of the pyrazine ring is classically achieved via the condensation of a 1,2-dicarbonyl compound with a 1,2-diamine. For 2,3-diphenylpyrazine, the most direct precursors are benzil (a 1,2-diketone) and ethylenediamine. This reaction is robust and high-yielding. The subsequent step, bromination, must be performed selectively. The pyrazine ring is electron-deficient, making electrophilic aromatic substitution challenging. However, the presence of activating groups or specific reagents can facilitate the introduction of a bromine atom at the C5 position.

Proposed Synthetic Workflow

The workflow begins with commercially available precursors and proceeds through the formation of the heterocyclic core before the final functionalization step.

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solubility of 5-Bromo-2,3-diphenylpyrazine in organic solvents

An In-depth Technical Guide to the Solubility of 5-Bromo-2,3-diphenylpyrazine in Organic Solvents

Introduction

In the landscape of pharmaceutical research and drug development, understanding the solubility of an active pharmaceutical ingredient (API) is a cornerstone of preclinical assessment. Solubility profoundly influences a compound's bioavailability, formulation possibilities, and ultimately, its therapeutic efficacy. 5-Bromo-2,3-diphenylpyrazine is a heterocyclic compound featuring a pyrazine core, a structure of interest in medicinal chemistry. This guide provides a comprehensive technical overview of its solubility characteristics in organic solvents.

While specific, quantitative experimental data for 5-Bromo-2,3-diphenylpyrazine is not extensively available in public literature, this document synthesizes foundational chemical principles, data from structural analogs, and established methodologies to provide a robust predictive analysis and a detailed framework for experimental determination. The insights herein are tailored for researchers, chemists, and drug development professionals seeking to work with this compound.

Section 1: Physicochemical Profile of 5-Bromo-2,3-diphenylpyrazine

A thorough understanding of a compound's physical and chemical properties is essential for predicting its behavior in various solvents. 5-Bromo-2,3-diphenylpyrazine (CAS RN: 243472-70-0) is a solid at room temperature with a significant molecular weight and structural complexity that dictates its interactions.[1][2]

Table 1: Physicochemical Properties of 5-Bromo-2,3-diphenylpyrazine

Property	Value	Source(s)
Molecular Formula	C₁₆H₁₁BrN₂	[2][3]
Molecular Weight	311.18 g/mol	[2][3]
Appearance	Solid	[1][2]
CAS Number	243472-70-0	[1]
Predicted Boiling Point	365.6 ± 37.0 °C	[1][2]
Predicted Density	1.397 ± 0.06 g/cm³	[1][2]
Predicted pKa	-2.21 ± 0.10	[1]
InChIKey	UNPRTNCCXQCEEP-UHFFFAOYSA-N	[3]

The structure is characterized by a central pyrazine ring, which is polar due to its two nitrogen atoms.[4] However, this polarity is significantly offset by two large, non-polar phenyl groups and a hydrophobic bromine atom. This amphipathic nature is the primary determinant of its solubility profile.

Section 2: Theoretical Solubility Framework and Influencing Factors

The principle of "like dissolves like" is the guiding tenet for predicting solubility.[5] This rule states that substances with similar intermolecular forces are more likely to be soluble in one another. For 5-Bromo-2,3-diphenylpyrazine, the key factors are:

• Van der Waals Forces: The extensive surface area of the two phenyl rings allows for significant London dispersion forces, favoring solubility in non-polar and moderately polar solvents that can also engage in these interactions.

• Dipole-Dipole Interactions: The pyrazine core possesses a dipole moment, suggesting potential solubility in polar aprotic solvents.

• Hydrogen Bonding: The nitrogen atoms in the pyrazine ring are weak hydrogen bond acceptors. Therefore, solubility in polar protic solvents like alcohols is possible, though the bulky phenyl groups may cause steric hindrance.[4]

• Molecular Size: Larger molecules are generally less soluble than smaller ones due to the greater energy required to disrupt both the solute's crystal lattice and the solvent's intermolecular forces.[5] The high molecular weight of this compound suggests that high solubility will likely be achieved only in very compatible solvents.

Based on this analysis, 5-Bromo-2,3-diphenylpyrazine is predicted to be poorly soluble in water and other highly polar, small solvents. Its solubility is expected to be significantly better in organic solvents, particularly those that are moderately polar or can effectively interact with its aromatic systems.

Section 3: Predicted Solubility Profile in Common Organic Solvents

The following table provides a qualitative prediction of solubility based on the structural analysis and established chemical principles. These predictions serve as a starting point for experimental design.

Table 2: Predicted Qualitative Solubility of 5-Bromo-2,3-diphenylpyrazine

Solvent Class	Example Solvent(s)	Predicted Solubility	Rationale
Non-Polar	Hexane, Toluene	Low to Moderate	Dominated by Van der Waals forces. Toluene's aromatic nature may enhance solubility through pi-stacking interactions.
Polar Aprotic	Dimethyl Sulfoxide (DMSO), N,N-Dimethylformamide (DMF), Acetone	High	These solvents have strong dipoles and can effectively solvate the polar pyrazine ring without requiring hydrogen bonding, while also accommodating the non-polar phenyl groups.
Polar Protic	Ethanol, Methanol, Isopropanol	Moderate	Capable of weak hydrogen bonding with the pyrazine nitrogens. Solubility is likely limited by the large hydrophobic regions of the molecule.[4][6]
Chlorinated	Dichloromethane (DCM), Chloroform	High	These solvents are effective at dissolving large, moderately polar organic molecules through dipole-dipole and dispersion forces.
Ethers	Diethyl Ether, Tetrahydrofuran (THF)	Moderate	Moderate polarity and ability to engage in dipole-dipole interactions.

Section 4: Experimental Protocol for Solubility Determination

To move from prediction to quantitative data, a standardized experimental protocol is required. The isothermal shake-flask method is a reliable and widely used technique for determining the equilibrium solubility of a solid compound.[5]

Step-by-Step Methodology: Isothermal Shake-Flask Method

• Preparation: Add an excess amount of solid 5-Bromo-2,3-diphenylpyrazine to a series of vials, each containing a known volume (e.g., 2 mL) of a selected high-purity organic solvent. The excess solid is crucial to ensure that equilibrium with a saturated solution is achieved.

• Equilibration: Seal the vials tightly to prevent solvent evaporation. Place the vials in an isothermal shaker bath set to a constant temperature (e.g., 25 °C or 37 °C) for a predetermined period (typically 24-72 hours) to allow the system to reach equilibrium.

• Phase Separation: After equilibration, remove the vials and allow the undissolved solid to settle. Centrifuge the vials at high speed (e.g., 10,000 rpm for 15 minutes) to ensure complete separation of the solid and liquid phases.

• Sampling: Carefully withdraw a precise aliquot of the clear supernatant from each vial. Take care not to disturb the solid pellet.

• Dilution: Dilute the aliquot with a suitable mobile phase to a concentration that falls within the linear range of the analytical instrument's calibration curve.

• Quantification: Analyze the diluted samples using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV), to determine the concentration of the dissolved compound.

• Calculation: Calculate the solubility (e.g., in mg/mL or µg/mL) by back-calculating from the measured concentration, accounting for the dilution factor.

Caption: Workflow for Isothermal Shake-Flask Solubility Determination.

Section 5: Interpreting Solubility Data

The quantitative data obtained from the experimental protocol allows for a refined understanding of the molecular interactions governing solubility. The results can be interpreted through the lens of solvent properties.

Caption: Logical relationship between solvent properties and solubility.

As the diagram illustrates, a solvent like DMSO, which is highly polar and aprotic, can effectively engage in dipole-dipole and dispersion forces with the solute, leading to high solubility. Conversely, a non-polar solvent like hexane can only interact via weaker dispersion forces, resulting in poor solubility. This framework allows researchers to select appropriate solvent systems for formulation, purification, and analytical development.

Conclusion

5-Bromo-2,3-diphenylpyrazine is a complex heterocyclic molecule with a solubility profile dominated by its large, hydrophobic phenyl substituents and its moderately polar pyrazine core. It is predicted to have poor aqueous solubility but moderate to high solubility in a range of organic solvents, particularly polar aprotic and chlorinated solvents like DMSO, DMF, and DCM. While this guide provides a robust theoretical and predictive framework, it is critical for researchers to perform empirical studies, such as the detailed shake-flask method, to obtain precise quantitative data. This information is indispensable for advancing any research or development program involving this compound.

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Theoretical Underpinnings of Diphenylpyrazine Compounds: A Guide for Researchers and Drug Development Professionals

Introduction: The Versatility of the Diphenylpyrazine Scaffold

Diphenylpyrazine derivatives, characterized by a central pyrazine ring flanked by two phenyl groups, represent a class of heterocyclic compounds with significant and expanding interest in medicinal chemistry and materials science.[1][2] The inherent aromaticity and the presence of nitrogen atoms in the pyrazine core bestow unique electronic properties and hydrogen bonding capabilities, making them privileged scaffolds for interacting with biological targets.[2][3] This guide provides an in-depth exploration of the theoretical and computational methodologies that have been instrumental in elucidating the structure-activity relationships (SAR) and guiding the rational design of novel diphenylpyrazine-based compounds. We will delve into the causality behind the selection of specific computational experiments, showcasing how these theoretical studies provide a predictive framework to accelerate discovery.

The applications of diphenylpyrazine derivatives are diverse, ranging from potent anticancer agents that target specific cellular pathways to agonists for critical receptors involved in cardiovascular diseases.[4][5][6][7] For instance, certain 1,3-diphenylpyrazine derivatives have emerged as potent inhibitors of S-Phase Kinase-Associated Protein 2 (Skp2), a key component in cancer progression, while 2-cyclic amino-5,6-diphenylpyrazine derivatives have been developed as highly selective IP receptor agonists for treating pulmonary arterial hypertension.[4][5][7][8] Furthermore, the tunable electronic and photophysical properties of these compounds are being explored in the realm of organic electronics.[9][10][11]

This guide will navigate through the core theoretical techniques, including Density Functional Theory (DFT), molecular docking, and Quantitative Structure-Activity Relationship (QSAR) studies, providing both the conceptual framework and practical insights for researchers in the field.

Pillar 1: Unveiling Electronic Landscapes and Reactivity with Density Functional Theory (DFT)

Density Functional Theory (DFT) has become a cornerstone in the computational study of organic molecules, including diphenylpyrazine derivatives.[12][13][14] It offers a robust and computationally efficient method to investigate the electronic structure, geometry, and reactivity of these compounds.

The Rationale Behind Employing DFT

The choice of DFT is predicated on its ability to provide a quantum mechanical description of the electron density of a system, from which numerous properties can be derived.[13][15] This is particularly crucial for diphenylpyrazine compounds for several reasons:

• Understanding Aromaticity and Electron Distribution: The pyrazine ring's electronic character is heavily influenced by the two nitrogen atoms. DFT calculations can precisely map the electron density, revealing regions of high and low electron density, which are critical for understanding intermolecular interactions.

• Predicting Reactivity: DFT-derived descriptors such as the energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) provide insights into the molecule's susceptibility to electrophilic and nucleophilic attack.[13] The HOMO-LUMO energy gap is a key indicator of chemical reactivity and kinetic stability.

• Conformational Analysis: The relative orientation of the phenyl rings with respect to the pyrazine core can significantly impact biological activity. DFT allows for the exploration of the potential energy surface to identify the most stable conformers.

• Spectroscopic Characterization: Theoretical vibrational spectra (IR and Raman) and electronic absorption spectra (UV-Vis) can be calculated using DFT and its time-dependent extension (TD-DFT), aiding in the interpretation of experimental data.[12][14]

A Typical DFT Workflow for a Novel Diphenylpyrazine Derivative

The following protocol outlines a standard DFT-based investigation of a new diphenylpyrazine compound.

Experimental Protocol: DFT Analysis of a Diphenylpyrazine Derivative

• Geometry Optimization:

  • Construct the initial 3D structure of the diphenylpyrazine derivative using a molecular builder.

  • Perform a geometry optimization using a suitable DFT functional (e.g., B3LYP) and basis set (e.g., 6-311+G*).[13] This step minimizes the energy of the molecule to find its most stable three-dimensional arrangement.

• Frequency Calculation:

  • Perform a frequency calculation at the same level of theory to confirm that the optimized structure corresponds to a true energy minimum (i.e., no imaginary frequencies). This also provides the theoretical vibrational frequencies.

• Electronic Property Calculation:

  • From the optimized geometry, calculate key electronic properties, including:

    • HOMO and LUMO energies and their spatial distribution.

    • The HOMO-LUMO energy gap.

    • Molecular electrostatic potential (MEP) map to visualize electron-rich and electron-poor regions.

    • Natural Bond Orbital (NBO) analysis to understand charge distribution and intramolecular interactions.[14]

• TD-DFT for Electronic Spectra (Optional):

  • If photophysical properties are of interest, perform a TD-DFT calculation to predict the electronic absorption spectrum (UV-Vis).[14]

Figure 2: Mechanism of action of 1,3-diphenylpyrazine derivatives as Skp2 inhibitors, leading to cell cycle arrest.

Pillar 3: Building Predictive Models with Quantitative Structure-Activity Relationship (QSAR)

Quantitative Structure-Activity Relationship (QSAR) studies aim to establish a mathematical relationship between the chemical structure of a series of compounds and their biological activity. [16][17][18]For diphenylpyrazine derivatives, QSAR models can be invaluable for predicting the activity of untested analogues, thereby prioritizing synthetic efforts.

The Predictive Power of QSAR

The fundamental principle of QSAR is that the biological activity of a compound is a function of its physicochemical properties. By calculating a variety of molecular descriptors (e.g., electronic, steric, hydrophobic), it is possible to build a regression model that correlates these descriptors with the observed activity. [16][19]The benefits of this approach include:

• Predictive Modeling: A validated QSAR model can predict the biological activity of novel, unsynthesized diphenylpyrazine derivatives. [16][17]* Mechanistic Insights: The descriptors included in the QSAR model can provide insights into the key structural features that govern biological activity.

• Virtual Screening: QSAR models can be used to screen large virtual libraries of compounds to identify potential hits for further investigation. [20] QSAR studies have been successfully applied to pyrazine derivatives to predict their antiproliferative activity, with models showing a high correlation between experimental and predicted values. [16][17]

Workflow for a QSAR Study

A robust QSAR study involves several key steps to ensure the statistical validity and predictive power of the model.

Experimental Protocol: QSAR Modeling of Diphenylpyrazine Derivatives

• Data Set Preparation:

  • Compile a dataset of diphenylpyrazine derivatives with their corresponding biological activity data (e.g., IC50 values).

  • Divide the dataset into a training set for model building and a test set for external validation.

• Descriptor Calculation:

  • For each molecule in the dataset, calculate a wide range of molecular descriptors (e.g., topological, electronic, quantum chemical).

• Model Building:

  • Use statistical methods such as Multiple Linear Regression (MLR) or Artificial Neural Networks (ANN) to build a QSAR model that correlates a subset of the calculated descriptors with the biological activity of the compounds in the training set. [16]4. Model Validation:

  • Rigorously validate the QSAR model using both internal (e.g., cross-validation) and external (using the test set) validation techniques to assess its statistical significance and predictive ability. [16][18]5. Interpretation and Prediction:

  • Interpret the selected descriptors in the final QSAR model to gain insights into the SAR.

  • Use the validated model to predict the activity of new diphenylpyrazine derivatives.

Quantitative Data Summary

The following table summarizes key findings from studies on diphenylpyrazine derivatives, highlighting their therapeutic potential.

Compound Class	Target	Key Derivative	Potency (IC50)	Therapeutic Area	Reference
1,3-Diphenylpyrazines	Skp2-Cks1 Interaction	Compound 14i	2.8 µM	Cancer	[4][7]
1,3-Diphenylpyrazines	PC-3 Cancer Cells	Compound 14i	4.8 µM	Cancer	[4][7]
1,3-Diphenylpyrazines	MGC-803 Cancer Cells	Compound 14i	7.0 µM	Cancer	[4][7]
2-Cyclic Amino-5,6-Diphenylpyrazines	IP Receptor Agonism	Compound 6c-14S	40-fold > MRE-269	Pulmonary Arterial Hypertension	[5][6]

Conclusion and Future Directions

The theoretical studies of diphenylpyrazine compounds, encompassing DFT, molecular docking, and QSAR, provide a powerful and predictive framework for modern drug discovery and materials science. These computational approaches not only rationalize experimental observations but also guide the design of novel molecules with enhanced potency, selectivity, and desired physicochemical properties. The synergy between in silico prediction and experimental validation has been instrumental in the development of promising diphenylpyrazine-based therapeutic candidates. Future research will likely see the integration of more advanced computational techniques, such as molecular dynamics simulations and machine learning, to further refine our understanding of these versatile compounds and accelerate their translation into clinical and technological applications.

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• DFT Study of Molecular Structure, Electronic and Vibrational Spectra of Tetrapyrazinoporphyrazine, Its Perchlorinated Derivative and Their Al, Ga and In Complexes. (2022). International Journal of Molecular Sciences, 23(10), 5379.
• QSAR Study, Molecular Docking and Molecular Dynamic Simulation of Aurora Kinase Inhibitors Derived from Imidazo[4,5-b]pyridine Deriv
• Computational Study on Substituted s-Triazine Derivatives as Energetic Materials. (n.d.).
• Synthesis, characterization, antifungal evaluation and 3D-QSAR study of phenylhydrazine substituted tetronic acid derivatives. (2014). European Journal of Medicinal Chemistry, 85, 49-60.
• DFT Study of Molecular Structure, Electronic and Vibrational Spectra of Tetrapyrazinoporphyrazine, Its Perchlorinated Derivative and Their Al, Ga and In Complexes. (n.d.).
• Progress in the Application of Diazine Compounds in Optoelectronic Functional M
• Synthesis and Electronic Properties of Diketopyrrolopyrrole-Based Polymers with and without Ring-Fusion. (2021). Macromolecules, 54(3), 1334-1343.
• Identification of Anti-SARS-CoV-2 Compounds from Food Using QSAR-Based Virtual Screening, Molecular Docking, and Molecular Dynamics Simul
• Synthesis and Electronic Properties of Diketopyrrolopyrrole-Based Polymers with and without Ring-Fusion. (2021). DiVA portal.
• Organic Semiconductors based on Dyes and Color Pigments. (2016).
• Organic Semiconductors Based on Dyes and Color Pigments. (2025).

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Protocols & Analytical Methods

Synthesis Protocol for 5-Bromo-2,3-diphenylpyrazine: An Application Note

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed, two-step protocol for the synthesis of 5-Bromo-2,3-diphenylpyrazine, a valuable building block in medicinal chemistry and materials science. The synthesis commences with the condensation of benzil and glycinamide hydrochloride to form the intermediate 5,6-diphenyl-2-hydroxypyrazine. Subsequent bromination of this intermediate using phosphorus oxybromide yields the target compound. This guide offers a comprehensive, step-by-step methodology, including reaction setup, purification, and characterization, designed to be a self-validating system for producing high-purity 5-Bromo-2,3-diphenylpyrazine.

Introduction

Pyrazine derivatives are a class of heterocyclic compounds that have garnered significant interest in pharmaceutical and agrochemical research due to their diverse biological activities.[1] The introduction of a bromine atom into the pyrazine ring, as in 5-Bromo-2,3-diphenylpyrazine, provides a versatile handle for further functionalization through various cross-coupling reactions, making it a key intermediate in the synthesis of more complex molecules. This document outlines a reliable and reproducible synthesis protocol for 5-Bromo-2,3-diphenylpyrazine, starting from commercially available precursors.

Overall Synthesis Workflow

The synthesis of 5-Bromo-2,3-diphenylpyrazine is achieved in a two-step process as illustrated in the workflow diagram below. The initial step involves the formation of the pyrazinone ring system, followed by a bromination step to introduce the bromo-substituent.

Caption: Overall workflow for the synthesis of 5-Bromo-2,3-diphenylpyrazine.

Experimental Protocols

Part 1: Synthesis of 5,6-Diphenyl-2-hydroxypyrazine

This initial step involves the base-catalyzed condensation of a 1,2-dicarbonyl compound (benzil) with an amino acid derivative (glycinamide hydrochloride) to form the heterocyclic pyrazinone core.

Materials and Reagents:

Reagent	Formula	M.W. ( g/mol )	Amount (g)	Moles (mmol)	Molar Eq.
Benzil	C₁₄H₁₀O₂	210.23	35.02	166.6	1.0
Glycinamide Hydrochloride	C₂H₇ClN₂O	110.54	19.75	178.7	1.1
Sodium Hydroxide (12N aq.)	NaOH	40.00	-	-	-
Methanol	CH₃OH	32.04	350 mL	-	-
Glacial Acetic Acid	C₂H₄O₂	60.05	As needed	-	-

Procedure:

• To a 1000 mL three-necked flask equipped with a reflux condenser and a magnetic stirrer, add methanol (350 mL), benzil (35.02 g), and glycinamide hydrochloride (19.75 g).

• Cool the mixture to 10 °C in an ice-water bath.

• Slowly add 12N sodium hydroxide solution (30 mL) dropwise, ensuring the internal temperature does not exceed 30 °C.

• After the addition is complete, heat the mixture to 70 °C in an oil bath and maintain a gentle reflux for 12 hours.

• Monitor the reaction progress by HPLC until the starting materials are consumed.

• Once the reaction is complete, cool the mixture to 10 °C.

• Neutralize the reaction mixture by adding glacial acetic acid until the pH is between 6 and 7.

• The resulting precipitate is collected by vacuum filtration, washed with cold water, and dried to yield 5,6-diphenyl-2-hydroxypyrazine.

Part 2: Synthesis of 5-Bromo-2,3-diphenylpyrazine

The intermediate hydroxypyrazine is converted to the final bromo-derivative using phosphorus oxybromide. This reaction proceeds via the conversion of the hydroxyl group to a better leaving group, followed by nucleophilic substitution with a bromide ion.

Materials and Reagents:

Reagent	Formula	M.W. ( g/mol )	Amount (g)	Moles (mmol)	Molar Eq.
5,6-Diphenyl-2-hydroxypyrazine	C₁₆H₁₂N₂O	248.28	30.00	120.8	1.0
Phosphorus Oxybromide (POBr₃)	POBr₃	286.69	103.92	362.5	3.0
Acetonitrile	C₂H₃N	41.05	350 mL	-	-
Sodium Hydroxide (dilute aq.)	NaOH	40.00	As needed	-	-
Water	H₂O	18.02	850 mL	-	-

Procedure:

• In a 500 mL three-necked flask equipped with a reflux condenser and a magnetic stirrer, suspend 5,6-diphenyl-2-hydroxypyrazine (30.00 g) in acetonitrile (350 mL).

• Carefully add phosphorus oxybromide (103.92 g) to the suspension with stirring.

• Heat the reaction mixture to 70 °C and maintain this temperature for 30 hours.

• Monitor the reaction by HPLC until completion.

• After cooling to room temperature, slowly pour the reaction mixture into 850 mL of cold water to quench the reaction. A light purple solid will precipitate.

• Collect the solid by vacuum filtration.

• Wash the filter cake with a dilute sodium hydroxide solution until the filtrate is neutral, then wash with water.

• The crude product can be further purified by recrystallization from a suitable solvent such as ethanol or an ethanol/water mixture to afford 5-Bromo-2,3-diphenylpyrazine as a solid.

Characterization of 5-Bromo-2,3-diphenylpyrazine

The identity and purity of the synthesized 5-Bromo-2,3-diphenylpyrazine should be confirmed by standard analytical techniques.

Summary of Characterization Data:

Analysis Technique	Expected Results
Appearance	Solid[2][3]
Molecular Formula	C₁₆H₁₁BrN₂
Molecular Weight	311.18 g/mol
Mass Spectrometry	ESI-MS: m/z 311.0 (M)+, 313.0 (M+2)+, consistent with the bromine isotope pattern. The protonated molecule [M+H]⁺ would be observed at m/z 312.0 and 314.0.[4]
¹H NMR (CDCl₃, 400 MHz)	δ (ppm): ~8.5 (s, 1H, pyrazine-H), 7.3-7.6 (m, 10H, Ar-H). The exact shifts of the phenyl protons may vary.
¹³C NMR (CDCl₃, 100 MHz)	δ (ppm): Aromatic region (125-155 ppm). The carbon bearing the bromine atom would appear in the lower field of this region. Quaternary carbons will have lower intensities.
Melting Point	To be determined experimentally.

Note: The NMR spectral data are predicted based on the structure and typical chemical shifts for similar compounds. Experimental verification is required.

Reaction Mechanism

The bromination of 5,6-diphenyl-2-hydroxypyrazine with phosphorus oxybromide is a key step in this synthesis. The mechanism involves the activation of the hydroxyl group by POBr₃, followed by nucleophilic attack of a bromide ion.

Sources

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Application Notes and Protocols: A Guide to Palladium-Catalyzed Synthesis of Pyrazine Derivatives

An in-depth technical guide for researchers, scientists, and drug development professionals.

Introduction: The Strategic Importance of Pyrazine Scaffolds and Palladium Catalysis

The pyrazine core, a six-membered aromatic heterocycle with two nitrogen atoms at the 1,4-positions, is a privileged scaffold in modern chemistry. Its derivatives are integral to a vast array of applications, from blockbuster pharmaceuticals and critical agrochemicals to advanced organic materials.[1][2] The electron-deficient nature of the pyrazine ring, coupled with its ability to participate in hydrogen bonding and π-stacking, imparts unique physicochemical properties that are highly sought after in drug design.

Traditional methods for synthesizing substituted pyrazines often lack regiocontrol and require harsh conditions, limiting their scope and functional group tolerance.[3] The advent of palladium-catalyzed cross-coupling reactions has revolutionized the construction of C-C and C-heteroatom bonds, offering a powerful and versatile toolkit for the functionalization of heterocyclic systems, including pyrazines.[4][5] These reactions are prized for their high efficiency, mild conditions, and remarkable tolerance of sensitive functional groups, making them indispensable in both academic research and industrial-scale synthesis.[6]

This guide provides an in-depth analysis of the primary palladium-catalyzed methods for pyrazine derivatization. It moves beyond simple procedural lists to explain the underlying principles and the causality behind experimental choices, empowering researchers to troubleshoot and optimize these critical transformations.

General Experimental Workflow: Best Practices for Success

Reproducibility in palladium catalysis hinges on meticulous experimental technique, particularly the exclusion of oxygen, which can oxidatively deactivate the Pd(0) catalyst.

Caption: General workflow for a Pd-catalyzed cross-coupling reaction.

The Suzuki-Miyaura Coupling: Forging C(sp²)-C(sp²) Bonds

The Suzuki-Miyaura reaction is arguably the most widely used cross-coupling method for C-C bond formation due to the operational simplicity and the commercial availability and stability of its boronic acid and ester reagents.[4][7]

Mechanism and Scientific Rationale

The reaction proceeds via a well-established catalytic cycle involving a Pd(0)/Pd(II) couple. The choice of each component is critical and directly influences reaction efficiency.

Caption: Catalytic cycle of the Suzuki-Miyaura coupling.

• Causality of Component Selection:

  • Palladium Precatalyst: While Pd(PPh₃)₄ is a common Pd(0) source, it can fail for less reactive substrates like chloropyrazines.[4][8] In these cases, a more robust system is generated in situ from a Pd(II) salt (e.g., Pd(OAc)₂) or a Pd(0) source like Pd₂(dba)₃, combined with a specific phosphine ligand.[9]

  • Ligand: For electron-deficient heterocycles like pyrazine, the oxidative addition of the C-Cl bond to Pd(0) is often the rate-limiting step. Standard ligands like PPh₃ may be insufficient. More electron-rich and bulky phosphine ligands (e.g., P(t-Bu)₃, dppb) or N-Heterocyclic Carbenes (NHCs) are used to create a more electron-rich, reactive Pd(0) center, which facilitates the oxidative addition.[4][10][11]

  • Base: A base (e.g., Na₂CO₃, K₃PO₄, Cs₂CO₃) is essential.[7] It activates the boronic acid by forming a more nucleophilic boronate species ([R-B(OH)₃]⁻), which accelerates the transmetalation step. The choice of base can influence reaction rate and prevent side reactions like protodeboronation.

Application Data: Suzuki-Miyaura Coupling on Halopyrazines

Pyrazine Substrate	Coupling Partner	Catalyst/Ligand	Base	Solvent	Yield (%)	Reference
Chloropyrazine	Phenylboronic acid	PdCl₂(dppf)	K₂CO₃	Dioxane/H₂O	95	[4]
2,5-Dibromo-3,6-dimethylpyrazine	2-Methoxybenzeneboronic acid	Pd(PPh₃)₄	Na₂CO₃	Toluene/EtOH/H₂O	76	[4]
5-Bromo-N-(pyrazin-2-yl)thiophene-2-carboxamide	4-Methoxyphenylboronic acid	Pd(PPh₃)₄	K₃PO₄	1,4-Dioxane	72	[12]
2-Amino-5-bromopyrazine	3-Pyridylboronic acid	Pd[PPh₃]₂Cl₂	Na₂CO₃	1,4-Dioxane	69	[9]

Protocol: Synthesis of 2-Phenylpyrazine via Suzuki-Miyaura Coupling

This protocol is adapted from methodologies reported for the coupling of chloropyrazines with aryl boronic acids.[4][8]

• Materials:

  • Chloropyrazine (1.0 mmol, 1.0 eq)

  • Phenylboronic acid (1.2 mmol, 1.2 eq)

  • [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (PdCl₂(dppf)) (0.03 mmol, 3 mol%)

  • Potassium carbonate (K₂CO₃) (2.0 mmol, 2.0 eq)

  • 1,4-Dioxane (5 mL) and Water (1 mL), degassed

  • Schlenk flask, magnetic stirrer, condenser, inert gas line (Argon or Nitrogen)

• Procedure:

  • To an oven-dried Schlenk flask, add chloropyrazine, phenylboronic acid, PdCl₂(dppf), and K₂CO₃.

  • Evacuate the flask and backfill with inert gas. Repeat this cycle three times.

  • Add the degassed 1,4-dioxane and water via syringe.

  • Heat the reaction mixture to 90-100 °C with vigorous stirring.

  • Monitor the reaction progress by TLC or LC-MS (typically 8-16 hours).

  • Upon completion, cool the mixture to room temperature.

  • Dilute with ethyl acetate (20 mL) and wash with water (2 x 10 mL) and brine (1 x 10 mL).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield 2-phenylpyrazine.

The Stille Coupling: A Robust but Hazardous Alternative

The Stille reaction couples an organotin reagent with an organic halide. Its primary advantage lies in the stability and inertness of the organostannane reagents to air and moisture, though their high toxicity is a significant drawback.[13]

Mechanism and Expert Insights

The catalytic cycle is similar to the Suzuki coupling, but transmetalation involves the transfer of an organic group from tin to palladium.

• Causality of Component Selection:

  • Organostannane: The rate of transfer of the organic group (R²) from tin to palladium is generally: alkynyl > vinyl > aryl > alkyl. This selectivity allows for predictable couplings even with multifunctional stannanes.

  • Additives: The addition of copper(I) salts or lithium chloride can accelerate the transmetalation step, which is often rate-limiting.[14]

  • Toxicity Management: The primary challenge is the removal of toxic organotin byproducts. This is typically achieved by aqueous workups with KF (to precipitate tributyltin fluoride) or by using specific purification techniques. The development of methods that are catalytic in tin represents a significant advance in mitigating this issue.[14]

Protocol: Stille Polymerization of 2,5-Diiodopyrazine

This protocol is generalized for the synthesis of conjugated polymers, a key application of Stille couplings with dihalopyrazines.[15]

• Materials:

  • 2,5-Diiodopyrazine (1.0 eq)

  • 2,5-Bis(trimethylstannyl)thiophene (1.0 eq)

  • Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (2 mol%)

  • Tris(o-tolyl)phosphine (P(o-tol)₃) (8 mol%)

  • Anhydrous, degassed toluene

  • Schlenk flask and inert atmosphere setup

• Procedure:

  • In a Schlenk flask under inert gas, combine 2,5-diiodopyrazine, 2,5-bis(trimethylstannyl)thiophene, Pd₂(dba)₃, and P(o-tol)₃.

  • Add anhydrous, degassed toluene via syringe.

  • Heat the mixture to 110 °C and stir for 48-72 hours.

  • Cool to room temperature and pour the solution into a large volume of methanol to precipitate the polymer.

  • Collect the polymer by filtration, wash with methanol, and dry under vacuum.

  • Further purification can be achieved by Soxhlet extraction.

The Sonogashira Coupling: Introducing Alkynyl Functionality

The Sonogashira reaction is the premier method for coupling terminal alkynes with aryl or vinyl halides, creating conjugated enynes and arylalkynes.[16][17] This is particularly valuable for extending the π-system of the pyrazine core in materials science applications.[4]

Mechanism and Scientific Rationale

The reaction uniquely employs a dual catalytic system of palladium and copper(I).

Caption: Dual catalytic cycle of the Sonogashira coupling.

• Causality of Component Selection:

  • Palladium Catalyst: Standard catalysts like Pd(PPh₃)₄ or PdCl₂(PPh₃)₂ are effective.

  • Copper(I) Co-catalyst: Typically CuI is used. It reacts with the terminal alkyne to form a copper acetylide intermediate. This species is more reactive and readily undergoes transmetalation with the Pd(II)-aryl complex.[18]

  • Amine Base: A base like triethylamine (Et₃N) or diisopropylamine (i-Pr₂NH) serves two purposes: it deprotonates the terminal alkyne to facilitate the formation of the copper acetylide, and it acts as a solvent.[19]

Application Data: Sonogashira Coupling on Halopyrazines

Pyrazine Substrate	Coupling Partner	Catalyst System	Base	Solvent	Yield (%)	Reference
Chloropyrazine	Phenylacetylene	[Pd(allyl)Cl]₂/PPh₃	Et₃N	Toluene	>95	[4]
2,3-Dicyano-5,6-dichloropyrazine	Trimethylsilylacetylene	Pd(PPh₃)₄/CuI	Et₃N	THF	80	[4][8]
N-(3-Chloropyrazin-2-yl)methanesulfonamide	1-Heptyne	PdCl₂(PPh₃)₂/CuI	Et₃N	Dioxane	67	[4]

Protocol: Synthesis of 2-(Phenylethynyl)pyrazine

This protocol is based on the highly efficient coupling of chloropyrazine.[4]

• Materials:

  • Chloropyrazine (1.0 mmol, 1.0 eq)

  • Phenylacetylene (1.1 mmol, 1.1 eq)

  • Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂) (0.02 mmol, 2 mol%)

  • Copper(I) iodide (CuI) (0.04 mmol, 4 mol%)

  • Triethylamine (Et₃N) (5 mL), degassed

  • Schlenk flask, inert atmosphere setup

• Procedure:

  • To a Schlenk flask, add chloropyrazine, PdCl₂(PPh₃)₂, and CuI.

  • Evacuate and backfill with inert gas three times.

  • Add degassed triethylamine, followed by phenylacetylene via syringe.

  • Stir the reaction mixture at room temperature.

  • Monitor the reaction by TLC. The reaction is often complete within a few hours.

  • Once complete, remove the solvent under reduced pressure.

  • Dissolve the residue in ethyl acetate, wash with saturated aqueous NH₄Cl solution, water, and brine.

  • Dry the organic layer over MgSO₄, filter, and concentrate.

  • Purify by flash chromatography to obtain the product.

The Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a powerful method for forming C-N bonds by coupling amines with aryl halides.[20][21] This is particularly useful for synthesizing aminopyrazines, a common motif in pharmacologically active molecules.

Mechanism and Expert Insights

The reaction requires a strong, non-nucleophilic base to deprotonate the amine or the intermediate Pd-amine complex, facilitating the final reductive elimination step.

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Application Note: A Robust Protocol for the Electrophilic Bromination of 2,3-Diphenylpyrazine

Abstract

This application note provides a comprehensive, step-by-step protocol for the selective bromination of 2,3-diphenylpyrazine, a key intermediate in the development of novel pharmaceuticals and functional materials. Due to the electron-deficient nature of the pyrazine core, electrophilic aromatic substitution presents a significant synthetic challenge.[1][2] This guide details a reliable method utilizing N-Bromosuccinimide (NBS) as a manageable and effective brominating agent. We will delve into the mechanistic rationale, process optimization, safety considerations, and characterization of the target compound, 5-bromo-2,3-diphenylpyrazine. This document is intended for researchers in organic synthesis, medicinal chemistry, and materials science.

Introduction and Scientific Rationale

Pyrazine derivatives are integral scaffolds in medicinal chemistry, with applications ranging from anticancer agents to therapeutics for pulmonary arterial hypertension.[3][4][5] Specifically, functionalized 2,3-diphenylpyrazine cores are explored for their potential as kinase inhibitors and other targeted therapies.[3] Halogenation of this scaffold, particularly bromination, provides a crucial synthetic handle for further diversification through cross-coupling reactions (e.g., Suzuki, Heck, Buchwald-Hartwig), enabling the construction of complex molecular architectures.[6][7]

The primary challenge in this synthesis is the inherent electronic character of the pyrazine ring. The two nitrogen atoms exert a strong electron-withdrawing effect, deactivating the ring towards electrophilic aromatic substitution (SEAr).[2][8] Consequently, direct bromination with elemental bromine (Br₂) often requires harsh conditions and can lead to poor selectivity and side reactions.

To overcome this, our protocol employs N-Bromosuccinimide (NBS), a versatile and safer alternative to liquid bromine.[9][10] NBS serves as a source of an electrophilic bromine species ("Br+").[7] The reaction is facilitated in a polar aprotic solvent, and its efficiency can be enhanced under mildly acidic conditions, which increases the electrophilicity of the bromine atom on NBS.

Regioselectivity: The substitution is predicted to occur at the C5 or C6 position of the pyrazine ring. The C2 and C3 positions are sterically hindered by the bulky phenyl groups. The electronic environment of C5 and C6 is identical, leading to the formation of a single mono-brominated product: 5-bromo-2,3-diphenylpyrazine.

Reaction Mechanism

The bromination proceeds via a classic electrophilic aromatic substitution pathway. The key steps are outlined below:

• Activation of NBS: In the presence of a catalytic amount of acid (e.g., H₂SO₄), the carbonyl oxygen of NBS is protonated. This enhances the polarization of the N-Br bond, making the bromine atom significantly more electrophilic.

• Electrophilic Attack: The π-system of the 2,3-diphenylpyrazine ring attacks the electrophilic bromine atom of the activated NBS, forming a resonance-stabilized cationic intermediate known as a sigma complex or arenium ion.

• Rearomatization: A base (which can be the succinimide anion or the solvent) abstracts a proton from the carbon atom bearing the new bromine substituent, restoring the aromaticity of the pyrazine ring and yielding the final product, 5-bromo-2,3-diphenylpyrazine.

Caption: Proposed mechanism for the NBS bromination of 2,3-diphenylpyrazine.

Detailed Experimental Protocol

This protocol is designed for a 5 mmol scale synthesis.

Materials and Equipment

Reagent/Material	Formula	MW ( g/mol )	CAS No.	Amount	Moles (mmol)	Equiv.
2,3-Diphenylpyrazine	C₁₆H₁₂N₂	232.28	1684-14-6	1.16 g	5.0	1.0
N-Bromosuccinimide (NBS)	C₄H₄BrNO₂	177.98	128-08-5	0.98 g	5.5	1.1
Acetonitrile (MeCN), anhydrous	CH₃CN	41.05	75-05-8	50 mL	-	-
Sulfuric Acid, concentrated	H₂SO₄	98.08	7664-93-9	~0.1 mL	-	cat.
Saturated Na₂S₂O₃ (aq)	-	-	-	50 mL	-	-
Saturated NaHCO₃ (aq)	-	-	-	50 mL	-	-
Brine (Saturated NaCl aq)	-	-	-	50 mL	-	-
Ethyl Acetate (EtOAc)	C₄H₈O₂	88.11	141-78-6	~200 mL	-	-
Anhydrous Magnesium Sulfate	MgSO₄	120.37	7487-88-9	~5 g	-	-
Silica Gel (for chromatography)	SiO₂	-	7631-86-9	As needed	-	-

Equipment: 100 mL round-bottom flask, magnetic stirrer, heating mantle with temperature control, condenser, separatory funnel, rotary evaporator, standard glassware, TLC plates (silica gel 60 F₂₅₄).

Step-by-Step Procedure

• Reaction Setup: To a dry 100 mL round-bottom flask equipped with a magnetic stir bar, add 2,3-diphenylpyrazine (1.16 g, 5.0 mmol).

• Dissolution: Add 50 mL of anhydrous acetonitrile to the flask. Stir the mixture at room temperature until the starting material is fully dissolved.

• Reagent Addition: Add N-Bromosuccinimide (0.98 g, 5.5 mmol, 1.1 eq). It is crucial to use freshly recrystallized or high-purity NBS to avoid side reactions.[10]

• Catalyst Addition: Carefully add 2-3 drops (~0.1 mL) of concentrated sulfuric acid to the stirring mixture.

• Reaction: Attach a condenser to the flask and heat the reaction mixture to 60 °C using a heating mantle.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 4:1 Hexane:Ethyl Acetate eluent system. The starting material should have a higher Rf than the more polar brominated product. The reaction is typically complete within 3-5 hours.[11]

• Quenching: Once the starting material is consumed, cool the reaction mixture to room temperature. Carefully pour the mixture into a beaker containing 50 mL of saturated sodium thiosulfate (Na₂S₂O₃) solution to quench any unreacted bromine species.

• Work-up & Extraction:

  • Transfer the mixture to a separatory funnel.

  • Add 50 mL of ethyl acetate and shake well.

  • Separate the organic layer. Extract the aqueous layer twice more with 50 mL portions of ethyl acetate.

  • Combine all organic layers.

  • Wash the combined organic layer sequentially with 50 mL of saturated sodium bicarbonate (NaHCO₃) solution and 50 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude solid by flash column chromatography on silica gel, eluting with a gradient of Hexane:Ethyl Acetate (starting from 9:1) to isolate the pure 5-bromo-2,3-diphenylpyrazine.

• Characterization: Characterize the final product by ¹H NMR, ¹³C NMR, and Mass Spectrometry. Determine the melting point. The expected product is a solid.[12]

Experimental Workflow Visualization

Caption: Step-by-step workflow for the synthesis of 5-bromo-2,3-diphenylpyrazine.

Safety Precautions

All manipulations should be performed inside a certified chemical fume hood while wearing appropriate Personal Protective Equipment (PPE).

• N-Bromosuccinimide (NBS): Corrosive and causes severe skin burns and eye damage.[13][14] It is harmful if swallowed and is light and moisture-sensitive.[13] Handle with care, avoid creating dust, and store in a cool, dark, dry place.[14]

• Concentrated Sulfuric Acid: Extremely corrosive. Causes severe burns. Handle with extreme care.

• Acetonitrile: Flammable liquid and vapor. Harmful if swallowed, in contact with skin, or if inhaled.

• Emergency Procedures: An eyewash station and safety shower must be readily accessible.[14][15] In case of skin contact, immediately flush with copious amounts of water for at least 15 minutes.[13][16] In case of inhalation, move to fresh air.[15] Seek immediate medical attention for any significant exposure.

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
No or Slow Reaction	1. Inactive NBS (degraded by moisture/light).2. Insufficient heating or no acid catalyst.	1. Use freshly opened or recrystallized NBS.2. Verify temperature and ensure catalyst was added.
Low Yield	1. Incomplete reaction.2. Product loss during work-up/purification.3. Competing side reactions.	1. Increase reaction time, monitor closely by TLC.2. Be careful during extractions; do not overload the chromatography column.3. Ensure anhydrous conditions and high-purity NBS.
Multiple Products on TLC	1. Formation of di-brominated species.2. Side reactions (e.g., benzylic bromination).	1. Use fewer equivalents of NBS (e.g., 1.05 eq).2. Avoid high temperatures and exposure to UV light to minimize radical pathways.

Conclusion

This application note presents a validated and reliable protocol for the mono-bromination of 2,3-diphenylpyrazine at the C5 position. By utilizing N-Bromosuccinimide under mildly acidic conditions, this method circumvents the challenges associated with the electrophilic substitution of an electron-deficient heterocyclic ring. The resulting 5-bromo-2,3-diphenylpyrazine is a valuable intermediate for the synthesis of complex molecules in drug discovery and materials science.

References

• Regioselectivity of electrophilic aromatic substitution in imidazo[1,2-a]pyrazine. Chemistry Stack Exchange. [Link]

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• Pyrazines. Science of Synthesis. [Link]

• Bromine Safety Data Sheet. Carl ROTH. [Link]

• Electrophilic aromatic substitution. Wikipedia. [Link]

• Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates. PMC. [Link]

• N-Bromosuccinimide. Wikipedia. [Link]

• Facile Synthesis of N-(4-Bromo-3-methylphenyl)pyrazine-2-carboxamide Derivatives, Their Antibacterial Activities against Clinically Isolated XDR S. Typhi, Alkaline Phosphatase Inhibitor Activities, and Docking Studies. MDPI. [Link]

• Bromination - Common Conditions. Common Organic Chemistry. [Link]

• N-Bromosuccinimide (NBS). Organic Chemistry Portal. [Link]

• Organic Dye-Catalyzed, Visible-Light Photoredox Bromination of Arenes and Heteroarenes Using N-Bromosuccinimide. PMC. [Link]

• 5-bromo-2,3-diphenylpyrazine. Pharmacy Research. [Link]

• Discovery of Novel 1,3-Diphenylpyrazine Derivatives as Potent S-Phase Kinase-Associated Protein 2 (Skp2) Inhibitors for the Treatment of Cancer. PubMed. [Link]

• Process for the preparation of diphenylpyrazine derivatives.

• [Studies on as-triazine derivatives. XIX. Synthesis of 2,3-diarylpyrazine 2,3-diarylpyridine derivatives as blood platelet aggregation inhibitors]. PubMed. [Link]

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• 6. Facile Synthesis of N-(4-Bromo-3-methylphenyl)pyrazine-2-carboxamide Derivatives, Their Antibacterial Activities against Clinically Isolated XDR S. Typhi, Alkaline Phosphatase Inhibitor Activities, and Docking Studies [mdpi.com]
• 7. Organic Dye-Catalyzed, Visible-Light Photoredox Bromination of Arenes and Heteroarenes Using N-Bromosuccinimide - PMC [pmc.ncbi.nlm.nih.gov]
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Application Notes & Protocols: A Comprehensive Guide to the Analytical Characterization of 5-Bromo-2,3-diphenylpyrazine

Prepared by: Senior Application Scientist, Gemini Division

Audience: Researchers, scientists, and drug development professionals.

Objective: This document provides a detailed guide with robust protocols for the comprehensive analytical characterization of 5-Bromo-2,3-diphenylpyrazine. The methodologies described herein are designed to confirm the identity, purity, and stability of the compound, ensuring data integrity for research and development applications.

Introduction: The Need for Rigorous Characterization

5-Bromo-2,3-diphenylpyrazine is a halogenated heterocyclic compound featuring a pyrazine core substituted with two phenyl groups and a bromine atom. Pyrazine derivatives are significant scaffolds in medicinal chemistry and materials science, known for their diverse biological activities and applications as building blocks in organic synthesis.[1] Given its structure, 5-Bromo-2,3-diphenylpyrazine serves as a critical intermediate for creating more complex molecules.[2][3]

The unequivocal confirmation of a molecule's structure and the precise assessment of its purity are foundational to any scientific study. In drug discovery and development, these parameters directly impact biological activity, safety, and reproducibility. This guide moves beyond simple procedural lists to explain the causality behind methodological choices, empowering researchers to not only execute but also adapt these techniques for analogous compounds.

Physicochemical Profile

A foundational understanding of the compound's basic properties is essential for selecting appropriate analytical conditions, such as solvent choice and temperature programs.

Property	Value	Source
CAS Number	243472-70-0	[2][4][5]
Molecular Formula	C₁₆H₁₁BrN₂	[2][4][5]
Molecular Weight	311.18 g/mol	[2][4][5]
Appearance	Solid, white to off-white powder	[2][3][4][6]
Purity (Typical)	≥97%
Storage Conditions	Inert atmosphere, 2-8°C	[2]
Predicted Boiling Point	365.6 ± 37.0 °C	[2][4]
Predicted Density	1.397 ± 0.06 g/cm³	[2][4]

Integrated Analytical Workflow

A multi-technique approach is required for full characterization. No single method provides all necessary information. The following workflow illustrates a logical progression from initial identity confirmation to quantitative purity assessment and stability analysis.

Caption: A logical workflow for comprehensive analysis.

Spectroscopic Techniques for Structural Elucidation

Spectroscopy is the cornerstone of structural analysis, providing detailed information about the molecule's connectivity and composition.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Expertise & Causality: NMR is unparalleled for defining the carbon-hydrogen framework of a molecule. For 5-Bromo-2,3-diphenylpyrazine, ¹H NMR will confirm the presence and environment of all protons, while ¹³C NMR will verify the 16 unique carbon atoms expected from its asymmetric structure. The choice of solvent is critical; Deuterated chloroform (CDCl₃) is recommended as the primary choice due to the compound's nonpolar nature, ensuring good solubility without interfering proton signals.

Protocol: ¹H and ¹³C NMR

• Sample Preparation: Accurately weigh 5-10 mg of the sample and dissolve it in approximately 0.6 mL of CDCl₃. Ensure the sample is fully dissolved.

• Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer. Higher field strengths provide better signal dispersion, which is crucial for resolving the complex multiplets of the phenyl rings.[7]

• Acquisition:

  • ¹H NMR: Acquire data with a spectral width of at least 12 ppm. Use a sufficient number of scans (typically 16-32) to achieve a good signal-to-noise ratio.

  • ¹³C NMR: Acquire data with a spectral width of at least 220 ppm. A larger number of scans is required (typically 1024 or more) due to the low natural abundance of the ¹³C isotope.

• Data Processing: Process the data using appropriate software (e.g., MestReNova, TopSpin). Apply Fourier transform, phase correction, and baseline correction. Calibrate the ¹H spectrum to the residual solvent peak of CDCl₃ (δ 7.26 ppm) and the ¹³C spectrum to the CDCl₃ peak (δ 77.16 ppm).

Expected Spectral Features:

• ¹H NMR:

  • Pyrazine Proton: A single proton on the pyrazine ring is expected to appear as a singlet in the downfield aromatic region (estimated δ 8.5-9.0 ppm).

  • Phenyl Protons: The 10 protons from the two phenyl groups will likely appear as a series of complex multiplets between δ 7.2-8.0 ppm.

• ¹³C NMR:

  • Due to the molecule's asymmetry, 16 distinct signals are expected.

  • Signals will be present in the aromatic region (δ 120-155 ppm), with the carbon attached to the bromine (C-Br) appearing at a distinct chemical shift.

Mass Spectrometry (MS)

Expertise & Causality: MS is essential for confirming the molecular weight and elemental composition. The key diagnostic feature for 5-Bromo-2,3-diphenylpyrazine is the isotopic signature of bromine. Natural bromine consists of two isotopes, ⁷⁹Br and ⁸¹Br, in a nearly 1:1 ratio. Therefore, the molecular ion in the mass spectrum will appear as a pair of peaks (M⁺ and M+2) of almost equal intensity, separated by 2 m/z units. This provides definitive evidence for the presence of a single bromine atom. Electron Impact (EI) ionization is suitable for this relatively stable aromatic compound and provides valuable fragmentation data for structural confirmation.

Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Prepare a dilute solution (approx. 100 µg/mL) of the sample in a volatile solvent such as dichloromethane or ethyl acetate.

• GC Method:

  • Column: Use a standard, non-polar capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness, 5% phenyl polysiloxane).

  • Injection: Inject 1 µL with a suitable split ratio (e.g., 50:1).

  • Temperature Program: Start at 150°C, hold for 1 minute, then ramp to 300°C at 20°C/min and hold for 5 minutes. This ensures the compound elutes without thermal degradation.[8]

• MS Method (EI):

  • Ionization Source: Electron Impact (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 400.

• Data Analysis:

  • Identify the molecular ion peak cluster. Expect to see peaks at m/z ≈ 310 and m/z ≈ 312 with nearly equal intensity.

  • Look for characteristic fragment ions, such as the loss of Br (m/z ≈ 231) and the presence of a phenyl cation (m/z = 77).[9][10]

Fourier-Transform Infrared (FTIR) Spectroscopy

Expertise & Causality: FTIR spectroscopy is a rapid and simple technique to confirm the presence of key functional groups. For this molecule, it will verify the aromatic C-H and C=C/C=N bonds characteristic of the phenyl and pyrazine rings.

Protocol: Attenuated Total Reflectance (ATR) or KBr Pellet

• Sample Preparation (ATR): Place a small amount of the solid sample directly onto the ATR crystal. Ensure good contact by applying pressure with the anvil.

• Acquisition: Collect the spectrum over a range of 4000-400 cm⁻¹. Perform a background scan first.

• Data Analysis: Identify characteristic absorption bands.

  • ~3100-3000 cm⁻¹: Aromatic C-H stretching.

  • ~1600-1450 cm⁻¹: Aromatic C=C and pyrazine C=N ring stretching vibrations.[1]

  • ~900-675 cm⁻¹: Aromatic C-H out-of-plane bending, which can be diagnostic of the substitution pattern.

  • Below 700 cm⁻¹: C-Br stretching vibration.

Chromatographic and Thermal Analysis for Purity and Stability

Once identity is confirmed, the focus shifts to quantifying purity and assessing thermal stability.

High-Performance Liquid Chromatography (HPLC)

Expertise & Causality: Reverse-phase HPLC with UV detection is the gold standard for purity assessment of organic compounds. The non-polar nature of 5-Bromo-2,3-diphenylpyrazine makes it ideally suited for separation on a C18 stationary phase. Acetonitrile is chosen as the organic modifier for its strong elution strength and low UV cutoff. UV detection is highly effective due to the extensive conjugated π-system of the molecule, which results in strong UV absorbance.

Protocol: Purity Determination by HPLC-UV

• Sample Preparation: Prepare a stock solution of the sample in acetonitrile at a concentration of approximately 0.5 mg/mL.

• HPLC System & Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm particle size.[8][11]

  • Mobile Phase: Isocratic elution with Acetonitrile/Water (80:20 v/v).

  • Flow Rate: 1.0 mL/min.[11]

  • Column Temperature: 30°C.

  • Detection: UV at 270 nm.[11][12]

  • Injection Volume: 10 µL.

• System Suitability: Before analysis, perform at least five replicate injections of the sample solution. The relative standard deviation (RSD) for the peak area should be less than 2.0%.

• Data Analysis: Integrate all peaks in the chromatogram. Calculate the purity by the area percent method:

  • % Purity = (Area of Main Peak / Total Area of All Peaks) x 100

Thermal Analysis (DSC & TGA)

Expertise & Causality: Thermal analysis provides crucial information on the compound's physical properties (melting point) and thermal stability. Differential Scanning Calorimetry (DSC) measures the melting point, which is a key indicator of purity—impurities typically broaden and depress the melting endotherm. Thermogravimetric Analysis (TGA) determines the temperature at which the compound begins to decompose, defining its upper-temperature limit for handling and storage. Halogenated heterocyclic compounds are often thermally stable above 250°C.[13][14]

Protocol: DSC for Melting Point Determination

• Sample Preparation: Accurately weigh 2-5 mg of the sample into a standard aluminum DSC pan and seal it.

• Instrumentation:

  • Atmosphere: Nitrogen purge gas (50 mL/min).

  • Temperature Program: Equilibrate at 40°C. Ramp the temperature to 300°C at a rate of 10°C/min.

• Data Analysis: Determine the onset temperature and the peak maximum of the endothermic event corresponding to melting. A sharp peak indicates high purity.

Protocol: TGA for Thermal Stability

• Sample Preparation: Accurately weigh 5-10 mg of the sample into a ceramic or platinum TGA pan.

• Instrumentation:

  • Atmosphere: Nitrogen or Air purge gas (50 mL/min).

  • Temperature Program: Equilibrate at 40°C. Ramp the temperature to 600°C at a rate of 10°C/min.

• Data Analysis: Record the onset temperature of decomposition, defined as the temperature at which 5% mass loss occurs (T₅%). This value represents the upper limit of the compound's thermal stability.[13]

Data Integration and Interpretation

No single technique is sufficient. A holistic characterization is achieved by integrating all data, as illustrated below.

Caption: How different analytical techniques provide complementary information.

By following these detailed protocols and understanding the scientific principles behind them, researchers can confidently characterize 5-Bromo-2,3-diphenylpyrazine, ensuring the quality and reliability of their work.

References

• HPLC Separation of Pyrazine and Aminopyrazine on Sharc 1 Column. SIELC Technologies. Link

• Pyrazine. SIELC Technologies. Link

• 5-bromo-2,3-diphenylpyrazine CAS 243472-70-0 Manufacturers, Suppliers, Factory. Home Sunshine Pharma. Link

• New Coordination Compounds Based on a Pyrazine Derivative: Design, Characterization, and Biological Study. MDPI. Link

• Retention Behavior of Pyrazines in Reversed-Phase High Performance Liquid Chromatography. Link

• Experimental Studies on the Thermal Properties and Decomposition Course of a Novel Class of Heterocyclic Anticancer Drug Candidates. MDPI. Link

• 3-BROMOIMIDAZO[1,2-A]PYRAZINE(57948-41-1) 1H NMR spectrum. ChemicalBook. Link

• Detection method of pyrazine compounds in Jiang-flavour Chinese spirit. Google Patents. Link

• Quantitative Analysis of Pyrazines and Their Perceptual Interactions in Soy Sauce Aroma Type Baijiu. National Center for Biotechnology Information (PMC). Link

• CAS 243472-70-0 5-bromo-2,3-diphenylpyrazine. Preclinical Research CRO. Link

• Chemical Transformation of Pyrazine Derivatives. Moroccan Journal of Chemistry. Link

• Coordination chemistry of pyrazine derivatives analogues of PZA: design, synthesis, characterization and biological activity. RSC Publishing. Link

• Positive- and negative-ion mass spectrometry of diphenylmethane antihistaminics and their analogues... PubMed. Link

• Identification of hydroxymethylpyrazines using mass spectrometry. PubMed. Link

• Determination of brominated aromatics by 13C and 1H NMR spectroscopy. Chemistry Stack Exchange. Link

• Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates... PubMed Central (PMC). Link

• 5-bromo-2,3-diphénylpyrazine CAS 243472-70-0. Link

• 5-BROMO-2,3-DIPHENYLPYRAZINE | CAS 243472-70-0. Matrix Fine Chemicals. Link

• 5-Bromo-2,3-diphenylpyrazine | 243472-70-0. Sigma-Aldrich. Link

• 5-Bromo-2,3-diphenylpyrazine, CasNo.243472-70-0. RongNa Biotechnology Co., Ltd. Link

• Mechanistic aspects of the thermal formation of halogenated organic compounds... ResearchGate. Link

• Thermal properties of halogen-ethane glassy crystals... ResearchGate. Link

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Application Notes and Protocols for the Utilization of 5-Bromo-2,3-diphenylpyrazine in Cross-Coupling Reactions

Introduction: The Versatility of the Pyrazine Core

The pyrazine nucleus is a privileged scaffold in medicinal chemistry and materials science.[1][2][3] Its unique electronic properties, arising from the two 1,4-disposed nitrogen atoms, impart a distinct reactivity profile and allow for the generation of molecules with interesting biological activities and photophysical properties.[4][5] The subject of this guide, 5-Bromo-2,3-diphenylpyrazine, is a versatile building block, poised for diversification at the C5-position through a variety of palladium-catalyzed cross-coupling reactions. The presence of the phenyl groups at the C2 and C3 positions provides steric bulk and modulates the electronic nature of the pyrazine ring, influencing its reactivity in these transformations.

This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals interested in leveraging 5-Bromo-2,3-diphenylpyrazine as a key intermediate. We will explore its application in several cornerstone cross-coupling reactions, providing not only detailed starting-point protocols but also the scientific rationale behind the selection of catalysts, ligands, bases, and reaction conditions.

Synthesis of the Starting Material: 5-Bromo-2,3-diphenylpyrazine

While 5-Bromo-2,3-diphenylpyrazine is commercially available, its synthesis from readily accessible precursors is a valuable procedure for any research program. A common synthetic route involves the condensation of benzil with an appropriate 1,2-diamine, followed by bromination.

Core Applications in Palladium-Catalyzed Cross-Coupling

The electron-deficient nature of the pyrazine ring makes the C-Br bond at the 5-position an excellent electrophilic partner in a variety of palladium-catalyzed cross-coupling reactions. We will now delve into the practical application of this substrate in four major classes of these transformations: Suzuki-Miyaura, Sonogashira, Heck, and Buchwald-Hartwig amination reactions.

Suzuki-Miyaura Coupling: Forging Biaryl and Heterobiaryl Linkages

The Suzuki-Miyaura reaction is a robust and widely used method for the formation of C(sp²)–C(sp²) bonds, enabling the synthesis of biaryl and heterobiaryl compounds.[6] This reaction is prized for its mild conditions, tolerance of a wide range of functional groups, and the general stability and low toxicity of the boronic acid coupling partners.[7]

Causality of Experimental Choices:

• Catalyst: A palladium(0) species is the active catalyst. Pre-catalysts like Pd(PPh₃)₄ or those generated in situ from a Pd(II) source such as Pd(OAc)₂ or PdCl₂(dppf) are commonly used. For electron-deficient heterocycles like pyrazines, ligands that are both bulky and electron-rich can be beneficial to promote reductive elimination and prevent catalyst inhibition by the pyrazine nitrogen atoms.[8]

• Ligand: Dppf (1,1'-bis(diphenylphosphino)ferrocene) is a common and effective ligand for Suzuki couplings involving heteroaryl halides as it can stabilize the palladium center.

• Base: A base is required to activate the boronic acid, forming a more nucleophilic boronate species that facilitates the transmetalation step.[7] The choice of base, such as K₂CO₃ or Cs₂CO₃, can influence the reaction rate and outcome.

• Solvent: A mixture of an organic solvent (like 1,4-dioxane or toluene) and water is often used to dissolve both the organic and inorganic reagents.

General workflow for Suzuki-Miyaura coupling.

Starting Point Protocol: Suzuki-Miyaura Coupling

• To an oven-dried Schlenk flask, add 5-Bromo-2,3-diphenylpyrazine (1.0 equiv.), the desired aryl- or heteroarylboronic acid (1.2 equiv.), and a base such as potassium carbonate (2.0 equiv.).

• Add the palladium catalyst, for example, [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (0.05 equiv.).

• Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon) three times.

• Add a degassed solvent system, such as a 4:1 mixture of 1,4-dioxane and water.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 2,3-diphenyl-5-arylpyrazine.

Parameter	Recommended Starting Condition	Rationale
Catalyst	Pd(dppf)Cl₂ (5 mol%)	Robust and effective for heteroaryl couplings.
Ligand	dppf (in complex)	Stabilizes the Pd center.
Base	K₂CO₃ or Cs₂CO₃ (2.0 equiv.)	Activates the boronic acid for transmetalation.
Solvent	1,4-Dioxane/Water (4:1)	Good solubility for both organic and inorganic reagents.
Temperature	80-100 °C	Provides sufficient thermal energy for the catalytic cycle.

Sonogashira Coupling: Introduction of Alkynyl Moieties

The Sonogashira reaction is a highly efficient method for the formation of a C(sp²)–C(sp) bond between an aryl or vinyl halide and a terminal alkyne.[6][9] This reaction is typically co-catalyzed by palladium and copper salts.[9] The resulting 5-alkynyl-2,3-diphenylpyrazines are valuable intermediates that can undergo further transformations or may themselves possess interesting photophysical or biological properties.[10][11]

Causality of Experimental Choices:

• Palladium Catalyst: As with other cross-coupling reactions, a Pd(0) species is the active catalyst. PdCl₂(PPh₃)₂ is a commonly used pre-catalyst.

• Copper Co-catalyst: A copper(I) salt, typically CuI, is used to form a copper acetylide intermediate, which then undergoes transmetalation with the palladium complex.[9]

• Base: An amine base, such as triethylamine (Et₃N) or diisopropylamine (DIPA), serves both as the base to deprotonate the terminal alkyne and often as the solvent.[7][12]

• Solvent: Anhydrous, degassed solvents like THF or DMF are commonly used, often in conjunction with an amine base.

Starting Point Protocol: Sonogashira Coupling

• To a dry Schlenk flask, add 5-Bromo-2,3-diphenylpyrazine (1.0 equiv.), the palladium catalyst, such as bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂) (2-5 mol%), and copper(I) iodide (CuI) (5-10 mol%).

• Evacuate and backfill the flask with an inert gas (e.g., argon) three times.

• Add an anhydrous, degassed solvent such as THF or DMF.

• Add an amine base, such as triethylamine (2.0-3.0 equiv.).

• Add the terminal alkyne (1.1-1.5 equiv.) via syringe.

• Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-60 °C).

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate and purify the crude product by column chromatography on silica gel to yield the 5-alkynyl-2,3-diphenylpyrazine.

Parameter	Recommended Starting Condition	Rationale
Pd Catalyst	PdCl₂(PPh₃)₂ (2-5 mol%)	A standard and reliable catalyst for Sonogashira couplings.
Cu Co-catalyst	CuI (5-10 mol%)	Facilitates the formation of the copper acetylide.
Base	Triethylamine (2.0-3.0 equiv.)	Deprotonates the terminal alkyne and acts as a scavenger for HBr.
Solvent	Anhydrous THF or DMF	Provides a suitable reaction medium.
Temperature	Room Temperature to 60 °C	Mild conditions are often sufficient for this reaction.

Heck Reaction: Vinylation of the Pyrazine Core

The Heck reaction facilitates the coupling of an aryl or vinyl halide with an alkene to form a substituted alkene.[11][13] This reaction is a powerful tool for the introduction of vinyl groups onto the pyrazine scaffold, providing access to extended π-systems that are of interest in materials science.[14]

Causality of Experimental Choices:

• Catalyst: Palladium(II) acetate (Pd(OAc)₂) is a common pre-catalyst that is reduced in situ to Pd(0).

• Ligand: Phosphine ligands, such as tri(o-tolyl)phosphine (P(o-tol)₃), are often used to stabilize the palladium catalyst and promote the desired reactivity.

• Base: An organic base, such as triethylamine (Et₃N), is required to neutralize the hydrogen halide that is formed during the catalytic cycle.[15]

• Solvent: Polar aprotic solvents like DMF or acetonitrile are typically used.

Simplified catalytic cycle of the Heck reaction.

Starting Point Protocol: Heck Reaction

• In a Schlenk tube, combine 5-Bromo-2,3-diphenylpyrazine (1.0 equiv.), palladium(II) acetate (Pd(OAc)₂) (3-5 mol%), and a phosphine ligand like tri(o-tolyl)phosphine (6-10 mol%).

• Evacuate and backfill the tube with an inert gas.

• Add an anhydrous polar aprotic solvent such as DMF, followed by the alkene (1.2-1.5 equiv.) and a base like triethylamine (1.5 equiv.).

• Seal the tube and heat the mixture to 80-120 °C.

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the reaction, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate.

• Purify the residue by column chromatography to obtain the 5-vinyl-2,3-diphenylpyrazine product.

Parameter	Recommended Starting Condition	Rationale
Catalyst	Pd(OAc)₂ (3-5 mol%)	A common and effective pre-catalyst.
Ligand	P(o-tol)₃ (6-10 mol%)	A bulky phosphine ligand that can promote the reaction.
Base	Et₃N (1.5 equiv.)	Neutralizes the HBr formed during the reaction.
Solvent	Anhydrous DMF	A polar aprotic solvent suitable for Heck reactions.
Temperature	80-120 °C	Higher temperatures are often required for Heck couplings.

Buchwald-Hartwig Amination: Synthesis of Arylamines

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of C–N bonds, allowing for the synthesis of arylamines from aryl halides.[4][10][12] This reaction is of paramount importance in drug discovery, as the arylamine moiety is a common feature in many biologically active molecules.[1]

Causality of Experimental Choices:

• Catalyst: A palladium pre-catalyst such as Pd₂(dba)₃ (tris(dibenzylideneacetone)dipalladium(0)) is often used.

• Ligand: Bulky, electron-rich phosphine ligands are crucial for the success of this reaction. Ligands like Xantphos or those from the Buchwald biarylphosphine family are highly effective as they facilitate the reductive elimination step.[16][17]

• Base: A strong, non-nucleophilic base is required to deprotonate the amine coupling partner. Sodium tert-butoxide (NaOtBu) or cesium carbonate (Cs₂CO₃) are common choices.[18]

• Solvent: Anhydrous, non-polar aprotic solvents like toluene or 1,4-dioxane are typically employed.

Starting Point Protocol: Buchwald-Hartwig Amination

• To an oven-dried Schlenk tube, add the palladium pre-catalyst (e.g., Pd₂(dba)₃, 1-2 mol%), the phosphine ligand (e.g., Xantphos, 2-4 mol%), and the base (e.g., sodium tert-butoxide, 1.2-1.5 equiv.).

• Seal the tube and purge with an inert gas.

• Add 5-Bromo-2,3-diphenylpyrazine (1.0 equiv.), the amine (1.1-1.2 equiv.), and an anhydrous, degassed solvent such as toluene.

• Seal the tube tightly and heat in an oil bath at 80-110 °C with vigorous stirring.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate), wash with brine, and dry over anhydrous sodium sulfate.

• Filter, concentrate, and purify the crude product by column chromatography to yield the desired N-substituted 2,3-diphenylpyrazin-5-amine.

Parameter	Recommended Starting Condition	Rationale
Catalyst	Pd₂(dba)₃ (1-2 mol%)	A common Pd(0) source.
Ligand	Xantphos (2-4 mol%)	A bulky ligand that promotes C-N bond formation.
Base	NaOtBu (1.2-1.5 equiv.)	A strong, non-nucleophilic base for amine deprotonation.
Solvent	Anhydrous Toluene	A non-polar aprotic solvent suitable for this reaction.
Temperature	80-110 °C	Provides the necessary energy for the catalytic cycle.

Applications of Functionalized 2,3-Diphenylpyrazines

The 2,3,5-trisubstituted pyrazines synthesized via these cross-coupling reactions are valuable compounds with a range of potential applications:

• Medicinal Chemistry: The pyrazine core is present in numerous FDA-approved drugs.[1] The ability to introduce diverse substituents at the C5 position allows for the rapid generation of compound libraries for structure-activity relationship (SAR) studies in drug discovery programs targeting various diseases.[2][19]

• Materials Science: Extended π-conjugated systems based on the pyrazine scaffold can exhibit interesting photophysical properties, such as fluorescence.[20][21] These materials have potential applications in organic light-emitting diodes (OLEDs), sensors, and other electronic devices.[22]

Conclusion

5-Bromo-2,3-diphenylpyrazine is a highly valuable and versatile building block for the synthesis of a wide array of functionalized pyrazine derivatives. The palladium-catalyzed cross-coupling reactions detailed in this guide—Suzuki-Miyaura, Sonogashira, Heck, and Buchwald-Hartwig—provide reliable and adaptable methods for introducing new carbon-carbon and carbon-nitrogen bonds at the C5 position. The provided protocols serve as robust starting points for experimental work, and a thorough understanding of the underlying mechanistic principles will empower researchers to optimize these transformations for their specific needs. The continued exploration of the reactivity of this and related pyrazine scaffolds will undoubtedly lead to the discovery of novel molecules with significant potential in both medicine and materials science.

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Application Notes and Protocols: 5-Bromo-2,3-diphenylpyrazine in Medicinal Chemistry

Introduction: The Strategic Value of the 5-Bromo-2,3-diphenylpyrazine Scaffold

The pyrazine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds and approved drugs.[1] Its unique electronic properties and ability to participate in hydrogen bonding make it an attractive framework for designing molecules that interact with a variety of biological targets. The introduction of a bromine atom, as in 5-Bromo-2,3-diphenylpyrazine, provides a versatile synthetic handle for further molecular elaboration. This strategic placement of a halogen allows for a wide range of cross-coupling reactions, enabling the systematic exploration of chemical space and the generation of diverse compound libraries for drug discovery.

5-Bromo-2,3-diphenylpyrazine, in particular, has emerged as a key intermediate in the synthesis of complex therapeutic agents.[2][3] The presence of the bulky diphenyl substituents influences the molecule's conformation and can contribute to specific binding interactions with target proteins. This guide provides a detailed overview of the applications of 5-Bromo-2,3-diphenylpyrazine in medicinal chemistry, with a focus on its role as a building block for targeted therapies. We will delve into the causality behind its synthetic utility and provide detailed protocols for its application.

Physicochemical Properties of 5-Bromo-2,3-diphenylpyrazine

A clear understanding of the physicochemical properties of a building block is fundamental to its effective use in synthesis.

Property	Value	Source
CAS Number	243472-70-0	[4][5][6]
Molecular Formula	C₁₆H₁₁BrN₂	[4]
Molecular Weight	311.18 g/mol	[4]
Appearance	Solid
Purity	Typically ≥97%
Storage	Inert atmosphere, 2-8°C

Core Application: Intermediate in the Synthesis of Prostacyclin (IP) Receptor Agonists

A significant and well-documented application of 5-Bromo-2,3-diphenylpyrazine is its use as a crucial intermediate in the synthesis of Selexipag (ACT-333679), an orally active, selective prostacyclin (IP) receptor agonist used for the treatment of pulmonary arterial hypertension (PAH).[3][7] The synthesis of Selexipag highlights the utility of the bromo-substituent in facilitating a key carbon-nitrogen bond formation.

Signaling Pathway of IP Receptor Agonists

IP receptor agonists like Selexipag mimic the action of prostacyclin (PGI₂), a potent vasodilator and inhibitor of platelet aggregation. The signaling cascade initiated by the activation of the IP receptor is crucial for its therapeutic effects.

Caption: Signaling pathway of IP receptor agonists.

Experimental Protocol: Synthesis of a Key Selexipag Intermediate via Nucleophilic Aromatic Substitution

This protocol details the nucleophilic aromatic substitution (SNAr) reaction of 5-Bromo-2,3-diphenylpyrazine with an amino-alcohol, a critical step in the synthesis of Selexipag.[3][7][8][9] The bromine atom on the electron-deficient pyrazine ring is susceptible to displacement by nucleophiles, particularly at elevated temperatures.

Reaction Scheme:

Materials:

• 5-Bromo-2,3-diphenylpyrazine (1.0 eq)

• 4-(isopropylamino)-butan-1-ol (5.5 eq)

• Potassium iodide (KI) (0.5 eq)

• Ethyl acetate

• Water

Procedure:

• To a reaction vessel, add 5-Bromo-2,3-diphenylpyrazine, 4-(isopropylamino)-butan-1-ol, and potassium iodide.[3][7][8][9]

• Stir the reaction mixture and heat to 140-150°C.[3][7][8][9]

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (approximately 18-20 hours).[3][8][9]

• Cool the reaction mixture to room temperature.[3][7][8][9]

• Add ethyl acetate to the reaction mixture and wash the organic phase with water.[3][7][8][9]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[7]

• The crude product can be further purified by recrystallization from a suitable solvent system (e.g., dichloromethane/heptane).[7]

Causality Behind Experimental Choices:

• Excess Nucleophile: A large excess of 4-(isopropylamino)-butan-1-ol is used to drive the reaction to completion and to serve as a solvent.

• High Temperature: The high reaction temperature (140-150°C) is necessary to overcome the activation energy for the nucleophilic aromatic substitution on the pyrazine ring.[3][7][8][9]

• Potassium Iodide: KI can act as a catalyst, potentially through an in-situ Finkelstein reaction, converting the bromo-substituent to a more reactive iodo-substituent, although its primary role in this high-temperature amination may be more complex.

Broader Applications: A Versatile Scaffold for Library Synthesis

The true power of 5-Bromo-2,3-diphenylpyrazine in medicinal chemistry lies in its potential as a versatile building block for the synthesis of diverse compound libraries. The bromine atom serves as a key functional group for various palladium-catalyzed cross-coupling reactions, allowing for the introduction of a wide array of substituents at the 5-position of the pyrazine ring.

Workflow for Library Synthesis using 5-Bromo-2,3-diphenylpyrazine

Caption: Workflow for generating diverse chemical libraries.

Generalized Protocols for Cross-Coupling Reactions

The following are generalized protocols adapted from procedures for similar bromo-heterocyclic compounds. These should be considered as starting points and will require optimization for 5-Bromo-2,3-diphenylpyrazine.

1. Suzuki-Miyaura Coupling (C-C Bond Formation)

• Application: Introduction of aryl or heteroaryl moieties, which are common features in kinase inhibitors and other targeted therapies.

• Protocol:

  • In an inert atmosphere, combine 5-Bromo-2,3-diphenylpyrazine (1.0 eq), an arylboronic acid or ester (1.2 eq), a palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq), and a base (e.g., K₂CO₃ or K₃PO₄, 2.0 eq).

  • Add a suitable solvent system (e.g., 1,4-dioxane/water).

  • Heat the mixture to 85-100°C and stir for 12-18 hours, monitoring by TLC or LC-MS.

  • Upon completion, cool to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

  • Dry the organic layer, concentrate, and purify by column chromatography.

2. Buchwald-Hartwig Amination (C-N Bond Formation)

• Application: Synthesis of substituted amino-pyrazines, a common motif in pharmacologically active compounds.

• Protocol:

  • In a glovebox or under an inert atmosphere, add a palladium precatalyst (e.g., Pd₂(dba)₃, 0.02 eq) and a ligand (e.g., Xantphos, 0.04 eq) to a Schlenk tube.

  • Add an anhydrous solvent (e.g., toluene or dioxane).

  • Add 5-Bromo-2,3-diphenylpyrazine (1.0 eq), the desired amine (1.2 eq), and a base (e.g., NaOtBu or Cs₂CO₃, 1.4 eq).

  • Seal the tube and heat to 100-110°C for 12-24 hours.

  • After cooling, dilute with an appropriate solvent, filter through celite, concentrate, and purify the residue.

3. Sonogashira Coupling (C-C Triple Bond Formation)

• Application: Introduction of alkynyl groups, which can serve as handles for further functionalization (e.g., click chemistry) or as components of bioactive molecules.

• Protocol:

  • To a Schlenk flask under an inert atmosphere, add 5-Bromo-2,3-diphenylpyrazine (1.0 eq), a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 0.02 eq), a copper(I) co-catalyst (e.g., CuI, 0.04 eq), and an anhydrous solvent (e.g., DMF or THF).

  • Add a base (e.g., triethylamine, 3.0 eq) and the terminal alkyne (1.2 eq).

  • Heat the reaction to 60-80°C for 6-12 hours.

  • After completion, cool the mixture, dilute with water, and extract with an organic solvent.

  • Wash the combined organic layers, dry, concentrate, and purify by column chromatography.

Potential Therapeutic Areas for Exploration

While the primary documented use of 5-Bromo-2,3-diphenylpyrazine is in the synthesis of IP receptor agonists, the diphenylpyrazine scaffold is of interest in other therapeutic areas. The derivatives synthesized from this building block could be screened for activity against a variety of targets.

• Oncology: Pyrazine derivatives have been investigated as anticancer agents. For example, Bortezomib, a proteasome inhibitor containing a pyrazine core, is used in the treatment of multiple myeloma.[1]

• Infectious Diseases: Some pyrazine-containing compounds have shown antibacterial and antifungal activities.[10]

• Central Nervous System (CNS) Disorders: The structural similarity to other nitrogen-containing heterocycles that are active in the CNS suggests that derivatives of 5-Bromo-2,3-diphenylpyrazine could be explored for neurological targets.

• Inflammatory Diseases: Given the role of IP receptor agonists in modulating inflammatory pathways, other derivatives of this scaffold could also possess anti-inflammatory properties.[11][12]

Conclusion

5-Bromo-2,3-diphenylpyrazine is a valuable and versatile building block in medicinal chemistry. Its utility is firmly established through its role as a key intermediate in the synthesis of the approved drug Selexipag.[3][7] Beyond this specific application, its chemical reactivity, particularly the ability of the bromo-substituent to participate in a wide range of palladium-catalyzed cross-coupling reactions, makes it an ideal starting point for the generation of diverse chemical libraries. The protocols and workflows outlined in this guide provide a framework for researchers to leverage the synthetic potential of 5-Bromo-2,3-diphenylpyrazine in the discovery and development of novel therapeutics.

References

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Application Notes and Protocols for the Suzuki-Miyaura Coupling of 5-Bromo-2,3-diphenylpyrazine

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

These application notes provide a comprehensive guide for performing the Suzuki-Miyaura cross-coupling reaction with 5-Bromo-2,3-diphenylpyrazine. This protocol is designed to be a robust starting point for the synthesis of novel 5-aryl-2,3-diphenylpyrazine derivatives, which are of significant interest in medicinal chemistry and materials science due to the prevalence of the pyrazine core in numerous biologically active compounds. This document outlines the reaction principles, provides detailed experimental protocols, and discusses key considerations for reaction optimization.

Introduction: The Strategic Importance of Pyrazine Functionalization

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, facilitating the formation of carbon-carbon bonds with exceptional functional group tolerance and generally mild reaction conditions.[1] This palladium-catalyzed reaction between an organoboron species (typically a boronic acid or its ester) and an organic halide is a powerful tool for constructing complex molecular architectures, particularly biaryl and heteroaryl-aryl scaffolds.[2]

The pyrazine moiety is a key pharmacophore found in a multitude of therapeutic agents. Consequently, the functionalization of halogenated pyrazines via Suzuki coupling represents a critical strategy in drug discovery and development. 5-Bromo-2,3-diphenylpyrazine is an attractive substrate, offering a handle for the introduction of diverse aryl and heteroaryl substituents at the 5-position, thereby enabling the exploration of structure-activity relationships and the generation of novel chemical entities. The electron-deficient nature of the pyrazine ring can influence the reactivity of the C-Br bond, making the careful selection of reaction parameters paramount for successful coupling.[3]

Reaction Principle: The Palladium Catalytic Cycle

The Suzuki-Miyaura coupling proceeds through a well-established catalytic cycle involving a palladium catalyst.[4][5] The cycle can be broadly divided into three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 5-Bromo-2,3-diphenylpyrazine to form a Pd(II) intermediate. This is often the rate-determining step of the reaction.[4]

• Transmetalation: In the presence of a base, the organic moiety from the boronic acid is transferred to the palladium center, displacing the bromide. The base activates the boronic acid to facilitate this transfer.[6]

• Reductive Elimination: The two organic groups on the palladium complex couple and are eliminated, forming the desired C-C bond and regenerating the catalytically active Pd(0) species, which can then re-enter the cycle.[5]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Recommended Reaction Conditions: A Starting Point for Optimization

The successful Suzuki coupling of 5-Bromo-2,3-diphenylpyrazine hinges on the judicious selection of the catalyst, ligand, base, and solvent. The steric hindrance imposed by the two phenyl groups at the 2- and 3-positions may necessitate the use of bulky and electron-rich phosphine ligands to facilitate the oxidative addition and reductive elimination steps.

The following table provides a curated list of starting conditions based on successful couplings of similar heteroaryl bromides. These conditions should serve as a robust starting point for the optimization of your specific reaction.

Parameter	Recommended Conditions	Rationale and Considerations
Palladium Precatalyst	Pd(PPh₃)₄ (2-5 mol%)Pd(dppf)Cl₂ (2-5 mol%)Pd₂(dba)₃ (1-3 mol%)	Pd(PPh₃)₄ is a reliable choice for many Suzuki couplings. Pd(dppf)Cl₂ is often effective for heteroaryl halides. Pd₂(dba)₃ is a versatile Pd(0) source that requires an external ligand.
Ligand (if using Pd₂(dba)₃)	SPhos (2-6 mol%)XPhos (2-6 mol%)RuPhos (2-6 mol%)	Bulky, electron-rich biaryl phosphine ligands are often necessary for challenging couplings, including those with sterically hindered substrates.[5]
Base	K₂CO₃ (2-3 equiv)K₃PO₄ (2-3 equiv)Cs₂CO₃ (2-3 equiv)	The choice of base can significantly impact the reaction rate and yield. K₃PO₄ and Cs₂CO₃ are stronger bases that can be effective in more challenging couplings.
Solvent	1,4-Dioxane/H₂O (4:1 to 10:1)Toluene/H₂O (4:1 to 10:1)DMF/H₂O (4:1 to 10:1)	A mixture of an organic solvent and water is typically used. The water is essential for the activity of many inorganic bases. Ensure solvents are thoroughly degassed to prevent catalyst deactivation.
Temperature	80-110 °C	The optimal temperature will depend on the reactivity of the specific arylboronic acid and the chosen catalyst system. Higher temperatures may be required for less reactive partners.
Reaction Time	4-24 hours	Reaction progress should be monitored by TLC or LC-MS to determine the optimal reaction time.

Detailed Experimental Protocols

The following protocols provide step-by-step instructions for performing the Suzuki coupling of 5-Bromo-2,3-diphenylpyrazine. It is crucial to perform these reactions under an inert atmosphere (e.g., argon or nitrogen) to prevent the degradation of the palladium catalyst.

Protocol 1: General Procedure using Pd(PPh₃)₄

This protocol is a reliable starting point for the coupling of 5-Bromo-2,3-diphenylpyrazine with a variety of arylboronic acids.

Materials:

• 5-Bromo-2,3-diphenylpyrazine (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (3-5 mol%)

• Potassium carbonate (K₂CO₃) (2.0 equiv)

• 1,4-Dioxane (anhydrous, degassed)

• Water (degassed)

• Schlenk flask or sealed reaction vial

• Magnetic stirrer

Procedure:

• To a flame-dried Schlenk flask containing a magnetic stir bar, add 5-Bromo-2,3-diphenylpyrazine, the arylboronic acid, and potassium carbonate.

• Evacuate and backfill the flask with an inert gas (argon or nitrogen) three times.

• Under a positive pressure of the inert gas, add Pd(PPh₃)₄.

• Add the degassed 1,4-dioxane and water (typically in a 4:1 to 5:1 ratio) via syringe.

• Heat the reaction mixture to 90-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Microwave-Assisted Suzuki Coupling

Microwave irradiation can often significantly reduce reaction times and improve yields, particularly for challenging substrates.

Materials:

• 5-Bromo-2,3-diphenylpyrazine (1.0 equiv)

• Arylboronic acid (1.5 equiv)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) [Pd(dppf)Cl₂] (2-4 mol%)

• Cesium carbonate (Cs₂CO₃) (2.5 equiv)

• 1,4-Dioxane (anhydrous, degassed)

• Water (degassed)

• Microwave reaction vial with a stir bar

Procedure:

• To a microwave reaction vial, add 5-Bromo-2,3-diphenylpyrazine, the arylboronic acid, Pd(dppf)Cl₂, and cesium carbonate.

• Add the degassed 1,4-dioxane and water (typically in a 4:1 ratio).

• Seal the vial and place it in the microwave reactor.

• Heat the reaction mixture to 120-150 °C for 15-60 minutes.

• After the reaction is complete, cool the vial to room temperature.

• Work-up and purify the product as described in Protocol 1.

Caption: A generalized experimental workflow for the Suzuki coupling of 5-Bromo-2,3-diphenylpyrazine.

Troubleshooting and Optimization

Problem	Potential Cause	Suggested Solution
Low or no conversion	Inactive catalyst	Ensure all reagents and solvents are anhydrous and properly degassed. Use a fresh bottle of catalyst.
Insufficient temperature	Gradually increase the reaction temperature in 10 °C increments.
Inappropriate base or solvent	Screen different bases (e.g., K₃PO₄, CsF) and solvent systems.
Formation of homocoupled byproducts	High catalyst loading or temperature	Decrease the catalyst loading and/or reaction temperature.
Protodeboronation of the boronic acid	Presence of water and high temperature	Use anhydrous conditions if possible, or minimize the amount of water. A milder base like KF may also be beneficial.
Debromination of the starting material	Presence of a hydride source	Ensure solvents and reagents are free of potential hydride sources. A different catalyst/ligand system may be less prone to this side reaction.

Conclusion

The Suzuki-Miyaura cross-coupling of 5-Bromo-2,3-diphenylpyrazine is a versatile and powerful method for the synthesis of a diverse range of 5-aryl-2,3-diphenylpyrazine derivatives. The protocols and guidelines presented in these application notes provide a solid foundation for researchers to successfully perform this transformation. Careful attention to reaction setup, particularly maintaining an inert atmosphere, and the systematic optimization of reaction parameters will be key to achieving high yields and purity of the desired products.

References

• Ohta, A., Aoyagi, Y., et al. (1992).
• BenchChem. (2025). Application Notes and Protocols for the Suzuki Coupling Reaction of 5-Bromonicotinaldehyde.
• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.
• Hassan, J., Sévignon, M., Gozzi, C., Schulz, E., & Lemaire, M. (2002). Aryl-Aryl Bond Formation One Century after the Discovery of the Ullmann Reaction. Chemical Reviews, 102(5), 1359–1470.
• Ridgway, B. H., & Woerpel, K. A. (1998). A New Mechanism for the Suzuki Reaction of Aryl Bromides. The Journal of Organic Chemistry, 63(3), 458–460.
• Littke, A. F., Dai, C., & Fu, G. C. (2000). Versatile Catalysts for the Suzuki Cross-Coupling of Arylboronic Acids with Aryl and Vinyl Halides and Triflates under Mild Conditions. Journal of the American Chemical Society, 122(17), 4020–4028.
• Wolfe, J. P., Singer, R. A., Yang, B. H., & Buchwald, S. L. (1999). Highly Active Palladium Catalysts for Suzuki Coupling Reactions. Journal of the American Chemical Society, 121(41), 9550–9561.
• Matos, K., & Söderquist, J. A. (1998). A Novel and Efficient Transmetalation of B-Aryl-9-BBN to Palladium(II) in the Suzuki Cross-Coupling Reaction. The Journal of Organic Chemistry, 63(3), 461–465.
• Guram, A. S., & Bei, X. (2008). New Catalysts for Suzuki−Miyaura Coupling Reactions of Heteroatom-Substituted Heteroaryl Chlorides. The Journal of Organic Chemistry, 73(19), 7627–7630.
• Walker, S. D., Barder, T. E., Martinelli, J. R., & Buchwald, S. L. (2004). A Rational Approach to the Development of Highly Active Catalysts for Suzuki-Miyaura Coupling Reactions of Heteroaryl Chlorides.
• Billingsley, K. L., & Buchwald, S. L. (2007). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles.

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Palladium-Catalyzed Tandem N-Arylation/Carboamination Reactions for the Stereoselective Synthesis of N-Aryl-2-Benzyl Pyrrolidines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 5-Bromo-2,3-diphenylpyrazine

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the synthesis of 5-bromo-2,3-diphenylpyrazine. This guide is designed to provide in-depth troubleshooting, frequently asked questions (FAQs), and detailed protocols to help you navigate the complexities of this synthesis and improve your reaction yields. As Senior Application Scientists, we have compiled field-proven insights and scientifically-grounded advice to address the common challenges encountered in this synthetic pathway.

I. Reaction Overview and Mechanism

The synthesis of 5-bromo-2,3-diphenylpyrazine typically involves a two-step process: the condensation of benzil with an appropriate amino compound to form the 2,3-diphenylpyrazine core, followed by electrophilic bromination. A common route involves the reaction of benzil and glycine under alkaline conditions to produce 5,6-diphenyl-2-hydroxypyrazine, which is then treated with a brominating agent like phosphorus oxybromide.[1]

Reaction Pathway Diagram

Caption: General synthetic route for 5-Bromo-2,3-diphenylpyrazine.

II. Troubleshooting Guide

This section addresses specific issues that can arise during the synthesis, providing potential causes and actionable solutions.

Troubleshooting Workflow Diagram

Caption: A logical workflow for troubleshooting low yields.

Problem	Potential Causes	Recommended Solutions & Explanations
Low Yield in Pyrazine Formation (Step 1)	1. Incomplete Reaction: The condensation reaction may not have gone to completion. Classical methods for pyrazine synthesis are often associated with harsh conditions and low yields.[2] 2. Suboptimal Temperature: Temperatures that are too low can lead to incomplete reaction, while excessively high temperatures can cause decomposition of the pyrazine ring.[2] 3. Purity of Starting Materials: Impurities in benzil or glycine can lead to unwanted side reactions.[2]	1. Reaction Monitoring: Use Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to monitor the reaction progress and ensure the disappearance of starting materials. 2. Temperature Optimization: Carefully control the reaction temperature. For the condensation of benzil and glycine, a temperature of around 70°C is often recommended.[1] 3. Reagent Purification: Ensure the purity of your starting materials. Recrystallize or purify them if necessary.
Low Yield in Bromination (Step 2)	1. Ineffective Brominating Agent: The chosen brominating agent may not be suitable for the substrate. N-Bromosuccinimide (NBS) is a common choice but may require an initiator.[3] 2. Reaction Conditions: The reaction may be sensitive to temperature, solvent, and the presence of a catalyst. Some brominations require specific temperature ranges to be efficient.[3] 3. Deactivated Ring: The pyrazine ring is electron-deficient, making electrophilic substitution challenging.[4] 4. Side Reactions: Over-bromination or reaction at other sites can occur.	1. Screen Brominating Agents: Consider alternatives to phosphorus oxybromide, such as N-Bromosuccinimide (NBS) in the presence of a radical initiator or a strong acid catalyst.[3][5] Tetrabutylammonium tribromide (TBABr3) can also be an effective reagent.[6] 2. Optimize Conditions: Systematically vary the solvent, temperature, and catalyst. Anhydrous solvents like acetonitrile, toluene, or xylene are often used.[1] A base catalyst such as triethylamine may be beneficial.[1] 3. Catalyst Use: For deactivated aromatic systems, a Lewis acid or a strong protic acid can help to activate the brominating agent.[5] 4. Control Stoichiometry: Carefully control the stoichiometry of the brominating agent to minimize the formation of di-brominated or other side products.
Formation of Impurities	1. Polymeric Byproducts: Indicated by a dark coloration of the reaction mixture, often due to excessive heat or air oxidation.[2] 2. Inseparable Isomers: Ortho- or meta-brominated isomers may form, which can be difficult to separate from the desired para-product.[6] 3. Hydrolysis of Brominating Agent: Moisture can decompose some brominating agents, reducing their effectiveness.	1. Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.[7] 2. Purification Techniques: Employ careful column chromatography with a well-chosen solvent system to separate isomers. Recrystallization can also be an effective purification method. 3. Anhydrous Conditions: Ensure all glassware is flame-dried and use anhydrous solvents to prevent hydrolysis of the brominating agent.
Product Loss During Workup	1. Incomplete Extraction: The product may have some solubility in the aqueous phase. 2. Decomposition on Silica Gel: Some compounds can decompose on silica gel during column chromatography.	1. Multiple Extractions: Perform multiple extractions with an appropriate organic solvent to ensure complete recovery of the product from the aqueous layer.[2] 2. Alternative Purification: If decomposition is suspected, consider using a different stationary phase for chromatography (e.g., alumina) or rely on recrystallization for purification.

III. Frequently Asked Questions (FAQs)

Q1: What is the role of the base in the initial condensation reaction?

A1: The base, such as sodium hydroxide or potassium hydroxide, is crucial for deprotonating the amino group of glycine, making it a more potent nucleophile to attack the carbonyl carbons of benzil. This initiates the condensation and subsequent cyclization to form the pyrazine ring.

Q2: Why is an anhydrous solvent necessary for the bromination step?

A2: Many brominating agents, such as phosphorus oxybromide, are sensitive to moisture and can be hydrolyzed, which reduces their reactivity and can lead to the formation of byproducts. Using an anhydrous solvent helps to maintain the integrity and reactivity of the brominating agent.

Q3: I am observing a significant amount of starting material (2,3-diphenylpyrazine) remaining after the bromination reaction. What should I do?

A3: This indicates an incomplete reaction. You can try several approaches:

• Increase Reaction Time: Monitor the reaction by TLC and allow it to proceed for a longer duration.

• Increase Temperature: Gradually increase the reaction temperature, but be cautious of potential side reactions or decomposition.

• Use a More Reactive Brominating Agent: As mentioned in the troubleshooting guide, consider screening other brominating agents.

• Add a Catalyst: The addition of a Lewis acid or a strong protic acid may enhance the electrophilicity of the bromine and drive the reaction to completion.[5]

Q4: My final product is a dark, oily substance instead of the expected solid. What could be the reason?

A4: A dark, oily product often suggests the presence of impurities, possibly polymeric byproducts formed due to overheating or oxidation.[2] It is also possible that residual solvent is present. Ensure your reaction was not overheated and was protected from air. For purification, try dissolving the oil in a minimal amount of a suitable solvent and attempting to precipitate the product by adding a non-solvent. Column chromatography may also be necessary to remove the colored impurities.

Q5: Can I use a different starting material instead of benzil?

A5: Yes, other 1,2-dicarbonyl compounds can be used to synthesize different substituted pyrazines.[4] The choice of the 1,2-dicarbonyl and the corresponding diamine will determine the substituents on the final pyrazine ring.

IV. Detailed Experimental Protocols

Protocol 1: Synthesis of 5,6-Diphenyl-2-hydroxypyrazine

• In a round-bottom flask, dissolve benzil (1 equivalent) and glycine (1.1 equivalents) in an appropriate solvent.[1]

• Add a solution of sodium hydroxide or potassium hydroxide under stirring.[1]

• Heat the reaction mixture to 70°C and maintain this temperature, monitoring the reaction progress by TLC.[1]

• Upon completion, cool the reaction mixture to room temperature and neutralize with a suitable acid.

• Collect the precipitate by filtration, wash with water, and dry to obtain the crude 5,6-diphenyl-2-hydroxypyrazine.

• The crude product can be further purified by recrystallization.

Protocol 2: Synthesis of 5-Bromo-2,3-diphenylpyrazine

• In a flame-dried, three-necked flask equipped with a reflux condenser and under an inert atmosphere, suspend 5,6-diphenyl-2-hydroxypyrazine (1 equivalent) in an anhydrous solvent (e.g., acetonitrile, toluene).[1]

• Add a base catalyst, such as triethylamine (1.1 equivalents).[1]

• Add phosphorus oxybromide (or another suitable brominating agent) portion-wise, controlling any exotherm.

• Heat the reaction mixture to reflux and monitor its progress by TLC.

• After the reaction is complete, cool the mixture to room temperature and carefully quench it with ice-water.

• Extract the product with an organic solvent (e.g., dichloromethane or ethyl acetate).

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel or by recrystallization to yield pure 5-bromo-2,3-diphenylpyrazine.

V. References

• Technical Support Center: Synthesis of Pyrazine Derivatives - Benchchem. (n.d.). Retrieved from

• Troubleshooting common issues in alpha-bromination reactions - Benchchem. (2025). Retrieved from

• Troubleshooting low yields in 3-Bromopyridine-D4 functionalization - Benchchem. (n.d.). Retrieved from

• Synthesis method of diphenylpyrazine derivative. (2021). Google Patents. Retrieved from

• A COMPREHENSIVE REVIEW ON PYRAZINE: STRUCTURE, SYNTHESIS, PROPERTIES, AND APPLICATIONS. (2025). International Research Journal of Modernization in Engineering Technology and Science. Retrieved from

• Can not get the selectivity of a aromatic bromination to behave, also low yielding. Am I just hosed here? (2016). Reddit. Retrieved from

• Bromoarene synthesis by bromination or substitution. (n.d.). Organic Chemistry Portal. Retrieved from

Sources

• 1. CN112939877A - Synthesis method of diphenylpyrazine derivative - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. irjmets.com [irjmets.com]
• 5. Bromoarene synthesis by bromination or substitution [organic-chemistry.org]
• 6. reddit.com [reddit.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Synthesis of 5-Bromo-2,3-diphenylpyrazine

Welcome to the technical support center for the synthesis of 5-Bromo-2,3-diphenylpyrazine. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important synthetic intermediate. Here, you will find in-depth troubleshooting advice and frequently asked questions to help you navigate the common challenges and identify potential impurities in your synthesis.

Introduction to the Synthesis

5-Bromo-2,3-diphenylpyrazine is a key building block in the development of various pharmaceutical compounds. Its synthesis is crucial, and ensuring its purity is paramount for the success of subsequent reactions. The most common route to this compound involves the bromination of a 2,3-diphenylpyrazine precursor. A prevalent method described in the literature is the conversion of 5,6-diphenyl-2-hydroxypyrazine to the target molecule using a brominating agent such as phosphorus oxybromide.

This guide will focus on the impurities that can arise from this synthetic pathway and provide practical solutions to overcome them.

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis and purification of 5-Bromo-2,3-diphenylpyrazine.

Question 1: My reaction is incomplete, and I see a significant amount of starting material (5,6-diphenyl-2-hydroxypyrazine) remaining. What could be the cause?

Answer:

Incomplete conversion is a common issue and can be attributed to several factors:

• Insufficient Brominating Agent: The stoichiometry of the brominating agent (e.g., phosphorus oxybromide) is critical. Ensure you are using a sufficient excess to drive the reaction to completion. However, a large excess can lead to over-bromination, so optimization is key.

• Reaction Temperature and Time: The conversion of the hydroxyl group to a bromide may require elevated temperatures and sufficient reaction time. If the temperature is too low or the reaction time is too short, the activation energy barrier for the reaction may not be overcome, leading to poor conversion. Consider a modest increase in temperature or extending the reaction time, while monitoring for the formation of byproducts.

• Purity of Reagents and Solvent: The presence of moisture can quench the brominating agent, reducing its effectiveness. Ensure that your starting material, solvent, and glassware are thoroughly dried before use. The purity of the 5,6-diphenyl-2-hydroxypyrazine is also important, as impurities in the starting material can interfere with the reaction.

Troubleshooting Steps:

• Verify Stoichiometry: Double-check the molar ratios of your reactants. A modest increase in the amount of the brominating agent (e.g., 1.2-1.5 equivalents) may be beneficial.

• Optimize Reaction Conditions: If you are running the reaction at a moderate temperature, consider a stepwise increase (e.g., in 10°C increments) and monitor the progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Ensure Anhydrous Conditions: Dry your solvent over a suitable drying agent (e.g., molecular sieves) and ensure your glassware is oven-dried before use.

Question 2: I am observing a byproduct with a higher molecular weight than my desired product. Is this an over-brominated species?

Answer:

Yes, the formation of a higher molecular weight byproduct is often indicative of over-bromination, where more than one bromine atom is added to the pyrazine or phenyl rings. The 2,3-diphenylpyrazine core has several positions susceptible to further electrophilic substitution.

• Dibromo-isomers: The most likely over-brominated impurities are dibromo-2,3-diphenylpyrazines. The second bromine atom could add to the other available position on the pyrazine ring or to one of the phenyl rings. The phenyl rings are generally less reactive than the pyrazine ring towards electrophilic substitution, but under harsh conditions, bromination of the phenyl rings can occur.

• Tribromo-isomers: In cases of a large excess of the brominating agent or prolonged reaction times at high temperatures, tribrominated species may also form.

Mitigation Strategies:

• Control Stoichiometry: Carefully control the amount of the brominating agent used. A good starting point is to use a slight excess and optimize from there based on your results.

• Control Reaction Temperature: Avoid excessively high temperatures, as this can promote over-bromination.

• Slow Addition of Brominating Agent: Adding the brominating agent portion-wise or as a solution via a syringe pump can help to maintain a low concentration of the electrophile in the reaction mixture, thus minimizing over-bromination.

Question 3: My final product has a persistent impurity that is difficult to remove by recrystallization. What could it be and how can I purify my product?

Answer:

A persistent impurity that co-crystallizes with your product is likely an isomer or a compound with very similar polarity.

• Isomeric Impurities: If your synthesis starts from an isomeric mixture of precursors, you may end up with isomeric impurities in your final product.

• Unreacted Starting Material: If the polarity of the starting material is very close to that of the product, it may be difficult to separate by recrystallization alone.

• Succinimide: If you are using N-bromosuccinimide (NBS) as the brominating agent, the succinimide byproduct can sometimes be challenging to remove completely.

Purification Protocol:

If recrystallization is ineffective, column chromatography is the recommended method for purification.

• Solvent System Selection: Use TLC to determine an appropriate solvent system that provides good separation between your desired product and the impurity. A common starting point for compounds of this nature is a mixture of a non-polar solvent like hexane or heptane and a more polar solvent like ethyl acetate or dichloromethane.

• Column Preparation: Pack a silica gel column with the chosen solvent system.

• Loading and Elution: Dissolve your crude product in a minimal amount of the solvent system and load it onto the column. Elute the column with the solvent system, collecting fractions and monitoring them by TLC.

• Product Isolation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 5-Bromo-2,3-diphenylpyrazine.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 5-Bromo-2,3-diphenylpyrazine?

A common and effective route starts from benzil and glycinamide to form 5,6-diphenyl-2-hydroxypyrazine. This intermediate is then treated with a brominating agent like phosphorus oxybromide (POBr₃) to yield 5-Bromo-2,3-diphenylpyrazine[1].

Q2: What are the key impurities to look out for in the synthesis of 5-Bromo-2,3-diphenylpyrazine?

The key impurities can be categorized as follows:

• Process-Related Impurities: Unreacted starting material (5,6-diphenyl-2-hydroxypyrazine).

• Over-bromination Products: Dibromo- and potentially tribromo-2,3-diphenylpyrazines.

• Reagent-Related Byproducts: Byproducts from the brominating agent, such as phosphoric acid if using POBr₃, or succinimide if using NBS.

• Solvent-Related Impurities: Residual solvents from the reaction and purification steps.

Q3: How can I best monitor the progress of my reaction?

Thin-layer chromatography (TLC) is a quick and effective way to monitor the reaction. Use a suitable mobile phase (e.g., a mixture of hexane and ethyl acetate) to separate the starting material, product, and any byproducts. The disappearance of the starting material spot and the appearance of the product spot will indicate the progress of the reaction. For more quantitative analysis, high-performance liquid chromatography (HPLC) can be used.

Q4: What are the recommended storage conditions for 5-Bromo-2,3-diphenylpyrazine?

While specific stability data for this compound is not widely published, it is good practice to store it in a cool, dry, and dark place in a well-sealed container to prevent degradation. Many suppliers of fine chemicals recommend storage at 2-8°C under an inert atmosphere.

Visualizing the Synthesis and Impurity Formation

The following diagram illustrates the synthetic pathway and the potential for impurity formation.

Caption: Synthetic pathway and common impurity formation.

Summary of Potential Impurities

The following table provides a summary of the likely impurities, their potential origin, and key analytical signatures for identification.

Impurity Name	Structure	Origin	Analytical Notes (Expected)
5,6-Diphenyl-2-hydroxypyrazine	C₁₆H₁₂N₂O	Unreacted starting material	Lower Rf on TLC; distinct ¹H NMR signals for the pyrazine proton and hydroxyl proton; distinct mass in MS.
Dibromo-2,3-diphenylpyrazine	C₁₆H₁₀Br₂N₂	Over-bromination	Higher molecular weight in MS; characteristic isotopic pattern for two bromine atoms; different chemical shifts in ¹H NMR.
Succinimide (if using NBS)	C₄H₅NO₂	Byproduct of NBS	Soluble in water; can be detected by ¹H NMR.
Phosphoric Acid (if using POBr₃)	H₃PO₄	Byproduct of POBr₃	Highly polar; typically removed during aqueous workup.

Conclusion

The successful synthesis of high-purity 5-Bromo-2,3-diphenylpyrazine is achievable with careful control of reaction parameters and the use of appropriate purification techniques. Understanding the potential impurities and their sources is the first step in developing a robust and reproducible synthetic process. This guide provides a foundation for troubleshooting common issues and ensuring the quality of this valuable chemical intermediate.

References

• Google Patents. (n.d.). CN112939877A - Synthesis method of diphenylpyrazine derivative.

Sources

• 1. 5-Bromo-2,3-diphenylpyrazine, CasNo.243472-70-0 RongNa Biotechnology Co., Ltd China (Mainland) [rongna.lookchem.com]

Technical Support Center: Troubleshooting the Bromination of Diphenylpyrazine

Welcome to the technical support center for the bromination of diphenylpyrazine. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges with this specific electrophilic aromatic substitution. Here, we will delve into the nuances of the reaction, offering in-depth troubleshooting advice and answers to frequently asked questions, grounded in established chemical principles and practical laboratory experience.

I. Troubleshooting Guide: When Your Bromination Fails

This section addresses specific issues you might encounter during the bromination of diphenylpyrazine, providing potential causes and actionable solutions.

Issue 1: No Reaction or Poor Conversion of Starting Material

You've set up your reaction, but upon analysis (e.g., TLC, LC-MS, or ¹H-NMR), you observe a significant amount of unreacted diphenylpyrazine.

Potential Causes & Solutions

Potential Cause	Explanation	Recommended Action
Insufficient Electrophilicity of Brominating Agent	The pyrazine ring is an electron-deficient heterocycle due to the presence of two electronegative nitrogen atoms. This inherent electronic property deactivates the ring towards electrophilic aromatic substitution.[1][2][3] Your chosen brominating agent may not be potent enough to overcome this deactivation.	Option 1 (Milder Conditions): If using N-Bromosuccinimide (NBS), consider adding a catalytic amount of a Lewis acid like BF₃·Et₂O or using a strong acid solvent like trifluoroacetic acid (TFA) to enhance its electrophilicity.[4] Option 2 (Harsher Conditions): Switch to a more powerful brominating agent. Molecular bromine (Br₂) is a stronger electrophile than NBS.[5] The reaction may require a Lewis acid catalyst such as FeBr₃ or AlBr₃ to polarize the Br-Br bond and generate a more potent electrophilic species.[4][6]
Inappropriate Reaction Temperature	Electrophilic aromatic substitutions, especially on deactivated rings, often require elevated temperatures to proceed at a reasonable rate.	Gradually increase the reaction temperature. If you started at room temperature, try heating to 50 °C, then 80 °C, monitoring the reaction progress at each stage. For some deactivated systems, reflux temperatures may be necessary.[4]
Solvent Choice	The solvent can significantly impact the reaction. Non-polar solvents may not sufficiently solvate the intermediates, while overly coordinating solvents can deactivate the Lewis acid catalyst.	If using a non-polar solvent like CCl₄ with NBS, consider switching to a more polar solvent like acetic acid or a mixture of acetonitrile and water, which can help stabilize charged intermediates.[4] When using Br₂ with a Lewis acid, solvents like dichloromethane (DCM) or 1,2-dichloroethane (DCE) are often suitable.
Presence of Water	Anhydrous conditions are often crucial, especially when using Lewis acid catalysts, as water can hydrolyze them.[7]	Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents.

Issue 2: Formation of Multiple Products (Polybromination)

Your analysis indicates the formation of not only the desired monobrominated product but also dibrominated or even more highly substituted products.

Potential Causes & Solutions

Potential Cause	Explanation	Recommended Action
Excess Brominating Agent	Using a stoichiometric excess of the brominating agent can lead to multiple substitutions on the aromatic ring, especially if the first bromine atom does not sufficiently deactivate the ring to further substitution.	Carefully control the stoichiometry. Use 1.0 to 1.1 equivalents of the brominating agent for monosubstitution. Add the brominating agent slowly and portion-wise to maintain a low concentration in the reaction mixture.
Reaction Conditions Too Harsh	High temperatures and prolonged reaction times can favor over-bromination.	Reduce the reaction temperature and monitor the reaction closely by TLC or LC-MS. Quench the reaction as soon as the starting material is consumed or when a significant amount of the desired product has formed.
High Reactivity of the Substrate (Less Common for Pyrazine)	While pyrazine itself is deactivated, the phenyl substituents can influence reactivity. However, this is less likely to be the primary cause of polybromination on the pyrazine ring itself.	This is an unlikely scenario for the pyrazine core. If polybromination is occurring on the phenyl rings, it indicates that the conditions are far too harsh. In this case, a milder brominating agent like NBS without a strong activator is recommended.[8][9]

Issue 3: Incorrect Regioselectivity

You've successfully brominated the diphenylpyrazine, but the bromine atom is not at the desired position.

Potential Causes & Solutions

Potential Cause	Explanation	Recommended Action
Electronic and Steric Effects	The two nitrogen atoms in the pyrazine ring are electron-withdrawing, directing electrophilic attack to the carbon atoms.[10][11] The bulky phenyl groups will sterically hinder the positions adjacent to them. Therefore, bromination is most likely to occur at the positions meta to the nitrogen atoms and not adjacent to the phenyl groups.	A thorough structural elucidation using 2D NMR techniques (like HMBC and NOESY) is crucial to confirm the position of bromination.[12][13] If the observed regioselectivity is not what is desired, a different synthetic strategy might be necessary, such as starting with a pre-functionalized pyrazine ring.
Radical vs. Electrophilic Pathway	If using NBS, the reaction conditions can dictate the mechanism. The presence of a radical initiator (like AIBN or benzoyl peroxide) or UV light will favor radical bromination, which typically occurs at benzylic positions.[8][14]	For electrophilic aromatic substitution on the pyrazine ring, ensure the reaction is run in the dark and without any radical initiators.[15]

Issue 4: Difficulty in Product Purification

You have a mixture of products and starting material, and separation by column chromatography is challenging.

Potential Causes & Solutions

Potential Cause	Explanation	Recommended Action
Similar Polarity of Components	The brominated product may have a similar polarity to the starting material and byproducts, making chromatographic separation difficult.	Optimize Chromatography: Experiment with different solvent systems for column chromatography. A shallow gradient of a more polar solvent in a non-polar solvent (e.g., ethyl acetate in hexanes) might improve separation. Recrystallization: If the product is a solid, recrystallization from a suitable solvent system can be a highly effective purification method.
Contamination with Succinimide (from NBS)	If NBS is used, the succinimide byproduct can sometimes co-elute with the product.	Succinimide is soluble in water. After the reaction, quenching with an aqueous solution of sodium thiosulfate (to destroy excess NBS) and then performing an aqueous workup can help remove a significant portion of the succinimide.[4]

II. Frequently Asked Questions (FAQs)

Q1: Why is the bromination of diphenylpyrazine so challenging?

The primary challenge lies in the electronic nature of the pyrazine ring. The two nitrogen atoms are highly electronegative and withdraw electron density from the ring, making it "electron-deficient."[1][2] This deactivation makes the ring less nucleophilic and therefore less reactive towards electrophiles in electrophilic aromatic substitution reactions.[3][16] Activating groups are often required to facilitate such reactions on pyrazine rings.[1]

Q2: Which brominating agent is better for this reaction: Br₂ or NBS?

The choice depends on the desired reactivity and selectivity.

• N-Bromosuccinimide (NBS): NBS is a milder and more selective brominating agent.[5][8] It is often preferred to avoid over-bromination and is easier to handle than molecular bromine. However, due to the deactivated nature of the pyrazine ring, NBS may require activation with a Lewis acid or a protic acid to be effective.[4][17]

• Molecular Bromine (Br₂): Br₂ is a more powerful brominating agent and is more likely to react with a deactivated ring like diphenylpyrazine.[5] However, it is less selective and can lead to polybromination if not used carefully.[18] It is also more hazardous to handle. Often, a Lewis acid catalyst is used in conjunction with Br₂ to increase its electrophilicity.[6]

Q3: What is the expected regiochemistry for the monobromination of 2,5-diphenylpyrazine?

For 2,5-diphenylpyrazine, the most likely positions for electrophilic attack are C3 and C6. The nitrogen atoms strongly deactivate the adjacent C2 and C5 positions. The phenyl groups at C2 and C5 will also sterically hinder attack at the adjacent C3 and C6 positions to some extent, but electronically, these are the most favorable sites. A detailed analysis of the product's NMR spectrum would be necessary to confirm the exact position of bromination.[13]

Q4: How can I monitor the progress of the reaction effectively?

• Thin-Layer Chromatography (TLC): TLC is a quick and effective way to monitor the consumption of the starting material and the formation of products. Staining with a potassium permanganate solution can help visualize spots if they are not UV-active.

• Liquid Chromatography-Mass Spectrometry (LC-MS): For a more quantitative assessment, LC-MS can track the disappearance of the starting material and the appearance of product peaks, while also confirming their mass-to-charge ratios.

• ¹H-NMR Spectroscopy: Taking small aliquots from the reaction mixture, removing the solvent, and running a quick ¹H-NMR can provide a clear picture of the conversion by integrating the signals corresponding to the starting material and the product.[19][20]

III. Experimental Protocols

Protocol 1: General Procedure for Bromination with NBS

• Setup: To an oven-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (N₂ or Ar), add 2,5-diphenylpyrazine (1.0 eq.).

• Solvent Addition: Add an appropriate anhydrous solvent (e.g., DCM, DCE, or acetic acid).

• Reagent Addition: In a separate flask, dissolve N-Bromosuccinimide (1.05 eq.) in the same solvent.

• Reaction Initiation: Add the NBS solution dropwise to the stirring solution of diphenylpyrazine at room temperature. If no reaction is observed, consider adding a catalytic amount of a Lewis acid (e.g., BF₃·Et₂O) or gently heating the mixture.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: Once the reaction is complete, cool the mixture to room temperature and quench with a saturated aqueous solution of sodium thiosulfate.

• Extraction: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization.

Protocol 2: General Procedure for Bromination with Br₂ and FeBr₃

• Setup: To an oven-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere, add 2,5-diphenylpyrazine (1.0 eq.) and a catalytic amount of FeBr₃ (0.1 eq.).

• Solvent Addition: Add an anhydrous solvent such as DCM or DCE.

• Reagent Addition: In a separate, sealed container, prepare a solution of molecular bromine (1.05 eq.) in the same solvent.

• Reaction Initiation: Add the bromine solution dropwise to the reaction mixture at 0 °C. After the addition is complete, allow the reaction to warm to room temperature.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, quench the reaction by carefully adding a saturated aqueous solution of sodium bicarbonate.

• Extraction and Purification: Follow steps 7 and 8 from Protocol 1.

IV. Visualizing the Process

Troubleshooting Workflow

Caption: A workflow diagram for troubleshooting common issues in the bromination of diphenylpyrazine.

Reaction Mechanism: Electrophilic Aromatic Substitution

Caption: A simplified mechanism for the electrophilic bromination of diphenylpyrazine using Br₂ and a Lewis acid catalyst.

V. References

• One pot synthesis of 4,5-dibromo-3,6-diarylpyridazine from 1,4-diarylbuta. NIScPR. Available at: [Link]

• Regioselectivity of electrophilic aromatic substitution in imidazo[1,2-a]pyrazine. Chemistry Stack Exchange. Available at: [Link]

• Activating and Deactivating Groups in Aromatic Substitution. YouTube. Available at: [Link]

• What's more suitable for bromination of a heterocycle, bromine itself or N-bromosuccimide? ResearchGate. Available at: [Link]

• Synthesis of anti‐dithienopyrazine 5 starting from 2,5‐dibromo‐3,6‐dichloropyrazine 11. ResearchGate. Available at: [Link]

• Bromination. ACS GCI Pharmaceutical Roundtable Reagent Guides. Available at: [Link]

• Bromination - Common Conditions. Common Organic Chemistry. Available at: [Link]

• Organic Dye-Catalyzed, Visible-Light Photoredox Bromination of Arenes and Heteroarenes Using N-Bromosuccinimide. National Institutes of Health. Available at: [Link]

• Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch. National Institutes of Health. Available at: [Link]

• Bromination of various aromatic compounds using aqueous AlBr 3 -Br 2 system a. ResearchGate. Available at: [Link]

• Bromination Reactions Important in the Mechanism of the Belousov-Zhabotinsky System. ACS Publications. Available at: [Link]

• N-Bromosuccinimide. Wikipedia. Available at: [Link]

• Activating and Deactivating Groups. Chemistry Steps. Available at: [Link]

• Bromination Mechanism. YouTube. Available at: [Link]

• Effects of Pyrazine Derivatives and Substituted Positions on the Photoelectric Properties and Electromemory Performance of D–A–D Series Compounds. MDPI. Available at: [Link]

• N-Bromosuccinimide. Wikipedia. Available at: [Link]

• Synthesis of some 2,5- diamino-3,6- dibromo -1,4- benzoquinones. Academic Journals. Available at: [Link]

• (PDF) Electrophilic Substitution In Azines. ResearchGate. Available at: [Link]

• Bromination Help. Reddit. Available at: [Link]

• A General Synthesis of Bis-indolylpiperazine-2,5-diones. National Institutes of Health. Available at: [Link]

• EAS Reactions with Pyridine. YouTube. Available at: [Link]

• Bromoarene synthesis by bromination or substitution. Organic Chemistry Portal. Available at: [Link]

• How is the mechanism of side reaction, dibrominated product, which generated during bromination of methylbenzene by NBS/BPO? Quora. Available at: [Link]

• Bromination - Insights in Advanced Organic Chemistry 2. YouTube. Available at: [Link]

• Sulphide as a leaving group: highly stereoselective bromination of alkyl phenyl sulphides. Royal Society of Chemistry. Available at: [Link]

• Electrophilic Aromatic Substitution: The Six Key Reactions. Master Organic Chemistry. Available at: [Link]

• CCXXII.—Bromination of acyl derivatives of phenylhydrazine. Preparation of 2 : 4-dibromophenylhydrazine. Royal Society of Chemistry. Available at: [Link]

• Bromination of alkenes with Br2 to give dibromides. Master Organic Chemistry. Available at: [Link]

• (79)Br NMR spectroscopy as a practical tool for kinetic analysis. PubMed. Available at: [Link]

• (L-448) Electrophilic aromatic substitution on Pyridine: Reaction mechanism and product selectivity.. YouTube. Available at: [Link]

• Using NMR spectroscopy to investigate the role played by copper in prion diseases. National Institutes of Health. Available at: [Link]

• Bromination of Alkenes - The Mechanism. Master Organic Chemistry. Available at: [Link]

• 16.1: Electrophilic Aromatic Substitution Reactions - Bromination. Chemistry LibreTexts. Available at: [Link]

• Structure Elucidation of a Pyrazolo[2][16]pyran Derivative by NMR Spectroscopy. National Institutes of Health. Available at: [Link]

• ¹H-NMR spectra of a borazine, b B-PMS, c PMS. ResearchGate. Available at: [Link]

• Synthesis, spectroscopic and X-ray characterization of various pyrazine-bridged platinum(II) complexes: 1H NMR comparative study of their catalytic abilities in the hydrolysis of methionine- and histidine-containing dipeptides. ResearchGate. Available at: [Link]

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. reddit.com [reddit.com]
• 8. nbinno.com [nbinno.com]
• 9. Bromination - Common Conditions [commonorganicchemistry.com]
• 10. Effects of Pyrazine Derivatives and Substituted Positions on the Photoelectric Properties and Electromemory Performance of D–A–D Series Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 11. youtube.com [youtube.com]
• 12. Using NMR spectroscopy to investigate the role played by copper in prion diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Structure Elucidation of a Pyrazolo[3,4]pyran Derivative by NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
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• 17. Organic Dye-Catalyzed, Visible-Light Photoredox Bromination of Arenes and Heteroarenes Using N-Bromosuccinimide - PMC [pmc.ncbi.nlm.nih.gov]
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• 19. (79)Br NMR spectroscopy as a practical tool for kinetic analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]

Technical Support Center: Optimization of 5-Bromo-2,3-diphenylpyrazine Synthesis

Welcome to the technical support center for the synthesis of 5-Bromo-2,3-diphenylpyrazine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this and related pyrazine derivatives. Here, you will find in-depth troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data to support your experimental work.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis of 5-Bromo-2,3-diphenylpyrazine, presented in a question-and-answer format.

Problem 1: The initial condensation reaction to form 2,3-diphenylpyrazine is slow or incomplete.

Symptoms:

• TLC or LC-MS analysis shows a significant amount of starting material (benzil or the diamine source) remaining after the expected reaction time.

• The reaction mixture has not changed color or consistency as expected.

Potential Causes and Solutions:

• Suboptimal Reaction Temperature: The condensation of a 1,2-dicarbonyl with a 1,2-diamine to form a dihydropyrazine, which is then oxidized to the pyrazine, is temperature-dependent.[1][2]

  • Explanation: Insufficient thermal energy can lead to a slow reaction rate, as the activation energy for the condensation and subsequent oxidation is not being met. Conversely, excessive heat can cause degradation of reactants and products.[1]

  • Solution: Gradually increase the reaction temperature in 10°C increments, monitoring the reaction progress by TLC or LC-MS at each stage. For the condensation of benzil with glycinamide hydrochloride, a reflux in methanol at around 70°C has been reported to be effective.[3]

• Inefficient Mixing: In heterogeneous reaction mixtures, poor stirring can limit the interaction between reactants.

  • Explanation: If the reactants are not fully dissolved or if a solid precipitate forms, the reaction can be limited by the rate of diffusion.

  • Solution: Ensure vigorous stirring throughout the reaction. If solubility is an issue, consider a different solvent system.

• Inappropriate Solvent: The choice of solvent can significantly impact the reaction rate and outcome.[4]

  • Explanation: The solvent's polarity can affect the solubility of the reactants and the stability of the transition states. For the condensation step, protic solvents like ethanol or methanol are often used as they can facilitate proton transfer.[3][5]

  • Solution: If the reaction is slow in a particular solvent, consider switching to another common solvent for this type of reaction, such as ethanol or acetic acid. A study on a similar synthesis showed that tert-amyl alcohol can be a greener and effective alternative.[4]

Problem 2: The yield of 2,3-diphenylpyrazine is low.

Symptoms:

• After workup and purification, the isolated mass of the product is significantly lower than the theoretical yield.

Potential Causes and Solutions:

• Suboptimal Base: The choice and amount of base can be critical, especially in reactions where a salt of one of the reactants is used (e.g., glycinamide hydrochloride).

  • Explanation: The base is required to deprotonate the amine salt to generate the free amine for the condensation. The strength and stoichiometry of the base will influence the rate of this deprotonation and the overall reaction equilibrium.

  • Solution: If using a hydrochloride salt, ensure at least one equivalent of a suitable base is used. Sodium hydroxide or potassium hydroxide are commonly employed.[3] For other pyrazine syntheses, screening different bases like potassium hydride (KH) or potassium tert-butoxide (t-BuOK) has shown significant effects on yield.[1]

• Incomplete Oxidation of the Dihydropyrazine Intermediate: The initial condensation forms a dihydropyrazine, which must be oxidized to the aromatic pyrazine.[2][6]

  • Explanation: This oxidation can sometimes be slow or incomplete, especially if air is the only oxidizing agent.

  • Solution: If you suspect the presence of the dihydropyrazine intermediate, you can introduce a mild oxidizing agent. Bubbling air or oxygen through the reaction mixture can be effective.[2] Alternatively, adding an oxidizing agent like copper(II) sulfate can drive the reaction to completion.[1]

• Side Reactions: The formation of byproducts can consume starting materials and reduce the yield of the desired product.

  • Explanation: Common side reactions include aldol condensations if the solvent or impurities contain aldehydes or ketones with α-hydrogens.[1] Polymerization can also occur, especially at higher temperatures.[7]

  • Solution: Ensure the purity of your starting materials and solvents. Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can minimize oxidative side reactions.[1]

Problem 3: The bromination of 2,3-diphenylpyrazine is not selective or results in multiple products.

Symptoms:

• TLC or LC-MS analysis of the crude product shows multiple spots or peaks, indicating a mixture of mono-, di-, and poly-brominated species.

Potential Causes and Solutions:

• Harsh Brominating Agent or Conditions: The pyrazine ring is electron-deficient, making electrophilic substitution challenging.[8] Forcing the reaction with strong brominating agents or high temperatures can lead to a lack of selectivity.

  • Explanation: Over-bromination can occur if the reaction is not carefully controlled.

  • Solution: Use a milder brominating agent such as N-bromosuccinimide (NBS).[9] Control the stoichiometry of the brominating agent carefully, starting with one equivalent. Run the reaction at a lower temperature and slowly warm it up while monitoring the progress.

• Presence of Activating Groups: While the diphenyl groups are generally considered electron-withdrawing, their orientation can influence the electron density of the pyrazine ring.

  • Explanation: Any unforeseen electronic effects could lead to unexpected reactivity.

  • Solution: A thorough characterization of the product mixture is necessary to understand the regioselectivity of the bromination. Based on this, you may need to adjust the reaction conditions or consider a different synthetic strategy, such as starting with a pre-brominated precursor.

Frequently Asked Questions (FAQs)

Q1: What is a typical reaction time for the synthesis of 2,3-diphenylpyrazine?

A1: The reaction time can vary significantly based on the chosen conditions. For the condensation of benzil and glycinamide hydrochloride in refluxing methanol with sodium hydroxide, a reaction time of 12 hours has been reported.[3] However, optimization of temperature, catalyst, and reactants could potentially shorten this time. It is always recommended to monitor the reaction progress by TLC or LC-MS to determine the optimal reaction time for your specific setup.

Q2: How does temperature affect the rate of pyrazine formation?

A2: Temperature has a direct and significant impact on the rate of pyrazine formation. Generally, increasing the temperature accelerates the reaction by providing the necessary activation energy for the condensation and subsequent dehydrogenation steps.[10][11] However, excessively high temperatures can lead to the degradation of the pyrazine ring and the formation of polymeric byproducts, which can decrease the overall yield.[1] Therefore, finding the optimal temperature that balances reaction rate and product stability is crucial.

Q3: Can a catalyst be used to speed up the reaction?

A3: Yes, various catalysts can be employed to accelerate pyrazine synthesis. For dehydrogenative coupling routes to pyrazines, manganese-based pincer complexes have been shown to be effective.[12][13] In some cases, the choice of base can also have a catalytic effect. For the oxidation of the dihydropyrazine intermediate, copper salts can act as catalysts.[1]

Q4: My reaction mixture has turned dark brown/black. What does this indicate?

A4: A dark coloration of the reaction mixture often suggests the formation of polymeric byproducts or the degradation of starting materials or the product.[1] This can be caused by excessive heat, the presence of oxygen (if the intermediates are air-sensitive), or aldol condensation side reactions.[1] It is advisable to check the reaction temperature and ensure the purity of the reagents and solvents. Running the reaction under an inert atmosphere might also be beneficial.

Experimental Protocols

Protocol 1: Synthesis of 2,3-Diphenylpyrazine

This protocol is based on the condensation of benzil with glycinamide hydrochloride.

Materials:

• Benzil

• Glycinamide hydrochloride

• Methanol

• 12N Sodium hydroxide solution

• Glacial acetic acid

Procedure:

• To a 1000 mL three-necked flask equipped with a condenser, add methanol (350 mL), benzil (35.02 g), and glycinamide hydrochloride (19.75 g, 1.1 eq).[3]

• Cool the mixture in an ice-water bath to 10°C.

• Slowly add 12N sodium hydroxide solution (30 mL) dropwise, ensuring the temperature does not exceed 30°C.[3]

• After the addition is complete, heat the mixture in an oil bath to 70°C and reflux for 12 hours.[3]

• Monitor the reaction by HPLC or TLC until the starting materials are consumed.

• Once the reaction is complete, cool the mixture to 10°C.

• Neutralize the mixture by adding glacial acetic acid until the pH is between 6 and 7.

• The product may precipitate out. If so, collect the solid by filtration. If not, the solvent can be removed under reduced pressure, and the residue can be purified by column chromatography.

Protocol 2: Bromination of 2,3-Diphenylpyrazine

This is a general protocol for the bromination of an aromatic heterocycle.

Materials:

• 2,3-Diphenylpyrazine

• N-Bromosuccinimide (NBS)

• Carbon tetrachloride (or another suitable inert solvent)

• Benzoyl peroxide (initiator, optional)

Procedure:

• Dissolve 2,3-diphenylpyrazine in carbon tetrachloride in a round-bottom flask.

• Add one equivalent of N-bromosuccinimide (NBS) and a catalytic amount of benzoyl peroxide.

• Reflux the mixture and monitor the reaction progress by TLC or LC-MS.

• Once the starting material is consumed, cool the reaction mixture to room temperature.

• Filter off the succinimide byproduct.

• Wash the filtrate with a sodium thiosulfate solution to remove any remaining bromine, then with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to obtain 5-Bromo-2,3-diphenylpyrazine.

Data Presentation

The choice of reaction parameters can significantly influence the outcome of the synthesis. The following table summarizes the effect of different bases on the yield of a similar pyrazine synthesis via dehydrogenative coupling, which highlights the importance of optimizing this parameter.

Entry	Base (3 mol%)	Yield (%)
1	NaOEt	20
2	tBuOK	45
3	NaOMe	15
4	KH	85

Data adapted from a study on manganese-catalyzed pyrazine synthesis.[12]

Visualization

Troubleshooting Workflow for Low Yield in 2,3-Diphenylpyrazine Synthesis

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. m.youtube.com [m.youtube.com]
• 3. CN112939877A - Synthesis method of diphenylpyrazine derivative - Google Patents [patents.google.com]
• 4. Pyrazine derivative synthesis in a continuous-flow system: a green synthesis of pyrazinamide from pyrazine esters and amines catalyzed by Lipozyme® TL IM from Thermomyces lanuginosus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. youtube.com [youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. biosynce.com [biosynce.com]
• 8. boyer-research.com [boyer-research.com]
• 9. mdpi.com [mdpi.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Synthesis of Pyrazines and Quinoxalines via Acceptorless Dehydrogenative Coupling Routes Catalyzed by Manganese Pincer Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]

purification challenges of brominated aromatic compounds

Welcome to the Technical Support Center for the Purification of Brominated Aromatic Compounds. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the reasoning and chemical principles behind them. This guide is structured to help you diagnose and solve common but often frustrating purification challenges encountered in academic and industrial research.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level, common queries that often arise during the purification of brominated aromatics.

Q1: I ran a column on silica gel and my TLC now shows a new, lower Rf spot that wasn't in the crude mixture. What is happening?

A: You are likely observing reductive debromination of your compound on the silica gel.[1] The slightly acidic nature of standard silica gel, potentially combined with trace metal impurities, can catalyze the removal of the bromine atom, replacing it with a hydrogen. This resulting non-brominated analog is less polar, causing it to run faster on the column and appear as a new, higher Rf spot (not lower). If you see a new, more polar spot, it could be an oxidation or hydrolysis product, but debromination is a very common issue.

Q2: My brominated aromatic compound is an oil, but I'm sure it's pure. Why won't it crystallize?

A: Several factors can inhibit crystallization. First, confirm purity with multiple methods (e.g., HPLC and NMR), as even small amounts of impurities can disrupt crystal lattice formation.[2] Second, mixtures of positional isomers (ortho, meta, para) are notoriously difficult to crystallize and often present as oils. Finally, the compound may be a low-melting solid or require a very specific solvent system. Experiment with a wide range of solvents, from nonpolar (hexane, toluene) to polar (ethanol, acetonitrile), and consider solvent/anti-solvent techniques.[3][4][5]

Q3: What's the best way to remove unreacted N-bromosuccinimide (NBS) and its succinimide byproduct after a reaction?

A: Both NBS and succinimide have different solubility profiles from most aromatic products. A common first step is to quench the reaction with an aqueous solution of a mild reducing agent like sodium thiosulfate or sodium bisulfite to remove any remaining bromine or NBS.[3] Succinimide is quite polar and can often be removed by washing the organic layer with water or a dilute base (like 1M NaOH). If it persists, it is highly soluble in polar solvents like acetone or acetonitrile, while your product may be less soluble, allowing for effective removal during recrystallization.[3]

Q4: My ¹H NMR spectrum looks perfectly clean, but my HPLC/LC-MS shows two or more closely eluting peaks. What's the most likely cause?

A: This is a classic sign of positional isomers. If your synthesis could produce, for example, a mixture of 2-bromo and 4-bromo isomers, their ¹H NMR spectra can be very similar or even indistinguishable, especially without careful analysis of coupling constants or 2D NMR experiments.[6] However, their subtle differences in polarity and shape are often sufficient to be resolved by high-performance chromatography techniques like HPLC or UHPLC.[7][8]

Q5: Are there any "go-to" columns for separating brominated aromatic isomers by HPLC?

A: While every separation is unique, columns that offer alternative selectivity to standard C18 are excellent starting points. Phenyl-hexyl or pentafluorophenyl (PFP) stationary phases are highly recommended. These columns engage in π-π interactions with the aromatic ring, and the electron distribution, which is significantly affected by the bromine's position, can be exploited to achieve separation.[9]

Part 2: In-Depth Troubleshooting Guides

This section provides systematic approaches to tackling more complex purification problems.

Guide 1: The Debromination Dilemma on Stationary Phases

Debromination during chromatography is one of the most common and destructive challenges when purifying aryl bromides.

• Symptom: You observe a significant amount of a new, less-polar impurity after column chromatography that was absent or minor in the crude reaction mixture. Mass spectrometry confirms this impurity has a mass corresponding to the loss of bromine and the gain of a hydrogen (M-79 Da).

• Probable Causes:

  • Acidic Silica: Standard silica gel has acidic silanol (Si-OH) groups on its surface. These can protonate the aromatic ring, making it susceptible to nucleophilic attack where a hydride source (often from the solvent) displaces the bromide.

  • Trace Metals: Trace iron or other metals in the silica gel can facilitate single-electron transfer (SET) mechanisms, leading to a radical-based debromination pathway.

  • Active Solvents: Solvents like methanol can act as hydride donors under certain conditions. Dichloromethane (DCM) can be a source of HCl, which further acidifies the system.

• Systematic Solutions:

  • Neutralize the Stationary Phase: Before preparing your column, pre-treat the silica gel. Create a slurry of the silica in your starting eluent and add 1% triethylamine (or another volatile base like pyridine) by volume. This neutralizes the acidic sites on the surface.

  • Change the Adsorbent: If neutralization fails, switch to a less acidic stationary phase. Neutral alumina is an excellent alternative for many compounds. For very sensitive substrates, Florisil® or Celite® can be used, though they offer lower resolution.

  • Work Quickly and Cold: Degradation is time-dependent. Use flash chromatography with higher pressure to minimize the time your compound spends on the column. If the compound is stable, running the column in a cold room can slow the rate of decomposition.

  • Use a Non-Standard Phase: For preparative HPLC, consider a C18 (reversed-phase) column. The nonpolar stationary phase is far less likely to cause this type of degradation.

Guide 2: Conquering the Separation of Positional Isomers

Syntheses often yield mixtures of ortho-, meta-, and para-brominated isomers, which have very similar properties, making their separation challenging.[10][11]

• Symptom: Analytical HPLC or GC shows multiple, poorly resolved peaks. ¹H NMR may appear complex or deceptively clean. Attempts at recrystallization repeatedly yield an oil or an inseparable solid mixture.

• Probable Causes: Positional isomers have identical molecular weights and often very similar polarities. The separation relies on exploiting subtle differences in their dipole moments and steric profiles.

  • Para-isomers are often the most symmetric and least polar, leading to shorter retention times in normal-phase chromatography and longer times in reversed-phase.

  • Ortho-isomers often have unique conformations due to steric hindrance, which can be exploited.

• Systematic Solutions:

  A) Chromatographic Approach The key is to screen different stationary phases and mobile phases to amplify the small differences between isomers.[7][8]

  Figure 1: Decision workflow for developing an isomer separation method.

  Table 1: Recommended Starting Conditions for Isomer Separation by HPLC

  Stationary Phase	Mobile Phase System	Principle of Separation & Best For...
  Silica / Diol	Hexane / Ethyl Acetate or Hexane / MTBE	Normal Phase. Separates based on polarity. Good for isomers with significant differences in dipole moment.
  Pentafluorophenyl (PFP)	Acetonitrile / Water or Methanol / Water	Mixed-Mode. Utilizes π-π, dipole-dipole, and hydrophobic interactions. Excellent for halogenated compounds.
  Phenyl-Hexyl	Acetonitrile / Water or Methanol / Water	Reversed Phase with π-π interaction. Offers alternative selectivity to C18, especially for aromatic compounds.[8][9]

  | C18 (Reversed-Phase) | Acetonitrile / Water or Methanol / Water | Hydrophobic Interaction. Separates based on overall hydrophobicity. May work if isomers have different exposed nonpolar surface areas. |

  B) Recrystallization Approach Fractional crystallization can be effective if there is a significant difference in the solubility of the isomers in a particular solvent.

  • Solvent Screening: Dissolve the mixture in a minimum amount of a hot solvent in which it is highly soluble (e.g., DCM, Toluene, Ethanol).[2][4]

  • Slow Cooling: Allow the solution to cool very slowly to room temperature. The least soluble isomer should crystallize first. If no crystals form, place it in a refrigerator, then a freezer. Avoid crashing the solid out quickly in an ice bath.

  • Seeding: If you have a pure sample of one isomer, add a single seed crystal to the cooled, saturated solution to encourage nucleation.[2]

  • Isolate and Analyze: Filter the first crop of crystals and analyze their purity. The mother liquor will be enriched in the more soluble isomer(s). This process may need to be repeated several times.

Guide 3: Purity Assessment & Characterization Quirks

The presence of bromine can introduce unique challenges in assessing the purity and confirming the structure of your compound.

• Symptom: You have conflicting purity data from different analytical techniques (e.g., NMR suggests >95% purity, but elemental analysis is off).

• Probable Causes & Solutions:

  1. NMR Spectroscopy:

  • Issue: While ¹H NMR is powerful, accidental peak overlap can hide impurities. Aromatic protons in similar environments might not be resolved.[6] Quantitative NMR (qNMR) requires careful selection of non-overlapping peaks for accurate assessment.[12][13][14]

  • Solution: Always acquire a 2D NMR spectrum (like a COSY or HSQC) on your final compound. This can reveal subtle correlations and hidden impurities that are not obvious in the 1D spectrum.[6] For qNMR, use an internal standard with a sharp singlet in a clear region of the spectrum.

  2. Mass Spectrometry:

  • Issue: Bromine has two abundant isotopes, ⁷⁹Br (~50.7%) and ⁸¹Br (~49.3%), in a nearly 1:1 ratio. This gives a characteristic isotopic pattern in the mass spectrum. For a compound with one bromine atom, you will see two peaks of roughly equal intensity separated by 2 Da (M and M+2). For a compound with two bromines, you will see a 1:2:1 pattern (M, M+2, M+4). Misinterpreting this pattern can lead to confusion.

  • Solution: Always look for the characteristic isotopic pattern to confirm the presence and number of bromine atoms in your molecule and its fragments. This is a powerful diagnostic tool. Gas Chromatography-Mass Spectrometry (GC-MS) can be particularly effective for analyzing brominated aromatics.[15]

  3. Elemental Analysis (CHN):

  • Issue: Brominated compounds can be difficult to combust completely, sometimes leading to inaccurate results that are consistently low. Additionally, highly pure, crystalline materials can sometimes retain solvent, which will also throw off the analysis.

  • Solution: Ensure your sample is rigorously dried under a high vacuum for an extended period before submission. If results are still off but all other data (NMR, MS, HPLC) indicate high purity, the issue likely lies with the combustion properties of the compound itself. Mentioning this possibility when submitting the sample can be helpful.

References

• Ramanathan, A., & Jimenez, L. S. (2010). Reductive Dehalogenation of Aryl Bromides and Chlorides and Their Use as Aryl Blocking Groups. Synthesis, 2010(02), 217-220. [Link]

• Nishimura, R., et al. (2019). Separation of halogenated benzenes enabled by investigation of halogen–π interactions with carbon materials. Chemical Science, 11(2), 430-436. [Link]

• Welch, C. J., et al. (2014). Chromatographic Resolution of Closely Related Species in Pharmaceutical Chemistry: Dehalogenation Impurities and Mixtures of Halogen Isomers. Organic Process Research & Development, 18(1), 179-186. [Link]

• MH Chem. (2022). Important Chemistry Tips-Solvents choose for recrystallization-Part4. YouTube. [Link]

• Chem Help ASAP. (2021). recrystallization & purification of N-bromosuccinimide. YouTube. [Link]

• Ramanathan, A., & Jimenez, L. S. (2010). Reductive Dehalogenation of Aryl Bromides and Chlorides and Their Use as Aryl Blocking Groups. Synthesis. [Link]

• University of California, Los Angeles. (n.d.). Recrystallization. UCLA Chemistry and Biochemistry. [Link]

• Welch, C. J., et al. (2014). Chromatographic Resolution of Closely Related Species in Pharmaceutical Chemistry: Dehalogenation Impurities and Mixtures of Halogen Isomers. ResearchGate. [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. [Link]

• University of Rochester. (n.d.). Tips & Tricks: Recrystallization. Department of Chemistry. [Link]

• Bagheri, M., et al. (2004). An intriguing effect of lithium perchlorate dispersed on silica gel in the bromination of aromatic compounds by N-bromosuccinimide. Canadian Journal of Chemistry. [Link]

• Awadhiya, A., & Singh, M. (2005). N-Bromosuccinimide-Silica Gel: A Selective Monobromination Reagent for Aromatic Amines and Phenols. Rasayan Journal of Chemistry. [Link]

• Ramanathan, A., & Jimenez, L. S. (2010). Reductive Dehalogenation of Aryl Bromides and Chlorides and Their Use as Aryl Blocking Groups. ResearchGate. [Link]

• Chromatography Forum. (2015). HPLC separation of related halogenated aromatic, any one?? [Link]

• Google Patents. (n.d.).

• Jakab, E., et al. (2003). Catalytic destruction of brominated aromatic compounds studied in a catalyst microbed coupled to gas chromatography/mass spectrometry. Journal of Analytical and Applied Pyrolysis. [Link]

• G-M-I, Inc. (2023). Challenges in HPLC Technology and Potential Solutions. [Link]

• ResearchGate. (2018). Absolute Quantitative H-1 NMR Spectroscopy for Compound Purity Determination. [Link]

• Rotachrom Technologies. (2024). The Science and Strategy Behind Isomer Separation. [Link]

• Pauli, G. F., et al. (2014). Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination. Journal of Medicinal Chemistry. [Link]

• Chromatography Today. (n.d.). Easy purification of isomers with prepacked glass columns. [Link]

• ACS Publications. (n.d.). Selective detection of brominated aromatic compounds using gas chromatography/negative chemical ionization mass spectrometry. Analytical Chemistry. [Link]

• Google Patents. (n.d.). EP0913381B1 - Method for purifying a bromine compound.

• ResearchGate. (2013). Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification. [Link]

• ResearchGate. (2012). Determining and reporting purity of organic molecules: Why qNMR. [Link]

• Borges, R. M., et al. (2024). On the part that NMR should play in mass spectrometry metabolomics in natural products studies. Frontiers in Plant Science. [Link]

• Gemoets, H. P. L., et al. (2019). Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch. Molecules. [Link]

• Google Patents. (n.d.).

• NMR Purity. (2018). Determining percent purity using Quantitative Proton NMR (qHNMR/qNMR). YouTube. [Link]

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• 1. Reductions of aryl bromides in water at room temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recrystallization [sites.pitt.edu]
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• 5. Tips & Tricks [chem.rochester.edu]
• 6. Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. researchgate.net [researchgate.net]
• 9. Separation of halogenated benzenes enabled by investigation of halogen–π interactions with carbon materials - Chemical Science (RSC Publishing) DOI:10.1039/C9SC04906A [pubs.rsc.org]
• 10. The Science and Strategy Behind Isomer Separation | RotaChrom [rotachrom.com]
• 11. chromatographytoday.com [chromatographytoday.com]
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• 14. m.youtube.com [m.youtube.com]
• 15. pubs.acs.org [pubs.acs.org]

stability of 5-Bromo-2,3-diphenylpyrazine under reaction conditions

Welcome to the technical support guide for 5-Bromo-2,3-diphenylpyrazine. This resource is designed for researchers, medicinal chemists, and materials scientists to provide in-depth technical guidance, troubleshooting advice, and answers to frequently asked questions regarding the stability and handling of this versatile building block. Our goal is to empower you to anticipate challenges, optimize your reaction conditions, and ensure the integrity of your experimental outcomes.

Introduction: The Chemical Nature of 5-Bromo-2,3-diphenylpyrazine

5-Bromo-2,3-diphenylpyrazine is a unique heterocyclic compound. The pyrazine core, being electron-deficient, activates the C-Br bond towards specific transformations. However, the presence of two bulky phenyl groups introduces significant steric hindrance and modulates the electronic properties of the ring. Understanding this interplay is critical for its successful application in synthesis. This guide will focus on its stability profile, particularly in the context of palladium-catalyzed cross-coupling reactions and nucleophilic substitutions.

Part 1: Frequently Asked Questions (FAQs)

Here we address the most common questions regarding the handling, storage, and reactivity of 5-Bromo-2,3-diphenylpyrazine.

Q1: What are the recommended storage conditions for 5-Bromo-2,3-diphenylpyrazine?

A1: Based on supplier recommendations and general best practices for halogenated heterocycles, 5-Bromo-2,3-diphenylpyrazine should be stored in a tightly sealed container under an inert atmosphere (e.g., Argon or Nitrogen) at 2-8°C.[1][2] This minimizes exposure to moisture and atmospheric oxygen, which can participate in undesired side reactions over long-term storage. Keep away from direct sunlight and heat sources.

Q2: How can I assess the purity and stability of my starting material before use?

A2: Before any reaction, it is crucial to validate the integrity of your starting material. We recommend the following:

• Visual Inspection: The compound should be a solid.[1][2] Any discoloration or change in appearance from the supplier's description may indicate degradation.

• ¹H NMR Spectroscopy: This is the most effective method. Check for the characteristic signals of the diphenylpyrazine core and the absence of significant impurity peaks. A common degradation pathway for similar bromo-heterocycles is hydrodebromination, which would result in the appearance of a new signal corresponding to the protonated pyrazine ring.

• LC-MS: Liquid chromatography-mass spectrometry can provide a precise purity assessment and confirm the molecular weight (311.18 g/mol ).

Q3: Is 5-Bromo-2,3-diphenylpyrazine stable to acidic or basic conditions?

A3: The stability is highly pH-dependent.

• Acidic Conditions: Strong acidic conditions should generally be avoided. The nitrogen atoms in the pyrazine ring can be protonated, which may alter reactivity or lead to degradation, although specific data on the hydrolysis of this compound is limited.[3]

• Basic Conditions: The compound shows stability to a range of bases commonly used in cross-coupling and nucleophilic substitution reactions, such as potassium carbonate, potassium tert-butoxide, and sodium hydroxide under controlled conditions.[4] However, strong bases, especially at elevated temperatures, can significantly increase the risk of side reactions like hydrodebromination.[5] The choice of base is critical and should be tailored to the specific reaction.

Q4: What is the primary concern when using this compound in palladium-catalyzed cross-coupling reactions?

A4: The most significant challenge is the competitive side reaction known as hydrodebromination (or protodebromination).[5] This is where the bromine atom is replaced by a hydrogen atom from a proton source in the reaction mixture (e.g., solvent, water, or even the amine base). This results in the formation of 2,3-diphenylpyrazine as a major byproduct, consuming your starting material and reducing the yield of the desired product. Careful optimization of the catalyst, ligand, base, and solvent is essential to minimize this pathway.[5][6]

Part 2: Troubleshooting Guide

This section provides a systematic approach to resolving common issues encountered during reactions involving 5-Bromo-2,3-diphenylpyrazine.

Scenario 1: Low or No Yield in a Suzuki-Miyaura Cross-Coupling Reaction

Your reaction to couple 5-Bromo-2,3-diphenylpyrazine with an arylboronic acid shows high consumption of the starting material but a low yield of the desired biaryl product, with a significant amount of 2,3-diphenylpyrazine observed by LC-MS.

Troubleshooting workflow for minimizing hydrodebromination.

Scenario 2: Failure of a Nucleophilic Aromatic Substitution (SNAr) Reaction

An attempted reaction with a nucleophile (e.g., an amine or alkoxide) fails to proceed, and only starting material is recovered.

• Insufficient Nucleophilicity: The steric bulk of the two phenyl groups can hinder the approach of the nucleophile.

  • Solution: Use a stronger, less hindered nucleophile if possible. For amine nucleophiles, consider using a stronger, non-nucleophilic base like sodium tert-butoxide (NaOtBu) to generate a more reactive amide anion in situ.

• Poor Leaving Group Ability: While the C-Br bond is activated, it may not be sufficiently labile under the attempted conditions.

  • Solution: Increase the reaction temperature. A patent for a similar SNAr reaction on this substrate with isopropylamine utilized heating.[4] Microwave irradiation can also be effective for difficult SNAr reactions.

• Inappropriate Solvent: The solvent must be able to dissolve the reactants and stabilize the charged intermediate (Meisenheimer complex) of the SNAr mechanism.[7]

  • Solution: Switch to a polar aprotic solvent such as DMF, DMSO, or Dioxane. A patent successfully used dioxane for an amination reaction.[4]

Part 3: Validated & Recommended Experimental Protocols

While every reaction requires optimization, the following protocols provide an authoritative and validated starting point for common transformations.

Protocol 1: Recommended Starting Conditions for Suzuki-Miyaura Coupling

This protocol is based on best practices for electron-deficient bromopyrazines and related challenging heteroaryl halides.[6][8][9]

Generalized workflow for a Suzuki-Miyaura cross-coupling.

• Vessel Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 5-Bromo-2,3-diphenylpyrazine (1.0 eq.), the desired arylboronic acid (1.2–1.5 eq.), and potassium carbonate (K₂CO₃, 2.0 eq.).

• Inerting: Seal the flask with a septum, and evacuate and backfill with argon or nitrogen gas. Repeat this cycle three times to ensure an inert atmosphere.

• Solvent Addition: Add a degassed solvent mixture, such as 1,4-dioxane and water (4:1 v/v), via syringe.

• Catalyst Addition: Under a positive flow of inert gas, add the palladium catalyst. [1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride (Pd(dppf)Cl₂) is a robust choice for this type of substrate (3-5 mol%).[8]

• Reaction: Heat the reaction mixture with vigorous stirring to 90-100 °C.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purification: Purify the crude product by column chromatography on silica gel.

Component	Recommended Choice	Rationale
Catalyst	Pd(dppf)Cl₂	Often effective for cross-coupling of electron-deficient heteroaryl halides, providing a good balance of activity and stability.[8]
Base	K₂CO₃ or Cs₂CO₃	Milder inorganic bases that are effective in promoting transmetalation while minimizing the risk of hydrodebromination compared to strong hydroxides.[5][10]
Solvent	Dioxane/H₂O (or DME)	Aprotic solvents are preferred to limit proton sources. A small amount of water is often necessary to solubilize the base and facilitate the catalytic cycle.[6][9]
Temperature	90-100 °C	Provides sufficient thermal energy for oxidative addition without excessive rates of catalyst decomposition or side reactions.[11]

References

• Screening of palladium catalysts for the Suzuki coupling of 5-bromo-1-ethyl-1H- indazole and N-Boc-2-pyrroleboronic acid. (n.d.). ResearchGate. Retrieved January 7, 2026, from [Link]

• Synthesis method of diphenylpyrazine derivative. (2021). Google Patents.

• Nucleophilic Aromatic Substitution of 5-Bromo-1,2,3-triazines with Phenols. (2022). Journal of Organic Chemistry. Retrieved January 7, 2026, from [Link]

• Screening of different bases for Suzuki coupling. (n.d.). ResearchGate. Retrieved January 7, 2026, from [Link]

• 5-Bromo-N3-phenylpyrazine-2,3-diamine. (2009). Acta Crystallographica Section E: Structure Reports Online. Retrieved January 7, 2026, from [Link]

• Screening of reaction conditions for Suzuki-Miyaura reaction. (n.d.). ResearchGate. Retrieved January 7, 2026, from [Link]

• Quantum dynamics of the photostability of pyrazine. (2015). Physical Chemistry Chemical Physics. Retrieved January 7, 2026, from [Link]

• The Crystal Structures of Some Bromo-Derivatives of the DPPH Stable Free Radical. (2024). Molbank. Retrieved January 7, 2026, from [Link]

• Influence of pH on the Stability of Pharmaceutical Compounds in Japan. (2024). ResearchGate. Retrieved January 7, 2026, from [Link]

• Suzuki Coupling. (n.d.). Organic Chemistry Portal. Retrieved January 7, 2026, from [Link]

• 5-bromo-2,3-diphenylpyrazine CAS 243472-70-0. (n.d.). Tsev Sunshine Pharma. Retrieved January 7, 2026, from [Link]

• 5-bromo-2,3-diphenylpyrazine CAS 243472-70-0 Manufacturers, Suppliers, Factory. (n.d.). Home Sunshine Pharma. Retrieved January 7, 2026, from [Link]

• Aromatic Reactivity. (n.d.). Michigan State University Chemistry. Retrieved January 7, 2026, from [Link]

Sources

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• 2. rose-hulman.edu [rose-hulman.edu]
• 3. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 4. CN112939877A - Synthesis method of diphenylpyrazine derivative - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Aromatic Reactivity [www2.chemistry.msu.edu]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Alternative Synthetic Routes to 5-Bromo-2,3-diphenylpyrazine

Welcome to the technical support center for the synthesis of 5-Bromo-2,3-diphenylpyrazine. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice, frequently asked questions, and detailed experimental protocols. Our goal is to empower you to navigate the complexities of pyrazine chemistry with scientifically sound and field-proven insights.

Introduction to the Synthesis of 5-Bromo-2,3-diphenylpyrazine

5-Bromo-2,3-diphenylpyrazine is a key intermediate in the synthesis of various pharmacologically active compounds. The introduction of a bromine atom onto the 2,3-diphenylpyrazine core provides a versatile handle for further functionalization through cross-coupling reactions and other transformations. While seemingly straightforward, the synthesis of this compound can present several challenges, from achieving regioselective bromination to managing reaction conditions to avoid byproduct formation. This guide explores both the classical and alternative synthetic strategies, offering solutions to common experimental hurdles.

Troubleshooting Guides and FAQs

This section addresses specific issues you may encounter during the synthesis of 5-Bromo-2,3-diphenylpyrazine in a question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to 5-Bromo-2,3-diphenylpyrazine?

A1: There are two main retrosynthetic approaches:

• Route A: Bromination of a pre-formed 2,3-diphenylpyrazine ring. This is the most direct approach. It involves the synthesis of 2,3-diphenylpyrazine followed by electrophilic bromination.

• Route B: Construction of the pyrazine ring from a brominated precursor. This strategy involves synthesizing a brominated building block that is then used to construct the pyrazine ring. A notable example involves the reaction of 5-bromo-2,3-diaminopyrazine with benzil.[1][2]

Q2: I'm getting low yields in my bromination of 2,3-diphenylpyrazine. What are the likely causes?

A2: Low yields in the bromination of 2,3-diphenylpyrazine can be attributed to several factors:

• Insufficient Activation of the Brominating Agent: Pyrazine is an electron-deficient aromatic system, making electrophilic substitution challenging. A strong Lewis acid or a highly reactive brominating agent is often necessary.

• Over-bromination: The reaction conditions may be too harsh, leading to the formation of di- or poly-brominated products.

• Side Reactions: Decomposition of the starting material or product can occur under harsh acidic or high-temperature conditions.

• Suboptimal Workup and Purification: The product may be lost during extraction or purification steps.

Q3: How can I control the regioselectivity of the bromination?

A3: The pyrazine ring has two available positions for bromination (positions 5 and 6). Due to the directing effects of the phenyl groups and the nitrogen atoms, the substitution pattern can be influenced by the choice of brominating agent and reaction conditions. Generally, electrophilic substitution on the pyrazine ring is difficult. When it does occur, it is often directed to the 5- and 6-positions. Controlling mono- versus di-substitution is a key challenge. Careful control of stoichiometry and reaction time is crucial.

Q4: Are there greener alternatives to using elemental bromine?

A4: Yes, several "green" bromination methods can be considered:

• N-Bromosuccinimide (NBS): NBS is a safer and easier-to-handle solid brominating agent. It often requires an acid catalyst to be effective for electron-deficient heterocycles.[3]

• In situ generation of bromine: This can be achieved by reacting an oxidant like sodium hypochlorite with hydrobromic acid.[4] This method avoids the handling of liquid bromine.

• Oxidative Bromination: Using a bromide salt (e.g., NaBr or KBr) in the presence of an oxidant like Oxone® can be an effective and environmentally benign approach.

Troubleshooting Common Experimental Issues

Problem	Potential Cause(s)	Suggested Solution(s)
No reaction or very low conversion	Insufficiently reactive brominating agent. Reaction temperature is too low. Inadequate catalyst activity or amount.	Use a more potent brominating agent (e.g., Br2 with a Lewis acid). Gradually increase the reaction temperature while monitoring for decomposition. Screen different Lewis acids (e.g., AlCl3, FeBr3) or increase the catalyst loading.
Formation of multiple products (over-bromination)	Reaction time is too long. Excess brominating agent. Reaction temperature is too high.	Monitor the reaction closely by TLC or GC-MS and quench it once the desired product is formed. Use a stoichiometric amount or a slight excess of the brominating agent. Perform the reaction at a lower temperature.
Dark, tarry reaction mixture	Decomposition of starting material or product. Harsh reaction conditions.	Use milder reaction conditions (e.g., NBS instead of Br2). Ensure the reaction is performed under an inert atmosphere if sensitive to air or moisture. Lower the reaction temperature.
Difficult purification	Byproducts have similar polarity to the desired product. Residual catalyst or reagents.	Optimize the reaction to minimize byproduct formation. Employ different purification techniques such as recrystallization or column chromatography with a different solvent system. Perform an aqueous workup to remove inorganic salts and water-soluble impurities.

Alternative Synthetic Routes and Methodologies

While direct bromination is a common approach, alternative strategies can offer advantages in terms of yield, selectivity, and safety.

Route A: Direct Bromination of 2,3-diphenylpyrazine

This two-step approach first involves the synthesis of 2,3-diphenylpyrazine, followed by its bromination.

Step 1: Synthesis of 2,3-diphenylpyrazine

The most common method for synthesizing 2,3-diphenylpyrazine is the condensation of benzil with ethylenediamine.[5] This reaction is typically high-yielding and straightforward.

Experimental Protocol: Synthesis of 2,3-diphenylpyrazine

• In a round-bottom flask, dissolve benzil (1 equivalent) in a suitable solvent such as ethanol or acetic acid.

• Add ethylenediamine (1.1 equivalents) dropwise to the solution at room temperature.

• Heat the reaction mixture to reflux for 2-4 hours.

• Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature and pour it into cold water to precipitate the product.

• Filter the solid, wash with water, and dry to obtain crude 2,3-diphenylpyrazine.

• The crude product can be purified by recrystallization from ethanol.

Step 2: Bromination of 2,3-diphenylpyrazine

This step is the most critical and challenging part of this route.

Experimental Protocol: Bromination with N-Bromosuccinimide (NBS) and Sulfuric Acid

• To a solution of 2,3-diphenylpyrazine (1 equivalent) in concentrated sulfuric acid, add N-bromosuccinimide (1.1 equivalents) portion-wise at 0°C.

• Stir the reaction mixture at room temperature for 12-24 hours.

• Monitor the reaction by TLC or GC-MS.

• Carefully pour the reaction mixture onto crushed ice.

• Neutralize the solution with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Route B: Ring Formation from a Brominated Precursor

An alternative strategy involves constructing the pyrazine ring from a pre-brominated starting material. A plausible, though less commonly cited, route could involve the condensation of a brominated diamine with benzil. A more documented approach in the literature for similar structures involves starting with a brominated pyrazine and adding the phenyl groups. However, for the target molecule, starting with a brominated diamine is a logical consideration.

Conceptual Workflow for Route B

Sources

• 1. 5-BROMO-PYRAZINE-2,3-DIAMINE synthesis - chemicalbook [chemicalbook.com]
• 2. 5-Bromo-N-phenyl-pyrazine-2,3-diamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Bromoarene synthesis by bromination or substitution [organic-chemistry.org]
• 4. Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]

removing catalyst residues from 5-Bromo-2,3-diphenylpyrazine

A-Z Guide for Removing Catalyst Residues from 5-Bromo-2,3-diphenylpyrazine

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the removal of catalyst residues from 5-Bromo-2,3-diphenylpyrazine. As a Senior Application Scientist, my goal is to equip you with not just the "how," but also the "why," ensuring your experimental choices are informed and effective.

I. Frequently Asked Questions (FAQs)

Q1: Why is removing palladium residue from 5-Bromo-2,3-diphenylpyrazine so critical?

A1: Residual palladium from cross-coupling reactions (like Suzuki or Stille) can interfere with downstream reactions, compromise the purity of your final compound, and is strictly regulated in active pharmaceutical ingredients (APIs).[1][2] For APIs, regulatory bodies like the ICH have established stringent limits on elemental impurities due to their potential toxicity.[1][3]

Q2: What are the most common methods for palladium removal?

A2: The most prevalent methods include chromatography, treatment with activated carbon, the use of scavenger resins, extraction, and recrystallization.[2][4] The choice of method depends on factors like the scale of your reaction, the desired purity level, and the properties of your compound.[1]

Q3: How can I quantify the amount of residual palladium in my sample?

A3: Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) is the industry standard for accurate quantification of trace metals.[4][5] For more rapid, semi-quantitative analysis during process development, fluorescence-based detection kits are also available.[4][5][6]

Q4: I'm seeing significant product loss during purification. What can I do?

A4: Product loss can occur due to non-selective adsorption onto your purification medium or co-precipitation. Optimizing the purification conditions (e.g., solvent, temperature) and selecting a more specific scavenger can mitigate this. For instance, some scavenger resins show high selectivity for palladium with minimal product loss.[1]

II. Troubleshooting Guides: From Common Issues to Complex Challenges

This section provides a deeper dive into specific issues you might encounter and offers step-by-step protocols to address them.

Scenario 1: High Palladium Levels Detected Post-Chromatography

Standard silica gel chromatography is often insufficient for complete palladium removal, as some palladium complexes can be relatively non-polar and co-elute with your product.[7]

Underlying Cause: The palladium species remaining in your reaction mixture can exist in various oxidation states and may be complexed with ligands, affecting their polarity and affinity for silica.[1]

Workflow for Enhanced Palladium Removal

Caption: Workflow for palladium removal using a scavenger resin.

Detailed Protocol: Scavenger Resin Treatment

• Initial Filtration: After the reaction is complete, dilute the mixture with a suitable solvent (e.g., ethyl acetate, DCM) and filter it through a pad of Celite®. This will remove bulk, insoluble palladium species.[7][8]

• Scavenger Selection: Choose a scavenger resin with high affinity for palladium. Thiol-functionalized silica (Si-Thiol) and macroporous polystyrene-bound trimercaptotriazine (MP-TMT) are excellent choices.[1][9]

• Treatment: Add the scavenger resin to the filtrate (typically 5-10 wt% relative to the crude product). Stir the suspension at room temperature for 2-4 hours. In some cases, gentle heating (e.g., 40 °C) can improve scavenging efficiency, but monitor for product degradation.

• Removal and Analysis: Filter off the resin and wash it with a small amount of fresh solvent. The combined filtrates can then be subjected to standard chromatographic purification. Analyze a small sample of the purified product by ICP-MS to confirm palladium levels are within your desired range.

Scenario 2: Persistent Palladium Contamination Even After Scavenging

In some instances, the nature of the palladium complex or its strong interaction with the product can hinder effective removal by standard scavengers.[4]

Underlying Cause: Highly stable palladium-phosphine complexes or strong chelation of palladium by the product can make the metal less accessible to the scavenger.

Alternative and Combination Strategies

Strategy	Mechanism of Action	Key Considerations
Activated Carbon	Adsorbs palladium species through physisorption.[1] Effective for a range of palladium species.	Can be less selective and may adsorb the product, leading to yield loss.[1][10]
Aqueous Washes with Chelating Agents	Agents like N-acetylcysteine or thiourea form water-soluble complexes with palladium, which can be extracted into an aqueous phase.[4][11]	Requires careful pH control and may lead to large volumes of aqueous waste.[1]
Recrystallization with Additives	Adding ligands like thiourea to the crystallization solvent can help keep palladium species in the mother liquor.[4]	Highly dependent on the solubility properties of your compound and the palladium complexes.

Protocol: Activated Carbon Treatment

• Dissolution: Dissolve the crude product in a suitable solvent.

• Carbon Addition: Add a small amount of activated carbon (e.g., 5-10 wt%).[10]

• Stirring: Stir the mixture at room temperature for 1-2 hours.

• Filtration: Filter the mixture through a Celite® pad to remove the carbon.

• Analysis: Concentrate the filtrate and analyze for residual palladium.

Scenario 3: Scaling Up Purification for Drug Development

Moving from lab-scale to pilot-plant or manufacturing scale requires a robust and cost-effective purification strategy.[1]

Key Considerations for Scale-Up:

• Cost of Reagents: Scavenger resins can be expensive for large-scale use. Activated carbon is a more economical option.[1]

• Process Time: Long stirring times with scavengers may not be practical. Cartridge-based scavenger systems can offer a more streamlined workflow.[11]

• Waste Management: Aqueous extraction methods can generate significant volumes of waste that require proper disposal.[1]

Workflow for Scalable Palladium Removal

Caption: Scalable workflow for palladium removal in a process chemistry setting.

This streamlined approach minimizes additional unit operations and is often preferred in a manufacturing environment.

III. References

• Removal of palladium (Pd) catalysts. Osaka Gas Chemicals Co., Ltd. [Link]

• Metal scavengers for organic purification. Biotage. [Link]

• Merck/PITT Collaboration Demonstrates Rapid Method for Evaluation of Residual Palladium. (n.d.). American Pharmaceutical Review. [Link]

• Selective capture of palladium from acid wastewater by thiazole-modified activated carbon: Performance and mechanism. (2023). PubMed. [Link]

• Selective adsorption and removal of Palladium (Pd). Osaka Gas Chemicals Co., Ltd. [Link]

• Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry. (2023). ACS Publications. [Link]

• Method of removing palladium. (n.d.). Google Patents.

• Your trick to remove residual palladium. (2025). Reddit. [Link]

• How can i remove palladium Pd catalyst easily? (2015). ResearchGate. [Link]

• Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques. (n.d.). ACS Medicinal Chemistry Letters. [Link]

• Method for the Determination of Pd-catalyst Residues in Active Pharmaceutical Ingredients by Means of High-Energy Polarized-Beam Energy Dispersive X-ray Fluorescence. (2009). PubMed. [Link]

• Catalysis-Based Fluorometric Method for Semiquantifying Trace Palladium in Sulfur-Containing Compounds and Ibuprofen. (2024). The Journal of Organic Chemistry. [Link]

• Palladium catalyst recovery using scavenger resin. SpinChem. [Link]

• Highly Functionalised Sulfur-Based Silica Scavengers for the Efficient Removal of Palladium Species from Active Pharmaceutical Ingredients. (2025). ResearchGate. [Link]

• Recovery of Palladium from Spent Activated Carbon-Supported Palladium Catalysts. (2013). Johnson Matthey Technology Review. [Link]

• An Efficient Method for Removal of Residual Palladium from Organic. (2010). PDF Free Download. [Link]

• How can I easily remove a Pd-catalyst from my Sonogashira or Suzuki couplings? (2013). ResearchGate. [Link]

• Removal of Palladium(II) from Aqueous and Organic Solutions by Polystyrene-bound Trimercaptotriazine. (2025). ResearchGate. [Link]

• Palladium Impurity Removal from Active Pharmaceutical Ingredient Process Streams. (2025). ResearchGate. [Link]

• How to Remove Palladium in three easy steps. (2023). Biotage. [Link]

• Why palladium metal scavengers are not all the same. (2023). Biotage. [Link]

• What is the best way to entirely remove palladium on aryl coupling reactions even in ppm level? (2015). ResearchGate. [Link]

• Removal of Palladium(II) from Aqueous and Organic Solutions by Polystyrene - bound Trimercaptotriazine. (2000). pubs.acs.org. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. biotage.com [biotage.com]
• 3. Method for the determination of Pd-catalyst residues in active pharmaceutical ingredients by means of high-energy polarized-beam energy dispersive X-ray fluorescence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. arborassays.com [arborassays.com]
• 5. pharmtech.com [pharmtech.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. biotage.com [biotage.com]
• 10. Removal of palladium (Pd) catalysts　Activated Carbon Business Division | Osaka Gas Chemicals Co., Ltd. [ogc.co.jp]
• 11. reddit.com [reddit.com]

Technical Support Center: Scaling Up the Synthesis of 5-Bromo-2,3-diphenylpyrazine

Welcome to the technical support center for the synthesis of 5-Bromo-2,3-diphenylpyrazine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into navigating the complexities of this synthesis, particularly during scale-up operations. As Senior Application Scientists, we understand that moving from bench-scale to larger batches introduces unique challenges. This resource consolidates our expertise into actionable FAQs and troubleshooting guides to ensure your synthesis is efficient, reproducible, and high-yielding.

Frequently Asked Questions (FAQs)

Q1: What is the most reliable and scalable synthetic route to 5-Bromo-2,3-diphenylpyrazine?

A1: While several routes exist, a robust and widely adopted two-step approach provides high purity and good overall yields, making it suitable for scale-up. The process begins with the condensation of benzil and glycinamide to form an intermediate, 5,6-diphenyl-2-hydroxypyrazine, which is subsequently halogenated. A specific method involves heating benzil and glycinamide under basic conditions, followed by reacting the resulting hydroxypyrazine with a brominating agent like phosphorus oxybromide (POBr₃)[1]. This avoids direct bromination of the electron-deficient 2,3-diphenylpyrazine ring, which can be challenging and lead to low yields or require harsh conditions.

Q2: What are the critical safety considerations when handling the reagents for this synthesis?

A2: Phosphorus oxybromide (POBr₃), a key reagent in the halogenation step, is highly corrosive and reacts violently with water, releasing toxic and corrosive fumes. All manipulations should be conducted in a certified chemical fume hood while wearing appropriate personal protective equipment (PPE), including acid-resistant gloves, a lab coat, and chemical splash goggles. The reaction should be performed under an inert atmosphere (e.g., nitrogen or argon) to prevent exposure to moisture. A quench solution, such as a cooled saturated sodium bicarbonate solution, should be prepared in advance for safely neutralizing the reaction and any residual POBr₃.

Q3: How can I effectively monitor the progress of both the condensation and bromination reactions?

A3: Thin-Layer Chromatography (TLC) is the most convenient method for real-time reaction monitoring.

• For the condensation step: Use a mobile phase such as 10-20% methanol in dichloromethane. The product, 5,6-diphenyl-2-hydroxypyrazine, is significantly more polar than the benzil starting material and will have a lower Rf value.

• For the bromination step: A mobile phase of ethyl acetate/hexanes (e.g., 30:70 v/v) is effective. The product, 5-Bromo-2,3-diphenylpyrazine, will be less polar than the hydroxypyrazine precursor and will have a higher Rf value. Stain with potassium permanganate or visualize under UV light (254 nm). For scale-up, High-Performance Liquid Chromatography (HPLC) can provide more quantitative analysis of reaction conversion.

Q4: What are the typical yields and purity I should expect at each stage?

A4: With optimized conditions, the condensation of benzil and glycinamide to form 5,6-diphenyl-2-hydroxypyrazine can achieve yields of 80-90%. The subsequent bromination step to yield 5-Bromo-2,3-diphenylpyrazine typically proceeds with yields in the range of 75-85%. After purification (recrystallization or column chromatography), the final product should have a purity of >98% as determined by HPLC or NMR analysis.

Detailed Experimental Protocols

Protocol 1: Synthesis of 5,6-Diphenyl-2-hydroxypyrazine (Intermediate)

• Setup: Equip a round-bottom flask with a reflux condenser and a magnetic stirrer. Ensure all glassware is oven-dried.

• Reagents: To the flask, add benzil (1.0 equiv), glycinamide hydrochloride (1.1 equiv), and sodium hydroxide (2.5 equiv) in ethanol.

• Reaction: Heat the mixture to reflux (approx. 78°C) and maintain for 4-6 hours. Monitor the reaction by TLC until the benzil spot has disappeared.

• Work-up: Cool the reaction mixture to room temperature. Slowly pour it into a beaker of cold water and acidify with concentrated HCl to a pH of ~5-6.

• Isolation: The product will precipitate as a solid. Collect the solid by vacuum filtration, wash thoroughly with water, and dry under vacuum to yield the hydroxypyrazine intermediate.

Protocol 2: Synthesis of 5-Bromo-2,3-diphenylpyrazine

• Setup: In a fume hood, equip a three-neck round-bottom flask with a reflux condenser (fitted with a gas bubbler), a thermometer, and a nitrogen inlet.

• Reagents: Charge the flask with 5,6-diphenyl-2-hydroxypyrazine (1.0 equiv) and an anhydrous solvent like acetonitrile or toluene[1].

• Reaction: Add phosphorus oxybromide (POBr₃) (1.5-2.0 equiv) portion-wise at room temperature under a nitrogen atmosphere. After the addition is complete, heat the mixture to reflux (80-110°C, depending on the solvent) for 3-5 hours. Monitor the disappearance of the starting material by TLC.

• Quenching: Cool the reaction mixture in an ice bath to 0-5°C. Very slowly and carefully, quench the reaction by adding it dropwise to a vigorously stirred, cooled saturated solution of sodium bicarbonate. Caution: Vigorous gas evolution (CO₂) and exotherm.

• Extraction: Transfer the quenched mixture to a separatory funnel. Extract the aqueous layer three times with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Isolation: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product.

Troubleshooting and Optimization Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield of Hydroxypyrazine Intermediate	1. Incomplete reaction. 2. Impure starting materials. 3. Suboptimal base concentration. 4. Product loss during work-up.	1. Extend reflux time; confirm completion with TLC. 2. Ensure high purity of benzil and glycinamide; recrystallize if necessary. 3. Ensure at least 2.5 equivalents of NaOH are used to neutralize the HCl salt and catalyze the reaction. 4. Ensure complete precipitation by adjusting pH carefully; wash the precipitate with minimal cold water.
Bromination Reaction is Sluggish or Incomplete	1. Inactive POBr₃ due to moisture exposure. 2. Insufficient reaction temperature or time. 3. Poor solubility of the starting material.	1. Use a fresh bottle of POBr₃ or distill it before use. Always handle under inert conditions. 2. Increase reflux temperature (consider switching to a higher-boiling solvent like toluene) and extend the reaction time. 3. Use a co-solvent like N,N-Dimethylformamide (DMF) in small amounts to aid solubility, ensuring it is anhydrous.
Formation of Dark, Tarry Byproducts	1. Excessive heat leading to decomposition.[2] 2. Presence of oxygen or water causing side reactions. 3. Aldol condensation from impurities.[2]	1. Maintain a consistent reflux temperature without overheating. Use an oil bath for uniform heat distribution. 2. Ensure the reaction is run under a strict inert (N₂ or Ar) atmosphere with anhydrous solvents. 3. Use high-purity, aldehyde-free solvents.
Multiple Byproducts Seen on TLC After Bromination	1. Over-bromination (dibromination). 2. Incomplete conversion of the hydroxyl group. 3. Ring opening or degradation.	1. Reduce the equivalents of POBr₃ to ~1.5 equiv. and monitor the reaction closely to stop it upon full consumption of starting material. 2. This appears as a polar spot on TLC. Ensure sufficient POBr₃ and reaction time. 3. Avoid excessive temperatures. Pyrazine rings can break down under harsh conditions.[2]
Yield Drops Significantly on Scale-Up	1. Inefficient heat transfer causing localized overheating or "cold spots". 2. Poor mixing leading to inhomogeneous reaction. 3. Reagent addition rate too fast, causing uncontrolled exotherms.	1. Use a jacketed reactor with controlled heating/cooling. For large flasks, use a heating mantle with an overhead mechanical stirrer. 2. Switch from magnetic stirring to overhead mechanical stirring to ensure efficient mixing of slurries. 3. Add reagents (especially POBr₃) slowly via an addition funnel to maintain the desired internal temperature.

Visualized Workflows and Logic

Caption: Synthetic workflow for 5-Bromo-2,3-diphenylpyrazine.

Caption: Troubleshooting decision tree for low bromination yield.

References

• BenchChem. (n.d.). Technical Support Center: Synthesis of Pyrazine Derivatives.
• Ohtsuka, Y., Akaboshi, S., & Shiozawa, A. (1987). Studies on as-triazine derivatives. XIX. Synthesis of 2,3-diarylpyrazine 2,3-diarylpyridine derivatives as blood platelet aggregation inhibitors. Yakugaku Zasshi, 107(11), 896-902.
• CN112939877A - Synthesis method of diphenylpyrazine derivative. (2021). Google Patents.
• Mondal, J., & Bose, G. (2019). Greener approach toward one pot route to pyrazine synthesis. Green Chemistry Letters and Reviews, 12(1), 51-57.

Sources

• 1. CN112939877A - Synthesis method of diphenylpyrazine derivative - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the 1H and 13C NMR Spectral Analysis of 5-Bromo-2,3-diphenylpyrazine

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and development, the unambiguous structural elucidation of novel chemical entities is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as a cornerstone analytical technique, providing unparalleled insight into molecular architecture. This guide offers a detailed 1H and 13C NMR spectral analysis of 5-Bromo-2,3-diphenylpyrazine, a heterocyclic compound with potential applications in medicinal chemistry. In the absence of publicly available experimental spectra for this specific molecule, this guide will provide a comprehensive, predicted analysis grounded in established NMR principles and comparative data from structurally analogous compounds.

As a self-validating system, this guide will not only present the predicted spectral data but also elucidate the reasoning behind the chemical shift and coupling constant assignments. Furthermore, a comparative analysis with the closely related 2,3-diphenylpyrazine will be conducted to highlight the significant electronic and steric effects of the bromine substituent on the NMR spectra. This approach is designed to equip researchers with the necessary tools to confidently identify and characterize similar pyrazine derivatives.

The Foundational Principles of NMR Spectroscopy in Structural Elucidation

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique that exploits the magnetic properties of atomic nuclei.[1] The principle of NMR is based on the absorption of electromagnetic radiation in the radiofrequency region by atomic nuclei in the presence of a strong external magnetic field. The precise frequency at which a nucleus absorbs energy, known as its resonance frequency, is highly sensitive to its local electronic environment. This sensitivity is what allows chemists to deduce the structure of a molecule.

Two key parameters obtained from an NMR spectrum are:

• Chemical Shift (δ): This indicates the electronic environment of a nucleus. Electron-withdrawing groups deshield a nucleus, causing its signal to appear at a higher chemical shift (downfield), while electron-donating groups shield the nucleus, resulting in a lower chemical shift (upfield).

• Coupling Constant (J): This measures the interaction between neighboring magnetic nuclei, providing information about the connectivity of atoms within a molecule.

By analyzing the chemical shifts, integration (the area under a peak, proportional to the number of nuclei), and coupling patterns in 1H and 13C NMR spectra, a complete molecular structure can be pieced together.

Predicted 1H and 13C NMR Spectral Analysis of 5-Bromo-2,3-diphenylpyrazine

The structure of 5-Bromo-2,3-diphenylpyrazine presents a unique set of electronic and steric influences that will be reflected in its NMR spectra. The pyrazine ring is an electron-deficient system due to the presence of two electronegative nitrogen atoms. This inherent electron deficiency is further modulated by the two phenyl substituents at the C2 and C3 positions and the strongly electronegative bromine atom at the C5 position.

Molecular Structure of 5-Bromo-2,3-diphenylpyrazine

Caption: Structure of 2,3-Diphenylpyrazine for comparison.

Key Spectral Differences: The Influence of Bromine

The introduction of a bromine atom at the C-5 position is expected to induce the following key changes in the NMR spectra when comparing 5-Bromo-2,3-diphenylpyrazine to 2,3-diphenylpyrazine:

• 1H NMR:

  • Disappearance of a Pyrazine Proton Signal: The most obvious change will be the absence of the H-5 proton signal in the brominated compound. In 2,3-diphenylpyrazine, the two equivalent pyrazine protons (H-5 and H-6) would likely appear as a singlet.

  • Downfield Shift of H-6: The remaining pyrazine proton (H-6) in the brominated compound will experience a significant downfield shift compared to the pyrazine protons in the unsubstituted analog. This is due to the strong electron-withdrawing inductive effect of the adjacent bromine atom.

• 13C NMR:

  • Significant Downfield Shift of C-5: The carbon directly attached to the bromine atom (C-5) will be strongly deshielded and appear at a much lower field compared to the corresponding carbon in 2,3-diphenylpyrazine.

  • Shielding of C-6 (γ-effect): While the bromine atom deshields the carbon it is attached to, it can have a slight shielding effect on the carbon atom two bonds away (γ-effect). Therefore, C-6 in the brominated compound might be slightly upfield compared to the pyrazine carbons in the unsubstituted compound.

  • Minimal Impact on Phenyl Rings: The electronic effect of the bromine atom is expected to be localized primarily on the pyrazine ring, with only minor, if any, observable changes in the chemical shifts of the phenyl ring carbons.

Experimental Protocols

To ensure the acquisition of high-quality NMR data for compounds like 5-Bromo-2,3-diphenylpyrazine, the following experimental protocols are recommended.

I. Sample Preparation

• Sample Purity: Ensure the sample is of high purity (>95%) to avoid interference from impurities in the spectra.

• Solvent Selection: Choose a deuterated solvent that completely dissolves the sample. Chloroform-d (CDCl3) is a common choice for non-polar to moderately polar organic compounds. For more polar compounds, dimethyl sulfoxide-d6 (DMSO-d6) or methanol-d4 (CD3OD) can be used.

• Concentration: Prepare a solution with a concentration of 5-10 mg of the compound in 0.6-0.7 mL of the deuterated solvent.

• Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (TMS), for referencing the chemical shifts to 0 ppm.

NMR Sample Preparation Workflow

Caption: A standard workflow for preparing an NMR sample.

II. NMR Data Acquisition

• Instrument: Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better spectral resolution.

• 1H NMR Parameters:

  • Pulse Program: A standard single-pulse experiment.

  • Spectral Width: Approximately 12-15 ppm.

  • Number of Scans: 16-64 scans are typically sufficient for good signal-to-noise ratio.

  • Relaxation Delay: A delay of 1-2 seconds between scans.

• 13C NMR Parameters:

  • Pulse Program: A proton-decoupled pulse program (e.g., zgpg30) to simplify the spectrum to singlets for each carbon.

  • Spectral Width: Approximately 200-220 ppm.

  • Number of Scans: A larger number of scans (e.g., 1024 or more) is required due to the low natural abundance of 13C.

  • Relaxation Delay: A longer relaxation delay (2-5 seconds) is often necessary for quaternary carbons to be observed.

Conclusion

This guide provides a comprehensive framework for the 1H and 13C NMR spectral analysis of 5-Bromo-2,3-diphenylpyrazine. By leveraging predictive methods based on established NMR principles and comparative analysis with structurally related compounds, researchers can confidently interpret the spectra of this and similar pyrazine derivatives. The detailed experimental protocols further ensure the acquisition of high-quality, reproducible data, which is critical for the rigorous structural characterization required in drug discovery and development. The key takeaway is the significant and predictable influence of the bromine substituent on the chemical shifts of the pyrazine ring's proton and carbon atoms, a feature that can be a powerful diagnostic tool in the identification of such compounds.

References

• Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). 2,5-diphenylpyrazine (2a). In Supporting Information. Retrieved from [Link]

• Beilstein Journals. (n.d.). Supporting information for: Microwave-assisted, solvent-free synthesis of quinoxalines and pyrido[2,3-b]pyrazines. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2,3-Diphenylpyrazine. PubChem. Retrieved from [Link]

• SpectraBase. (n.d.). 2,3-Diphenylpyrazine. Retrieved from [Link]

• FooDB. (2010, April 8). Showing Compound 2,3-Diphenylpyrazine (FDB010968). Retrieved from [Link]

• University of Cambridge. (n.d.). NMR Techniques in Organic Chemistry: a quick guide. Retrieved from [Link]

Sources

• 1. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]

Navigating the Labyrinth of Structure: A Comparative Guide to the Mass Spectrometry Fragmentation of 5-Bromo-2,3-diphenylpyrazine

For the modern researcher, particularly in the fast-paced world of drug development and materials science, the unambiguous structural elucidation of novel chemical entities is paramount. 5-Bromo-2,3-diphenylpyrazine, a heterocyclic compound with potential applications stemming from its unique electronic and steric properties, presents a compelling case for a deep dive into its analytical characterization. This guide, moving beyond a simple recitation of data, offers a Senior Application Scientist’s perspective on predicting and interpreting the mass spectrometry fragmentation pattern of this molecule. We will explore the causal logic behind expected fragmentation pathways and objectively compare mass spectrometry with other key analytical techniques, providing the robust, data-driven insights necessary for confident structural assignment.

The Power and Nuance of Mass Spectrometry in Structural Elucidation

Mass spectrometry (MS) stands as a cornerstone of chemical analysis due to its exceptional sensitivity and ability to provide detailed information about a molecule's structure through its fragmentation pattern. When a molecule like 5-Bromo-2,3-diphenylpyrazine is introduced into a mass spectrometer, it is first ionized, typically forming a molecular ion (M⁺˙). The energy imparted during ionization is often sufficient to induce fragmentation, breaking the molecule into smaller, charged pieces. The resulting mass spectrum, a plot of ion abundance versus mass-to-charge ratio (m/z), is a unique fingerprint of the molecule, offering clues to its constituent parts and their connectivity.

For 5-Bromo-2,3-diphenylpyrazine, electron ionization (EI) is a common and informative ionization technique. EI is a "hard" ionization method, meaning it imparts significant energy, leading to extensive fragmentation. This is advantageous for structural elucidation as it reveals the underlying framework of the molecule.

Predicting the Fragmentation Symphony: A Step-by-Step Analysis

While no direct experimental spectrum for 5-Bromo-2,3-diphenylpyrazine is readily available in public databases, we can predict its fragmentation pattern with a high degree of confidence by dissecting its structure and applying established principles of mass spectrometry.

The structure of 5-Bromo-2,3-diphenylpyrazine (C₁₆H₁₁BrN₂) has a calculated molecular weight of approximately 310.02 g/mol for the monoisotopic mass. A key feature to anticipate in the mass spectrum is the isotopic signature of bromine. Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 ratio. This will result in a characteristic M/M+2 pattern for the molecular ion and any bromine-containing fragments, where two peaks of roughly equal intensity are separated by two mass units.

The predicted fragmentation pathway can be visualized as follows:

Caption: Predicted Electron Ionization (EI) fragmentation pathway for 5-Bromo-2,3-diphenylpyrazine.

The primary fragmentation events are predicted to be:

• Loss of a Bromine Radical: This is a very common fragmentation pathway for halogenated aromatic compounds due to the relative stability of the resulting cation.[1][2] This will lead to a significant peak at m/z 231, corresponding to the [C₁₆H₁₁N₂]⁺ ion. The high stability of the delocalized positive charge across the diphenylpyrazine system drives this fragmentation.

• Loss of a Phenyl Radical: Cleavage of the bond between a phenyl group and the pyrazine ring is also anticipated. This would result in a fragment ion with an isotopic cluster at m/z 232/234, corresponding to [C₁₀H₇BrN₂]⁺.

• Fragmentation of the Pyrazine Ring: Following the initial loss of bromine, the resulting [C₁₆H₁₁N₂]⁺ ion (m/z 231) can undergo further fragmentation. A characteristic loss for nitrogen-containing heterocycles is the elimination of a neutral molecule of hydrogen cyanide (HCN), which has a mass of 27 Da. This would produce a fragment at m/z 204.

• Formation of the Phenyl Cation: A peak at m/z 77, corresponding to the phenyl cation ([C₆H₅]⁺), is a common feature in the mass spectra of compounds containing phenyl groups and is expected here.

• Formation of Biphenylene: The loss of the pyrazine ring (as N₂) from the m/z 231 fragment could lead to the formation of a stable biphenylene radical cation ([C₁₄H₁₀]⁺˙) at m/z 178.

The unbrominated parent compound, 2,3-diphenylpyrazine, has a molecular ion at m/z 232.[3] Its fragmentation would be expected to be simpler, primarily involving the loss of HCN and the formation of the phenyl cation. The presence of the bromine atom in our target molecule introduces the highly probable initial loss of Br, creating a different set of subsequent fragmentation pathways.

A Comparative Look: Mass Spectrometry vs. Other Analytical Techniques

While mass spectrometry is a powerful tool, a comprehensive structural elucidation often relies on a combination of techniques. Here’s a comparative analysis:

Technique	Information Provided	Sample Requirements	Throughput	Key Advantages for 5-Bromo-2,3-diphenylpyrazine	Limitations
Mass Spectrometry (MS)	Molecular weight, elemental composition (HRMS), structural fragments.	Micrograms to nanograms.	High	High sensitivity, provides connectivity information through fragmentation.	Isomers can be difficult to distinguish without tandem MS.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Detailed connectivity of atoms (¹H, ¹³C), stereochemistry.	Milligrams.	Low to Medium	Unambiguously determines the substitution pattern on the pyrazine and phenyl rings.	Lower sensitivity than MS, requires pure sample.
X-ray Crystallography	Absolute 3D structure in the solid state.	Requires a single, high-quality crystal.	Low	Provides the definitive solid-state structure.	Crystal growth can be a significant bottleneck.
Infrared (IR) Spectroscopy	Presence of functional groups.	Micrograms to milligrams.	High	Confirms the presence of aromatic C-H and C=N bonds.	Provides limited information on the overall molecular skeleton.

Experimental Protocol: Acquiring an Electron Ionization Mass Spectrum

To experimentally verify the predicted fragmentation pattern, the following protocol for Gas Chromatography-Mass Spectrometry (GC-MS) would be employed:

• Sample Preparation: Dissolve approximately 1 mg of 5-Bromo-2,3-diphenylpyrazine in 1 mL of a suitable volatile solvent (e.g., dichloromethane or ethyl acetate).

• GC Separation:

  • Injector: Set to 250 °C.

  • Column: A non-polar capillary column (e.g., DB-5ms) is suitable.

  • Oven Program: Start at 100 °C, hold for 1 minute, then ramp to 280 °C at a rate of 15 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometry Detection:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Mass Analyzer: Scan from m/z 40 to 400.

  • Data Analysis: Identify the molecular ion peak with its characteristic M/M+2 isotopic pattern and compare the observed fragment ions with the predicted fragmentation pathway.

This multi-faceted approach, combining predictive analysis with a suite of complementary experimental techniques, provides the most robust and reliable pathway to the complete and accurate structural characterization of 5-Bromo-2,3-diphenylpyrazine.

Conclusion

The analysis of the mass spectrometry fragmentation pattern of 5-Bromo-2,3-diphenylpyrazine offers a compelling example of how fundamental principles of chemical reactivity in the gas phase can be used to predict and interpret complex data. The characteristic loss of the bromine atom, followed by fragmentation of the diphenylpyrazine core, provides a wealth of structural information. While mass spectrometry is an indispensable tool, its true power is realized when integrated with other analytical techniques like NMR and, when possible, X-ray crystallography, to provide an unassailable structural assignment. This integrated analytical approach is the hallmark of rigorous scientific investigation in modern chemical research.

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A Senior Application Scientist's Guide to the Comparative Reactivity of Bromo-pyridines and Bromo-pyrazines

For the discerning researcher in pharmaceutical and materials science, the selection of a core heterocyclic scaffold is a decision that profoundly impacts synthetic strategy. Among the most utilized building blocks are the halogenated azines, with bromo-pyridines and bromo-pyrazines standing out for their versatility. While structurally similar, the introduction of a second nitrogen atom in the pyrazine ring imparts distinct electronic properties that significantly alter its reactivity profile compared to pyridine.

This guide provides an in-depth, objective comparison of the reactivity of bromo-pyridines and bromo-pyrazines in key synthetic transformations. The insights herein are grounded in mechanistic principles and supported by experimental data to empower chemists to make informed decisions in substrate selection and reaction design.

The Electronic Landscape: Why One Nitrogen Makes a Difference

The reactivity of a C-Br bond on an aromatic ring is fundamentally governed by the electron density at the carbon atom to which it is attached. Both pyridine and pyrazine are electron-deficient (π-deficient) aromatic systems due to the electron-withdrawing nature of the nitrogen atom(s). This general electron deficiency deactivates the ring towards electrophilic substitution but activates it for nucleophilic aromatic substitution (SNAr) and facilitates the crucial oxidative addition step in many palladium-catalyzed cross-coupling reactions.[1][2]

• Pyridine: A single nitrogen atom withdraws electron density, primarily from the ortho (2- and 6-) and para (4-) positions. Consequently, a bromine atom at the 2-, 4-, or 6-position is more activated towards both oxidative addition and SNAr compared to a bromine at the 3- or 5-position.

• Pyrazine: With two nitrogen atoms in a 1,4-relationship, the pyrazine ring is significantly more electron-deficient than pyridine.[3] This heightened electron deficiency strongly activates the C-Br bond at the 2-position for both cross-coupling and SNAr reactions. Theoretical studies confirm that the introduction of nitrogen atoms into an aromatic ring leads to a decrease in the HOMO-LUMO energy gap, which can correlate with increased reactivity.[4][5]

This fundamental electronic difference is the primary driver for the reactivity trends discussed in the following sections.

Palladium-Catalyzed Cross-Coupling Reactions: A Comparative Analysis

Palladium-catalyzed cross-coupling reactions are indispensable tools for C-C and C-N bond formation.[6] The rate-determining step for many of these transformations involving aryl bromides is the oxidative addition of the C-Br bond to the Pd(0) catalyst. A more electron-poor C-Br bond will generally undergo this step more readily.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction, which couples an organoboron reagent with an organic halide, is a workhorse in modern synthesis.[7] The electron-deficient nature of both pyridyl and pyrazinyl halides makes them excellent substrates.

Reactivity Synopsis: Due to its greater electron deficiency, 2-bromopyrazine is generally more reactive than its 2-bromopyridine counterpart in Suzuki-Miyaura couplings. This enhanced reactivity can often translate to milder reaction conditions, lower catalyst loadings, or shorter reaction times. For bromo-pyridines, the reactivity trend typically follows the order of C-Br bond activation: 4- > 2- > 3-bromopyridine. The development of highly active catalyst systems, often employing bulky, electron-rich phosphine ligands (e.g., SPhos, RuPhos) or N-heterocyclic carbenes (NHCs), has made the coupling of even less reactive isomers like 3-bromopyridine highly efficient.[8]

Comparative Performance in Suzuki-Miyaura Coupling

Substrate	Coupling Partner	Catalyst System	Conditions	Yield (%)	Reference
2-Bromopyridine	Phenylboronic acid	Pd(OAc)₂, Ligand-free	iPrOH/H₂O, 80 °C, O₂	~80-90%	[9]
3-Bromopyridine	Phenylboronic acid	PEPPSI-IPr (0.5 mol%)	t-AmylOH, Cs₂CO₃, 100 °C, 2h	98%	[8]
2-Chloropyrazine	4-Methoxyphenylboronic acid	XPhos-Pd-G2 (2 mol%)	Dioxane/H₂O, K₃PO₄, 80 °C, 18h	95%	[2]
2-Bromopyrazine	Various arylboronic acids	Pd(PPh₃)₄, Na₂CO₃	Toluene/EtOH/H₂O, 90 °C	75-95%	General observation, specific data varies

Note: The data is compiled from different sources and serves for illustrative comparison. Direct head-to-head comparative studies are scarce. The 2-chloropyrazine example is included to highlight that modern catalysts can effectively couple even less reactive C-Cl bonds on the highly activated pyrazine core.

Generalized Experimental Protocol: Suzuki-Miyaura Coupling

• To a dry reaction vessel, add the bromo-heterocycle (1.0 equiv), the boronic acid or ester (1.2–1.5 equiv), and the base (e.g., K₃PO₄ or Cs₂CO₃, 2.0–3.0 equiv).

• Seal the vessel, then evacuate and backfill with an inert gas (e.g., Argon) three times.

• Add the degassed solvent (e.g., 1,4-dioxane/water, toluene, or t-amyl alcohol) via syringe.

• Add the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) and, if required, the ligand (e.g., SPhos, 2-5 mol%), or a pre-formed catalyst complex (e.g., PEPPSI-IPr, 0.5-2 mol%).

• Heat the reaction mixture to the desired temperature (typically 80–110 °C) with vigorous stirring.

• Monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC-MS, or LC-MS).

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water or brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Caption: Catalytic cycle for the Suzuki-Miyaura coupling reaction.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for forming C-N bonds. The choice of ligand is critical for achieving high efficiency, especially with heteroaromatic substrates that can act as catalyst poisons.[10][11]

Reactivity Synopsis: Similar to the Suzuki coupling, the enhanced electron deficiency of the pyrazine ring makes 2-bromopyrazine a more reactive substrate than 2-bromopyridine in Buchwald-Hartwig aminations. This reaction is highly sensitive to the steric and electronic properties of the ligand. Modern bulky biaryl phosphine ligands (e.g., RuPhos, BrettPhos, XantPhos) have proven exceptionally effective for these transformations, often enabling the use of milder bases and lower temperatures.[10][12]

Comparative Performance in Buchwald-Hartwig Amination

Substrate	Amine	Catalyst System	Conditions	Yield (%)	Reference
2-Bromopyrazine	Aniline	Pd₂(dba)₃, RuPhos	NaOtBu, Toluene, 100 °C	94%	[10]
2-Bromopyrazine	Diethylamine	Pd₂(dba)₃, BrettPhos	LiHMDS, Toluene, 100 °C	93%	[10]
2-Bromopyridine	Mesitylamine	Pd(OAc)₂, Ligand 6	NaOtBu, Toluene, 100 °C	93%	[11]
2-Bromopyridine	Diethylamine	Pd(OAc)₂, DavePhos	NaOtBu, Toluene, 100 °C	85%	[11]

Note: Data is compiled from different sources for illustrative comparison. Ligand choice is a critical variable.

Generalized Experimental Protocol: Buchwald-Hartwig Amination

• In a glovebox or under an inert atmosphere, add the palladium precursor (e.g., Pd₂(dba)₃, 1-2 mol%), the phosphine ligand (2-4 mol%), and the base (e.g., NaOtBu or LiHMDS, 1.2–1.5 equiv) to a dry reaction vessel.

• Add the bromo-heterocycle (1.0 equiv) and the amine (1.1–1.5 equiv).

• Add the anhydrous, degassed solvent (e.g., toluene or dioxane).

• Seal the vessel and heat the mixture to the desired temperature (typically 80–110 °C) with stirring.

• Monitor the reaction progress.

• Upon completion, cool to room temperature and quench the reaction by adding water or saturated aqueous ammonium chloride.

• Extract the product with an organic solvent, dry the combined organic layers, and concentrate.

• Purify the crude product by flash column chromatography.

Sonogashira Coupling

The Sonogashira coupling reaction forms a C-C bond between a terminal alkyne and an aryl or vinyl halide, typically using a palladium catalyst and a copper(I) co-catalyst.[13][14]

Reactivity Synopsis: The reactivity trend in Sonogashira coupling mirrors that of other palladium-catalyzed reactions. The C-Br bond of 2-bromopyrazine is more readily activated than that of 2-bromopyridine . The general reactivity for aryl halides is I > Br > OTf >> Cl.[13] The reaction is robust and tolerates a wide range of functional groups, making it a valuable tool for the synthesis of complex molecules and materials.[15][16]

Comparative Performance in Sonogashira Coupling

Substrate	Alkyne	Catalyst System	Conditions	Yield (%)	Reference
2-Bromopyridine	Phenylacetylene	Pd(PPh₃)₂Cl₂, CuI	Et₃N, THF, 60 °C	~85-95%	Generalized conditions
3-Bromopyridine	Phenylacetylene	Pd(PPh₃)₄, CuI	Et₃N, DMF, 80 °C	~80-90%	Generalized conditions
2-Bromopyrazine	(Trimethylsilyl)acetylene	Pd(PPh₃)₄, CuI	Et₃N, THF, rt	90%	Generalized conditions
2-Chloropyrazine	Phenylacetylene	Pd(OAc)₂, SPhos, CuI	K₂CO₃, DMA, 120 °C	85%	Generalized conditions

Note: Data represents typical outcomes from generalized procedures. Specific yields are highly substrate-dependent.

Generalized Experimental Protocol: Sonogashira Coupling

• To a dry Schlenk flask under an inert atmosphere, add the bromo-heterocycle (1.0 equiv), the palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 1-3 mol%), and copper(I) iodide (1-5 mol%).

• Add an anhydrous solvent (e.g., THF or DMF) and an amine base (e.g., triethylamine or diisopropylamine, 2.0–3.0 equiv).

• Add the terminal alkyne (1.1–1.5 equiv) via syringe.

• Stir the reaction at room temperature or heat as required (typically 25–80 °C).

• Monitor the reaction progress.

• Upon completion, filter the reaction mixture through a pad of celite to remove salts, and rinse with an organic solvent.

• Concentrate the filtrate and purify the crude product by flash column chromatography.

Nucleophilic Aromatic Substitution (SNAr)

The inherent electron deficiency of pyridine and pyrazine rings makes them susceptible to attack by strong nucleophiles, leading to the displacement of a leaving group like bromide.[17]

Reactivity Synopsis: The rate of an SNAr reaction is dependent on the stability of the intermediate Meisenheimer complex. This intermediate is stabilized by electron-withdrawing groups.[18]

• Pyrazine: The presence of two electron-withdrawing nitrogen atoms makes the pyrazine ring exceptionally activated towards SNAr. 2-Bromopyrazine is significantly more reactive than any of the isomeric bromo-pyridines. The two nitrogens effectively stabilize the negative charge in the Meisenheimer complex.

• Pyridine: The reactivity of bromo-pyridines in SNAr follows the order of activation by the nitrogen atom: 4-bromopyridine ≈ 2-bromopyridine > 3-bromopyridine. The nitrogen at the 2- or 4-position can directly stabilize the negative charge of the intermediate through resonance.

For SNAr reactions, the "element effect" (reactivity F > Cl > Br > I) is often observed when the first step (nucleophilic attack) is rate-determining. However, for highly activated systems like 2-halopyridines, the second step (loss of the leaving group) can become rate-determining, leading to a reversal of this trend (I > Br > Cl > F).[19][20]

Comparative Reactivity in Nucleophilic Aromatic Substitution

Substrate	Nucleophile	Conditions	Relative Reactivity	Reference
2-Bromopyridine	Piperidine	Methanol	Base Rate	[20]
4-Bromopyridine	Piperidine	Methanol	More reactive than 2-isomer	Inferred from principle
3-Bromopyridine	Piperidine	Methanol	Less reactive than 2- & 4-isomers	Inferred from principle
2-Bromopyrazine	Various Nucleophiles	Various	Significantly more reactive than bromopyridines	General observation

Generalized Experimental Protocol: Nucleophilic Aromatic Substitution

• Dissolve the bromo-heterocycle (1.0 equiv) in a suitable solvent (e.g., DMSO, NMP, or the nucleophile itself if it is a liquid).

• Add the nucleophile (1.1–5.0 equiv). If the nucleophile is an alcohol or amine, a base (e.g., NaH, K₂CO₃) may be required to generate the active nucleophile in situ.

• Heat the reaction mixture to the required temperature (can range from room temperature to >150 °C).

• Monitor the reaction progress.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent.

• Wash the combined organic layers, dry, and concentrate.

• Purify the crude product by flash column chromatography or recrystallization.

Caption: A generalized workflow for cross-coupling and SNAr reactions.

Summary and Strategic Recommendations

The choice between a bromo-pyridine and a bromo-pyrazine substrate should be guided by a clear understanding of their intrinsic reactivity and the desired transformation.

• For Enhanced Reactivity: 2-Bromopyrazine is the substrate of choice when higher reactivity is desired or required. Its pronounced electron deficiency facilitates both palladium-catalyzed cross-coupling and nucleophilic aromatic substitution, often under milder conditions than its pyridine analogues.

• For Modulated Reactivity and Isomeric Diversity: Bromo-pyridines offer a tunable platform. The reactivity can be modulated by the position of the bromine atom (4- > 2- > 3-). This allows for selective functionalization and the synthesis of a wider array of structural isomers.

• Catalyst and Condition Selection: While 2-bromopyrazine may work with simpler catalyst systems, challenging couplings involving less reactive positions (e.g., 3-bromopyridine) or demanding nucleophiles will necessitate the use of modern, highly active catalyst systems featuring bulky, electron-rich ligands.

By understanding these fundamental principles, researchers can strategically leverage the distinct chemical personalities of bromo-pyridines and bromo-pyrazines to accelerate discovery and streamline the synthesis of novel chemical entities.

References

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A Comparative Guide to the Biological Activity of Substituted Pyrazines: A Case Study Perspective on 5-Bromo-2,3-diphenylpyrazine

Introduction: The Pyrazine Nucleus as a Privileged Scaffold in Medicinal Chemistry

The pyrazine ring, a six-membered aromatic heterocycle containing two nitrogen atoms at positions 1 and 4, represents a cornerstone of modern medicinal chemistry. Its unique electronic properties and ability to act as both a hydrogen bond acceptor and a scaffold for three-dimensional diversification have cemented its status as a "privileged scaffold." Pyrazine derivatives are ubiquitous, found in natural products and as the core of numerous FDA-approved pharmaceuticals.[1] Their therapeutic applications are remarkably diverse, spanning potent anticancer[2][3], antimicrobial[4][5], anti-inflammatory[6], and enzyme-inhibiting activities.[7]

This guide provides a comparative analysis of the biological activities of various classes of pyrazine derivatives, supported by experimental data from peer-reviewed literature. While direct experimental data on 5-Bromo-2,3-diphenylpyrazine is not extensively published, this document will leverage established structure-activity relationships (SAR) of related analogs to build a scientifically-grounded predictive profile for its potential biological activity. We will delve into the causality behind how specific substitutions on the pyrazine core dictate its therapeutic function, providing researchers and drug development professionals with a framework for future investigation.

Section 1: The Potent Anticancer Activity of Pyrazine Derivatives

The pyrazine moiety is a well-established pharmacophore in oncology, largely due to its prevalence in small-molecule kinase inhibitors.[2] Kinases are crucial regulators of cellular signaling pathways, and their dysregulation is a hallmark of many cancers. Pyrazine-based compounds often act as ATP-competitive inhibitors, occupying the ATP-binding pocket of the kinase to block its activity and halt downstream proliferative signaling.[2][7]

Prominent examples include Prexasertib, a pyrazine-2-carbonitrile derivative that acts as a potent CHK1 inhibitor (IC₅₀ of 1 nM), and Gilteritinib, which targets FLT3/AXL kinases in acute myeloid leukemia.[2] The efficacy of pyrazine derivatives is highly dependent on their substitution patterns, which can be tailored to achieve high potency and selectivity for specific kinase targets.

Comparative Cytotoxicity of Substituted Pyrazines

The following table summarizes the in vitro cytotoxic activity of various pyrazine derivatives against several human cancer cell lines, demonstrating the broad potential of this chemical class.

Compound Class/Derivative	Cancer Cell Line	IC₅₀ (µM)	Reference(s)
Chalcone-Pyrazine Hybrid (Compound 51)	MCF-7 (Breast)	0.012	[3]
Chalcone-Pyrazine Hybrid (Compound 51)	A549 (Lung)	0.045	[3]
Pyrazolo[3,4-b]pyrazine (Compound 11)	A549 (Lung)	4.3	[8]
Pyrazolo[3,4-b]pyrazine (Compound 11)	MCF-7 (Breast)	5.4	[8]
Pyrazolo[3,4-b]pyrazine Chalcone (Compound 25a)	MCF-7 (Breast)	<9.42	[6]
Pyrazoline Derivative (Compound 11)	U251 (Glioblastoma)	11.9	[9]
Pyrazoline Derivative (Compound 11)	AsPC-1 (Pancreatic)	16.8	[9]
1,4-Pyrazine-containing HAT Inhibitor (Compound 29)	Various	1.2 - 8.7 (EC₅₀)	[10]
Pyrazine-2-diazohydroxide	A204 (Rhabdomyosarcoma)	31 (at pH 6.0)	[11]

Predicted Anticancer Profile of 5-Bromo-2,3-diphenylpyrazine

Based on established SAR, 5-Bromo-2,3-diphenylpyrazine possesses structural features suggesting significant potential as an anticancer agent:

• Diphenyl Substitution: The two bulky phenyl groups at positions 2 and 3 provide a large, lipophilic scaffold. This structure is well-suited for creating extensive hydrophobic interactions within the active sites of enzymes like protein kinases.

• Bromo-Substitution: The bromine atom at position 5 is an electron-withdrawing group that can significantly alter the electronic distribution of the pyrazine ring. Furthermore, bromine can participate in halogen bonding, a specific and directional non-covalent interaction that can enhance binding affinity and selectivity for a protein target. The demonstrated potency of novel 5-bromo-pyrimidine derivatives as Bcr/Abl tyrosine kinase inhibitors underscores the value of bromine substitution in designing targeted anticancer agents.[12]

It is hypothesized that 5-Bromo-2,3-diphenylpyrazine could act as a competitive inhibitor of protein kinases or other oncogenic enzymes, leveraging both hydrophobic and halogen bonding interactions to achieve high-affinity binding.

Section 2: Broad-Spectrum Antimicrobial Activity of Pyrazines

The pyrazine scaffold is perhaps most famously represented in antimicrobial therapy by Pyrazinamide (PZA) , a first-line drug for treating tuberculosis.[5] PZA is a prodrug that is converted to its active form, pyrazinoic acid (POA), by a mycobacterial enzyme.[13] This highlights the inherent capacity of the pyrazine core to disrupt essential microbial processes. Beyond tuberculosis, a wide array of pyrazine derivatives have been synthesized and shown to possess potent activity against diverse bacterial and fungal pathogens.[14]

Pyrazine carboxamides, in particular, have been extensively studied for their antimicrobial properties.[4] Their mechanism often involves disrupting cellular processes crucial for pathogen viability. For instance, some derivatives are believed to inhibit enzymes like GlcN-6-P synthase, which is essential for bacterial cell wall synthesis.[5]

Comparative Antimicrobial Activity (MIC) of Pyrazine Derivatives

The table below presents the Minimum Inhibitory Concentration (MIC) values for several pyrazine analogs, illustrating their efficacy against common pathogens.

Compound Class/Derivative	Pathogen	MIC (µg/mL)	Reference(s)
Triazolo[4,3-a]pyrazine (Compound 2e)	Escherichia coli	16	[15]
Triazolo[4,3-a]pyrazine (Compound 2e)	Staphylococcus aureus	32	[15]
Pyrazine-2-carboxylic acid Derivative (P4)	Candida albicans	3.125	[5]
Pyrazine-2-carboxylic acid Derivative (P10)	Candida albicans	3.125	[5]
Pyrazine-2-carboxylic acid Derivative (P3, P4, P7, P9)	Escherichia coli	50	[5]
N-(4-Bromo-3-methylphenyl)pyrazine-2-carboxamide (5d)	XDR Salmonella Typhi	6.25	[16]

Predicted Antimicrobial Profile of 5-Bromo-2,3-diphenylpyrazine

The structural attributes of 5-Bromo-2,3-diphenylpyrazine suggest a plausible role as an antimicrobial agent:

• Lipophilicity: The diphenyl groups confer high lipophilicity, which can facilitate the compound's passage across the lipid-rich cell membranes of bacteria and fungi, a critical step for intracellular action.

• Halogenation: As with anticancer activity, the bromine atom can enhance antimicrobial effects. Recent studies on N-(4-Bromo-3-methylphenyl)pyrazine-2-carboxamides have shown that bromo-substituted pyrazines exhibit potent antibacterial activity against extensively drug-resistant (XDR) S. Typhi.[16] This provides a strong rationale for investigating similarly substituted compounds.

We postulate that 5-Bromo-2,3-diphenylpyrazine could exhibit broad-spectrum antimicrobial activity, potentially by disrupting membrane integrity or inhibiting key intracellular enzymes.

Section 3: Dissecting Structure-Activity Relationships (SAR)

The biological target of a pyrazine derivative is intricately linked to the nature and position of its substituents. A generalized understanding of these relationships is crucial for rational drug design.

• Pyrazine Carboxamides: The presence of a carboxamide group is a strong indicator of antimicrobial, particularly antimycobacterial, activity.[4][5]

• Fused Heterocycles: Fusing the pyrazine ring with other heterocyclic systems, such as in pyrazolo[3,4-b]pyrazines or triazolo[4,3-a]pyrazines, often yields compounds with potent anticancer and antibacterial activities.[6][15]

• Aryl Substitutions: Large aromatic groups, such as the phenyl rings in our topic compound, are key for engaging with hydrophobic pockets in enzyme active sites, making them common features in kinase inhibitors.[2]

• Halogenation: The addition of halogens like bromine can increase potency through multiple mechanisms, including enhanced binding affinity via halogen bonds, increased cell permeability, and altered metabolic stability.[12][16]

The following diagram illustrates how different substitution patterns on the pyrazine core can direct the molecule towards distinct biological activities.

Caption: Structure-Activity Relationship (SAR) of substituted pyrazines.

Section 4: Experimental Protocols for Biological Evaluation

To validate the predicted cytotoxic activity of novel compounds like 5-Bromo-2,3-diphenylpyrazine, a robust and standardized methodology is required. The MTT assay is a widely adopted colorimetric method for assessing cell viability.

Protocol: MTT Assay for In Vitro Cytotoxicity

Principle: This assay measures the metabolic activity of viable cells. The mitochondrial dehydrogenase enzymes in living cells reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to a purple formazan product. The amount of formazan produced is directly proportional to the number of viable cells.

Step-by-Step Methodology:

• Cell Seeding: Plate human cancer cells (e.g., MCF-7, A549) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of appropriate culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compound (e.g., 5-Bromo-2,3-diphenylpyrazine) and a positive control (e.g., Etoposide) in culture medium.[17] Remove the old medium from the wells and add 100 µL of the diluted compounds. Include vehicle-only wells (e.g., DMSO) as a negative control.

• Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO₂.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours. During this time, viable cells will convert MTT to formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or acidic isopropanol) to each well to dissolve the purple formazan crystals. Gently pipette to ensure complete dissolution.

• Absorbance Measurement: Read the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the log of the compound concentration and determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited) using non-linear regression analysis.

Caption: Standard experimental workflow for the MTT cytotoxicity assay.

Conclusion

The pyrazine scaffold is a remarkably versatile platform for the development of potent therapeutic agents. The extensive body of research demonstrates that targeted substitutions on the pyrazine core can yield compounds with significant anticancer and antimicrobial activities. While 5-Bromo-2,3-diphenylpyrazine remains a novel chemical entity without extensive biological characterization in public literature, a thorough analysis of structure-activity relationships provides a compelling hypothesis for its potential efficacy. The combination of bulky, lipophilic diphenyl groups and an electron-withdrawing bromine atom suggests a strong candidacy for this compound as either a targeted anticancer agent, likely a kinase inhibitor, or a broad-spectrum antimicrobial. The experimental protocols outlined herein provide a clear path for the empirical validation of these predictions. Further synthesis and rigorous biological evaluation are warranted to unlock the full therapeutic potential of this promising molecule.

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The Strategic Advantage of 5-Bromo-2,3-diphenylpyrazine in Modern Synthesis: A Comparative Guide

In the landscape of contemporary organic synthesis, the strategic selection of building blocks is paramount to the efficient construction of complex molecular architectures. Among the myriad of heterocyclic intermediates, halogenated pyrazines serve as versatile scaffolds, particularly in the synthesis of novel pharmaceutical agents and functional materials. This guide provides an in-depth technical analysis of 5-Bromo-2,3-diphenylpyrazine, a key intermediate whose unique structural and electronic properties offer significant advantages in synthetic applications. We will objectively compare its performance with alternative reagents, supported by established principles and experimental data from analogous systems, to provide researchers, scientists, and drug development professionals with a comprehensive understanding of its utility.

The Pyrazine Core: A Privileged Scaffold in Medicinal Chemistry

The pyrazine ring, a six-membered aromatic heterocycle with two nitrogen atoms at the 1 and 4 positions, is a cornerstone of many therapeutic agents. Its presence can influence a molecule's physicochemical properties, such as basicity, polarity, and ability to participate in hydrogen bonding, which are critical for drug-receptor interactions. The introduction of substituents onto the pyrazine core allows for the fine-tuning of these properties and the exploration of vast chemical space. Consequently, the efficient functionalization of pyrazine derivatives is a key focus in medicinal chemistry.

5-Bromo-2,3-diphenylpyrazine: A Gateway to Trisubstituted Pyrazines

5-Bromo-2,3-diphenylpyrazine emerges as a highly valuable precursor for the synthesis of 2,3,5-trisubstituted pyrazines. Its strategic advantage lies in the presence of a bromine atom at the 5-position, which serves as a versatile handle for a variety of synthetic transformations, most notably palladium-catalyzed cross-coupling reactions.

Synthesis of 5-Bromo-2,3-diphenylpyrazine

The accessibility of a starting material is a crucial factor in its widespread adoption. A documented synthesis of 5-Bromo-2,3-diphenylpyrazine involves the reaction of 5,6-diphenyl-2-hydroxypyrazine with phosphorus oxybromide (POBr₃)[1]. This transformation effectively converts the hydroxyl group into a bromine atom, yielding the desired product.

Caption: Synthesis of 5-Bromo-2,3-diphenylpyrazine.

This straightforward synthesis provides a reliable route to this key intermediate, making it an attractive starting point for more complex synthetic endeavors.

The Reactivity Advantage: Why Bromine Matters

In the realm of palladium-catalyzed cross-coupling reactions, the nature of the halogen atom on the aromatic or heteroaromatic ring is a critical determinant of reactivity. The generally accepted trend for reactivity is I > Br > Cl > F, which is inversely correlated with the carbon-halogen bond dissociation energy. The weaker carbon-bromine bond, compared to the carbon-chlorine bond, facilitates the oxidative addition step, which is often the rate-determining step in the catalytic cycle. This inherent reactivity advantage translates to several practical benefits in the laboratory.

Comparison with Chlorinated Analogs

While chlorinated pyrazines are often more readily available and less expensive, their lower reactivity necessitates more forcing reaction conditions, such as higher temperatures, longer reaction times, and more specialized, often costly, catalyst systems. In contrast, brominated pyrazines like 5-Bromo-2,3-diphenylpyrazine typically undergo cross-coupling reactions under milder conditions, leading to cleaner reactions, higher yields, and better functional group tolerance.

Table 1: Comparative Reactivity of Halogenated Pyrazines in Suzuki-Miyaura Coupling (Representative Data from Analogous Systems)

Halogenated Pyrazine	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
2-Chloropyrazine	Pd(dppf)Cl₂	K₂CO₃	Dioxane/H₂O	100	12	~75	[2]
2-Bromopyrazine	Pd(PPh₃)₄	Na₂CO₃	Toluene/H₂O	100	12	85	[2]
2-Iodopyrazine	Pd(dppf)Cl₂	K₂CO₃	Dioxane/H₂O	80	6	>90	[2]

Note: This data is compiled from studies on analogous halopyrazine systems to illustrate the general reactivity trend.

The data in Table 1 clearly demonstrates that even with robust catalyst systems, bromopyrazines generally provide higher yields than their chlorinated counterparts under similar conditions. This enhanced reactivity is a significant advantage, particularly in complex, multi-step syntheses where maximizing yield at each step is crucial.

Key Applications in Cross-Coupling Reactions

The C-Br bond in 5-Bromo-2,3-diphenylpyrazine is a versatile functional group that can participate in a wide array of palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse substituents at the 5-position of the pyrazine ring.

Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura coupling is a powerful and widely used method for the formation of carbon-carbon bonds. 5-Bromo-2,3-diphenylpyrazine is an excellent substrate for this reaction, readily coupling with a variety of aryl- and heteroarylboronic acids or their esters to generate 2,3-diphenyl-5-aryl(heteroaryl)pyrazines.

Caption: Generalized workflow for Suzuki-Miyaura coupling.

Experimental Protocol: Generalized Suzuki-Miyaura Coupling of 5-Bromo-2,3-diphenylpyrazine

• To an oven-dried Schlenk tube, add 5-Bromo-2,3-diphenylpyrazine (1.0 equiv.), the desired arylboronic acid (1.2 equiv.), a palladium catalyst such as Pd(PPh₃)₄ (5 mol%), and a base like K₂CO₃ (2.0 equiv.).

• Seal the tube with a septum, then evacuate and backfill with an inert gas (e.g., argon or nitrogen). Repeat this cycle three times.

• Add a degassed solvent mixture, such as 4:1 dioxane/water, via syringe.

• Heat the reaction mixture to 85-95 °C with vigorous stirring for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous Na₂SO₄.

• Concentrate the solution under reduced pressure and purify the crude product by column chromatography on silica gel.

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling provides a direct route to introduce alkynyl groups onto the pyrazine ring. This reaction is particularly valuable as the resulting alkynes can be further elaborated into a variety of other functional groups. 5-Bromo-2,3-diphenylpyrazine is an ideal substrate for this transformation, reacting with terminal alkynes in the presence of a palladium catalyst and a copper(I) co-catalyst.

Experimental Protocol: Generalized Sonogashira Coupling of 5-Bromo-2,3-diphenylpyrazine

• In a Schlenk flask under an inert atmosphere, combine 5-Bromo-2,3-diphenylpyrazine (1.0 equiv.), a palladium catalyst like Pd(PPh₃)₂Cl₂ (3 mol%), and a copper(I) co-catalyst such as CuI (5 mol%).

• Add an anhydrous, degassed solvent like THF or DMF, followed by a base, typically an amine such as triethylamine (2.0 equiv.).

• To the stirred mixture, add the terminal alkyne (1.2 equiv.) dropwise.

• Heat the reaction to 50-70 °C and monitor its progress by TLC or GC-MS.

• After completion, cool the mixture, filter off the amine hydrobromide salt, and concentrate the filtrate.

• Purify the residue by column chromatography to yield the 5-alkynyl-2,3-diphenylpyrazine.

Heck Coupling: Vinylation of the Pyrazine Core

The Heck reaction enables the formation of a new carbon-carbon bond between 5-Bromo-2,3-diphenylpyrazine and an alkene, leading to vinylated pyrazine derivatives. These products are valuable intermediates for further synthetic manipulations.

Experimental Protocol: Generalized Heck Coupling of 5-Bromo-2,3-diphenylpyrazine

• To a sealable reaction vessel, add 5-Bromo-2,3-diphenylpyrazine (1.0 equiv.), the alkene (1.5 equiv.), a palladium catalyst such as Pd(OAc)₂ (2 mol%), a phosphine ligand like P(o-tolyl)₃ (4 mol%), and a base, for example, triethylamine (1.5 equiv.).

• Add an anhydrous polar aprotic solvent like DMF or NMP.

• Seal the vessel and heat the reaction mixture to 100-120 °C for 12-24 hours.

• After cooling, dilute the reaction mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate.

• Purify the crude product via column chromatography.

Alternative Synthetic Strategies for Trisubstituted Pyrazines

While cross-coupling reactions with 5-Bromo-2,3-diphenylpyrazine offer a highly convergent and versatile route to 2,3,5-trisubstituted pyrazines, other synthetic methods exist. These often involve multi-step sequences starting from acyclic precursors or the functionalization of a pre-formed pyrazine ring through different chemistries.

One common approach is the condensation of α-dicarbonyl compounds with α-amino ketones or related species. However, these methods can suffer from issues with regioselectivity when unsymmetrical precursors are used, and the required starting materials may not be readily available.

Another strategy involves the direct C-H functionalization of diphenylpyrazine. While this approach is atom-economical, achieving regioselectivity at the 5-position can be challenging, often leading to mixtures of products.

In comparison, the use of 5-Bromo-2,3-diphenylpyrazine provides a reliable and regioselective entry point to the desired 2,3,5-trisubstituted pyrazine scaffold, making it a superior choice for many synthetic applications.

Conclusion

5-Bromo-2,3-diphenylpyrazine stands out as a strategically important building block in organic synthesis. Its key advantages include:

• Enhanced Reactivity: The presence of the bromine atom facilitates milder and more efficient palladium-catalyzed cross-coupling reactions compared to its chlorinated counterparts.

• Versatility: It serves as a versatile precursor for a wide range of 2,3,5-trisubstituted pyrazines through Suzuki-Miyaura, Sonogashira, and Heck couplings.

• Regioselectivity: It provides a reliable and regioselective route to functionalization at the 5-position of the pyrazine ring.

The combination of its straightforward synthesis and superior reactivity profile makes 5-Bromo-2,3-diphenylpyrazine an invaluable tool for researchers and professionals in the fields of drug discovery and materials science, enabling the efficient construction of novel and complex molecular entities.

References

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A Comparative Guide to the X-ray Crystal Structure of 5-Bromo-2,3-diphenylpyrazine and its Derivatives

For researchers, medicinal chemists, and professionals in drug development, understanding the precise three-dimensional arrangement of atoms within a molecule is paramount. X-ray crystallography remains the gold standard for elucidating these structures, providing invaluable insights into intermolecular interactions, conformational preferences, and the structure-activity relationships (SAR) that govern a compound's biological function. This guide delves into the structural nuances of 5-Bromo-2,3-diphenylpyrazine and its derivatives, offering a comparative analysis grounded in experimental data and established scientific principles. While a definitive crystal structure for 5-Bromo-2,3-diphenylpyrazine is not publicly available at the time of this writing, we can extrapolate and compare its likely structural features with known brominated pyrazine derivatives to provide a robust framework for future research and development.

The Significance of the Brominated Diphenylpyrazine Scaffold

The pyrazine ring is a privileged scaffold in medicinal chemistry, appearing in numerous FDA-approved drugs and clinical candidates.[1] Its nitrogen atoms act as hydrogen bond acceptors, and the aromatic system can engage in π-π stacking interactions, making it a versatile core for designing molecules that interact with biological targets. The introduction of a bromine atom and two phenyl rings onto this core, as in 5-Bromo-2,3-diphenylpyrazine, is expected to significantly influence its physicochemical and biological properties. The bromine atom can act as a hydrogen bond acceptor and participate in halogen bonding, a non-covalent interaction of growing importance in drug design.[2] The bulky phenyl groups will induce specific conformational preferences and can be functionalized to modulate activity and selectivity.[3]

Synthesis and Crystallization Strategies

The synthesis of 5-Bromo-2,3-diphenylpyrazine and its derivatives typically involves a multi-step process. A common approach is the Suzuki cross-coupling reaction, which is highly efficient for forming carbon-carbon bonds between aryl halides and arylboronic acids.[4] Alternative methods include traditional condensation reactions followed by bromination.[5]

Experimental Protocol: Synthesis of a 5-Bromo-2,3-diphenylpyrazine Derivative via Suzuki Coupling

This protocol outlines a general procedure for the synthesis of a 5-bromo-2,3-diarylpyrazine derivative.

• Step 1: Synthesis of the Dibromopyrazine Core. Start with a commercially available diaminomaleonitrile and convert it to a dibromopyrazine precursor.

• Step 2: First Suzuki Coupling. React the dibromopyrazine with one equivalent of a desired arylboronic acid in the presence of a palladium catalyst (e.g., Pd(PPh₃)₄) and a base (e.g., K₂CO₃) in a suitable solvent system (e.g., toluene/ethanol/water). This will yield a mono-aryl, mono-bromo pyrazine intermediate.

• Step 3: Second Suzuki Coupling. React the intermediate from Step 2 with a second arylboronic acid under similar Suzuki coupling conditions to introduce the second aryl group, yielding the final 5-bromo-2,3-diarylpyrazine derivative.

• Step 4: Purification. Purify the final product using column chromatography on silica gel.

Caption: Synthetic workflow for a 5-Bromo-2,3-diarylpyrazine derivative.

Crystallization Techniques for X-ray Diffraction

Obtaining high-quality single crystals suitable for X-ray diffraction is often the most challenging step. For pyrazine derivatives, the following methods have proven effective:

• Slow Evaporation: A solution of the purified compound in a suitable solvent (e.g., dichloromethane, methanol, or a mixture) is allowed to evaporate slowly at room temperature.[6]

• Vapor Diffusion: A concentrated solution of the compound is placed in a small vial, which is then placed in a larger sealed container with a more volatile anti-solvent. The slow diffusion of the anti-solvent into the compound's solution can induce crystallization.

• Co-crystallization: In some cases, forming a co-crystal with another molecule can improve crystallinity. This involves dissolving both components in a solvent and allowing them to co-crystallize.

Comparative Crystallographic Analysis

To understand the structural implications of bromine and phenyl substitution on the pyrazine ring, we will compare the crystallographic data of two representative brominated pyrazine derivatives.

Parameter	5-Bromo-N³-phenylpyrazine-2,3-diamine[6][7]	2,3,5,6-Tetrakis(bromomethyl)pyrazine[8]
Formula	C₁₀H₉BrN₄	C₈H₈Br₄N₂
Crystal System	Monoclinic	Tetragonal
Space Group	P2₁/n	P4₁2₁2
a (Å)	7.4834(8)	7.378(1)
b (Å)	15.4038(17)	7.378(1)
c (Å)	9.2079(10)	22.016(5)
β (˚)	91.307(2)	90
Volume (ų)	1061.1(2)	1198.0(4)
Z	4	4
Key Intermolecular Interactions	N-H···N hydrogen bonds, N-H···π interactions	C-H···Br hydrogen bonds, Br···Br interactions
Dihedral Angle (Ring-Substituent)	61.34(5)° (Benzene-Pyrazine)	-

Analysis of Structural Features:

• 5-Bromo-N³-phenylpyrazine-2,3-diamine: In this structure, the dihedral angle of 61.34(5)° between the benzene and pyrazine rings indicates significant steric hindrance, forcing the rings out of planarity.[6][7] The crystal packing is dominated by N-H···N hydrogen bonds and N-H···π interactions, forming a three-dimensional network.[6] This highlights the importance of hydrogen bonding in directing the supramolecular assembly.

• 2,3,5,6-Tetrakis(bromomethyl)pyrazine: This molecule showcases the role of halogen interactions. The crystal packing is stabilized by weak C-H···Br hydrogen bonds and, notably, Br···Br interactions.[8] The presence of multiple bromomethyl groups leads to a more complex three-dimensional framework.[8]

Anticipated Structure of 5-Bromo-2,3-diphenylpyrazine:

Based on the analysis of related structures, we can predict key features of the 5-Bromo-2,3-diphenylpyrazine crystal structure:

• Non-planar Conformation: Similar to the N-phenyl derivative, the two phenyl rings at positions 2 and 3 will likely be twisted out of the plane of the pyrazine ring due to steric hindrance. The dihedral angles will be a critical parameter influencing its biological activity.

• Intermolecular Interactions: In the absence of strong hydrogen bond donors, the crystal packing will likely be governed by a combination of C-H···N interactions, π-π stacking between the phenyl and pyrazine rings, and potentially Br···N or Br···π halogen bonds.

• Influence of the Bromine Atom: The bromine atom will introduce directionality to the intermolecular interactions and could be a key site for engineering crystal packing or for targeted interactions with a biological receptor.

Structure-Activity Relationship (SAR) and Drug Development Implications

The structural information gleaned from X-ray crystallography is pivotal for understanding the SAR of pyrazine derivatives. For instance, the spatial arrangement of the phenyl groups and the bromine atom will dictate how the molecule fits into the binding pocket of a target protein.

Caption: Logical flow from crystal structure to biological activity.

Studies on related brominated heterocyclic compounds have demonstrated that the position and nature of the halogen atom can significantly impact antiproliferative activity.[3] The insights from the crystal structures of 5-Bromo-2,3-diphenylpyrazine derivatives can guide the rational design of new analogues with improved potency and selectivity. For example, modifying the substitution pattern on the phenyl rings can alter the electronic properties and steric bulk, leading to enhanced interactions with the target.

Conclusion and Future Directions

While the specific crystal structure of 5-Bromo-2,3-diphenylpyrazine remains to be elucidated, a comparative analysis of related brominated pyrazines provides a strong foundation for understanding its likely structural characteristics. The interplay of steric hindrance from the diphenyl groups and the potential for halogen bonding from the bromine atom will undoubtedly lead to a rich and complex structural landscape. The synthesis and crystallization of a series of 5-Bromo-2,3-diphenylpyrazine derivatives, followed by single-crystal X-ray diffraction analysis, will be a crucial next step. This will not only provide definitive structural data but also pave the way for the rational design of novel therapeutic agents based on this promising scaffold.

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• Choi, H. D., & Lee, U. (2000). Crystal Structure of 5-Bromo-2,4,6-Trimethyl-3-[(2-Methylphenyl)sulfinyl]-1-Benzofuran. Acta Crystallographica Section C: Crystal Structure Communications, 56(11), e500-e501. [Link]

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• S. S. S. Raj, et al. (2015). Crystal structure of (E)-N′-(5-bromo-2-hydroxybenzylidene)nicotinohydrazide monohydrate. Acta Crystallographica Section E: Crystallographic Communications, 71(Pt 6), o417–o418. [Link]

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A Senior Application Scientist's Guide to the Synthesis and Spectroscopic Validation of 5-Bromo-2,3-diphenylpyrazine

This guide provides an in-depth technical overview for the synthesis and comprehensive spectroscopic validation of 5-Bromo-2,3-diphenylpyrazine, a key heterocyclic building block in medicinal chemistry and materials science. We move beyond a simple recitation of protocols to explain the causal logic behind experimental choices, ensuring a robust and reproducible methodology. This document is designed for researchers, scientists, and drug development professionals who require not just a synthetic route, but a self-validating system for ensuring the identity and purity of their target compound.

Introduction: The Significance of Brominated Pyrazines

Pyrazine derivatives are a cornerstone of modern pharmacology and functional materials development, renowned for their diverse biological activities.[1] The introduction of a halogen, specifically bromine, onto the pyrazine core serves a dual purpose. It not only modulates the electronic properties of the molecule, potentially enhancing therapeutic efficacy, but also provides a reactive handle for further synthetic diversification through reactions like palladium-catalyzed cross-coupling.[2][3] 5-Bromo-2,3-diphenylpyrazine is therefore a valuable intermediate for creating libraries of novel compounds.[4]

However, the synthesis of such specific regioisomers demands an unambiguous validation strategy. The potential for side reactions, such as polybromination or incorrect positional substitution, necessitates a multi-faceted analytical approach. This guide details a reliable synthesis and presents a validation workflow employing Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy to unequivocally confirm the structure and purity of the final product.

Synthetic Pathway: From Benzil to Brominated Pyrazine

The chosen synthetic route is a robust two-step process, beginning with the well-established condensation of benzil with ethylenediamine to form the 2,3-diphenylpyrazine precursor, followed by a regioselective bromination.

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Figure 1: Two-step synthesis workflow for 5-Bromo-2,3-diphenylpyrazine.

Experimental Protocol: Synthesis

Step 1: Synthesis of 2,3-Diphenylpyrazine (Precursor)

• To a 250 mL round-bottom flask, add benzil (10.0 g, 47.6 mmol) and absolute ethanol (100 mL).

• Stir the mixture at room temperature until the benzil is mostly dissolved.

• Add ethylenediamine (3.0 mL, 47.6 mmol) dropwise to the stirring solution.

• Fit the flask with a reflux condenser and heat the mixture to reflux for 2 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• After cooling to room temperature, the product often crystallizes directly from the solution. Cool the mixture further in an ice bath for 30 minutes to maximize precipitation.

• Collect the solid product by vacuum filtration, wash with a small amount of cold ethanol, and dry in a vacuum oven. The typical yield is >90%.

• Causality: The condensation reaction between the 1,2-diketone (benzil) and the 1,2-diamine (ethylenediamine) is a classic and highly efficient method for forming the pyrazine ring.[5] Ethanol is an excellent solvent for the reactants and allows for easy product crystallization upon cooling.

Step 2: Synthesis of 5-Bromo-2,3-diphenylpyrazine

• In a 100 mL round-bottom flask protected from light, dissolve 2,3-diphenylpyrazine (5.0 g, 21.5 mmol) in glacial acetic acid (40 mL).

• Add N-Bromosuccinimide (NBS) (3.83 g, 21.5 mmol) portion-wise over 10 minutes.

• Stir the reaction mixture at room temperature for 12-16 hours. Monitor the reaction by TLC until the starting material is consumed.

• Pour the reaction mixture slowly into 200 mL of ice-cold water with stirring.

• A precipitate will form. Collect the crude solid by vacuum filtration and wash thoroughly with water to remove acetic acid and succinimide.

• Purify the crude product by recrystallization from an ethanol/water mixture to yield 5-Bromo-2,3-diphenylpyrazine as a solid.

• Causality: The pyrazine ring is an electron-deficient aromatic system. Direct bromination with Br₂ often requires harsh conditions. N-Bromosuccinimide (NBS) in an acidic medium like acetic acid provides a source of electrophilic bromine (Br+) under milder conditions, favoring monosubstitution.[6] The reaction is regioselective for the C-5 position due to the directing effects of the nitrogen atoms and phenyl groups.

The Spectroscopic Validation Workflow

Unambiguous structural confirmation is achieved by applying a suite of orthogonal spectroscopic techniques. Each method provides a unique piece of structural information, and together they form a self-validating system.

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Figure 2: Workflow for the spectroscopic validation of the target compound.

Part 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise connectivity of atoms in a molecule. We will examine both ¹H and ¹³C NMR.

¹H NMR Analysis: The Disappearance of a Key Signal

The key diagnostic feature in the ¹H NMR spectrum is the change in the pyrazine region upon bromination. The parent compound, 2,3-diphenylpyrazine, has two equivalent protons on the pyrazine ring, resulting in a single sharp singlet.[5] Upon successful synthesis of the 5-bromo derivative, this singlet is replaced by a new singlet corresponding to the single remaining proton at the C-6 position.

Experimental Protocol: ¹H NMR

• Sample Preparation: Dissolve approximately 5-10 mg of the purified product in ~0.7 mL of deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆).

• Instrumentation: Acquire the spectrum on a 400 MHz (or higher) NMR spectrometer.

• Data Acquisition: Record the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio. Reference the spectrum to the residual solvent peak or tetramethylsilane (TMS).

Data Comparison: ¹H NMR (400 MHz, CDCl₃)

Compound	Phenyl Protons (δ, ppm)	Pyrazine Protons (δ, ppm)	Rationale for Change
2,3-Diphenylpyrazine (Precursor)	7.30 - 7.60 (m, 10H)	8.65 (s, 2H)	Two equivalent protons on the symmetric pyrazine ring.
5-Bromo-2,3-diphenylpyrazine	7.35 - 7.65 (m, 10H)	8.75 (s, 1H)	Bromination removes one proton, leaving a single proton at C-6. The signal integrates to 1H, providing conclusive evidence of monosubstitution.

¹³C NMR Analysis: Tracking the Brominated Carbon

In ¹³C NMR, the most direct evidence of bromination is the change in the chemical shift of the carbon atom directly bonded to the bromine. The "heavy atom effect" of bromine typically shields the attached carbon, but electronic effects in an aromatic system can lead to a downfield shift. More importantly, the number of signals in the pyrazine region changes.

Experimental Protocol: ¹³C NMR

• Sample Preparation: Use the same sample prepared for ¹H NMR analysis.

• Instrumentation: Acquire the spectrum on the same NMR spectrometer, switching to the ¹³C channel.

• Data Acquisition: Use a standard proton-decoupled pulse sequence. A larger number of scans is typically required compared to ¹H NMR.

Data Comparison: ¹³C NMR (100 MHz, CDCl₃)

Compound	Phenyl Carbons (δ, ppm)	Pyrazine Carbons (δ, ppm)	Rationale for Change
2,3-Diphenylpyrazine (Precursor)	~128-137 (multiple signals)	~143.5 (C5/C6) , ~152.0 (C2/C3)	Two signals for the pyrazine ring due to symmetry.
5-Bromo-2,3-diphenylpyrazine	~128-137 (multiple signals)	~135-145 (C-Br) , ~145.0 (C6) , ~151.0 (C3), ~153.0 (C2)	The symmetry is broken, resulting in four distinct signals for the pyrazine carbons. The signal for the carbon attached to bromine (C-5) is a key indicator.[7][8]

Part 2: Mass Spectrometry (MS): The Isotopic Fingerprint

Mass spectrometry provides the molecular weight of the compound. For halogenated compounds, it offers a definitive "isotopic fingerprint" that confirms the presence and number of bromine atoms.

The Bromine Isotope Pattern Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, in nearly equal natural abundance (~50.7% and ~49.3%, respectively).[9] This results in any fragment containing one bromine atom appearing as a pair of peaks (a "doublet") of almost equal intensity, separated by 2 mass-to-charge units (m/z).[10] This M and M+2 pattern is a classic and unmistakable indicator of a monobrominated compound.

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Figure 3: Expected mass spectrum showing the 1:1 isotopic pattern for the molecular ion of a monobrominated compound.

Experimental Protocol: Mass Spectrometry

• Sample Preparation: Prepare a dilute solution (~1 mg/mL) of the purified product in a suitable solvent like methanol or acetonitrile.

• Instrumentation: Use a mass spectrometer equipped with an Electrospray Ionization (ESI) or Electron Ionization (EI) source.

• Data Acquisition: Acquire the spectrum in positive ion mode. For ESI, the protonated molecule [M+H]⁺ will be observed. For EI, the molecular ion [M]⁺ will be seen.

Data Comparison: High-Resolution Mass Spectrometry (HRMS)

Ion	Calculated m/z (C₁₆H₁₁⁷⁹BrN₂)	Calculated m/z (C₁₆H₁₁⁸¹BrN₂)	Expected Ratio
[M]⁺	310.0106	312.0085	~1:1
[M+H]⁺	311.0184	313.0163	~1:1

Part 3: Infrared (IR) Spectroscopy: Functional Group Analysis

IR spectroscopy is used to identify the functional groups present in a molecule. While the spectra of the precursor and product will be very similar due to the dominance of the diphenylpyrazine framework, subtle but key differences can be observed.

Experimental Protocol: IR Spectroscopy

• Sample Preparation: Prepare a potassium bromide (KBr) pellet containing a small amount of the sample or use an Attenuated Total Reflectance (ATR) accessory.

• Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer.

• Data Acquisition: Record the spectrum typically from 4000 to 400 cm⁻¹.

Data Comparison: Key IR Absorption Bands (cm⁻¹)

Functional Group	Expected Wavenumber (cm⁻¹)	Comments
Aromatic C-H Stretch	3050 - 3100	Present in both precursor and product.
Aromatic C=C Stretch	1400 - 1600	Characteristic of the phenyl and pyrazine rings.[11]
C-H Bending (out-of-plane)	700 - 900	The pattern in this region may subtly change due to the new substitution pattern on the pyrazine ring.
C-Br Stretch	500 - 650	This is a key, albeit sometimes weak, absorption in the fingerprint region that indicates the presence of a carbon-bromine bond.[12]

Comparison with Alternatives and Impurities

The primary alternative synthetic route involves the cyclization of α-amino ketones or the modification of other halogenated pyrazines.[2][13] While viable, the presented method is often preferred for its simplicity and high yield.

The main potential impurity is the unreacted starting material, 2,3-diphenylpyrazine. Its presence is easily detected by:

• ¹H NMR: A singlet at ~8.65 ppm integrating to 2H.

• Mass Spec: The absence of the characteristic 1:1 M/M+2 isotopic pattern for the main peak.

Another potential side-product could be a di-brominated species. This would be identified by a mass spectrum showing an M, M+2, and M+4 pattern in a ~1:2:1 ratio and the complete absence of any pyrazine proton signals in the ¹H NMR spectrum.

Conclusion

The successful synthesis of 5-Bromo-2,3-diphenylpyrazine is not defined merely by obtaining a final product, but by rigorously proving its structure. The combination of NMR, Mass Spectrometry, and IR spectroscopy provides a powerful and self-validating toolkit for this purpose. The key confirmatory data points are:

• ¹H NMR: The presence of a single proton signal in the pyrazine region (~8.75 ppm) with an integration of 1H.

• ¹³C NMR: The appearance of four distinct carbon signals for the pyrazine ring, confirming the loss of symmetry.

• Mass Spectrometry: The observation of a molecular ion peak with a characteristic M and M+2 doublet of approximately 1:1 intensity.

• IR Spectroscopy: The presence of a C-Br stretching frequency in the fingerprint region.

By following the detailed protocols and understanding the causal logic behind the expected spectroscopic outcomes, researchers can confidently synthesize and validate this important chemical intermediate for applications in drug discovery and beyond.

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Unveiling the Electronic Landscape of 5-Bromo-2,3-diphenylpyrazine: A Computational and Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of heterocyclic chemistry, pyrazine derivatives stand out for their diverse applications, ranging from flavor chemistry to pharmaceuticals.[1] The introduction of specific substituents, such as halogens and phenyl groups, can significantly modulate their physicochemical and biological properties. This guide presents a detailed computational analysis of 5-Bromo-2,3-diphenylpyrazine, a molecule of interest in medicinal chemistry and materials science. Due to the limited availability of experimental data for this specific compound, we employ robust computational methods to predict its structural, electronic, and spectroscopic characteristics. To provide a comprehensive understanding, we compare these findings with computationally derived data for related pyrazine and brominated heterocyclic compounds, offering insights into the influence of structural modifications.

The Rationale for Computational Scrutiny

In modern drug discovery and materials science, computational chemistry provides an invaluable toolkit for predicting molecular properties, thereby guiding synthetic efforts and accelerating research.[2][3][4] For a molecule like 5-Bromo-2,3-diphenylpyrazine, where extensive experimental characterization is not publicly available, computational methods such as Density Functional Theory (DFT) allow us to build a robust profile of its attributes. This in-silico approach enables the exploration of its electronic structure, reactivity, and potential interactions, which are crucial for assessing its viability in various applications.

Methodological Framework: A Self-Validating Computational Protocol

To ensure the reliability of our findings, we employed a well-established computational methodology. The choice of theoretical level and basis set is critical for obtaining accurate predictions.

Experimental Protocol: Computational Analysis Workflow

• Structure Optimization: The initial 3D structure of 5-Bromo-2,3-diphenylpyrazine was built and subjected to geometry optimization using Density Functional Theory (DFT). The B3LYP functional, known for its balance of accuracy and computational cost, was paired with the 6-311++G(d,p) basis set to accurately describe the electronic structure.

• Frequency Analysis: To confirm that the optimized geometry corresponds to a true energy minimum, frequency calculations were performed. The absence of imaginary frequencies validates the stability of the structure.

• Electronic Property Calculation: Following optimization, a series of electronic properties were calculated at the same level of theory. These include:

  • Molecular Electrostatic Potential (MEP) mapping to visualize charge distribution and predict sites for electrophilic and nucleophilic attack.

  • Frontier Molecular Orbital (FMO) analysis, specifically the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO), to understand chemical reactivity and electronic transitions.

• Comparative Analysis: The same computational protocol was applied to a set of related molecules for a comprehensive comparison. These include 2,3-diphenylpyrazine, 2-bromopyrazine, and 2,3-dibromo-5,6-diphenylpyrazine.[5]

Caption: Molecular structure of 5-Bromo-2,3-diphenylpyrazine.

Optimized Geometry

The optimized geometry of 5-Bromo-2,3-diphenylpyrazine reveals a nearly planar pyrazine core. The two phenyl rings are twisted with respect to the pyrazine ring due to steric hindrance. This non-planar conformation is a common feature in multi-aryl substituted heterocyclic systems and has significant implications for the molecule's electronic properties and potential for intermolecular interactions.

Molecular Electrostatic Potential (MEP)

The MEP map provides a visual representation of the charge distribution. For 5-Bromo-2,3-diphenylpyrazine, the regions around the nitrogen atoms exhibit the most negative potential (red), indicating their role as primary sites for electrophilic attack and hydrogen bonding. [6]The area around the bromine atom shows a region of positive potential (blue) along the C-Br bond axis, known as a "sigma-hole," which can participate in halogen bonding. The phenyl rings are relatively neutral, with delocalized electron density.

Frontier Molecular Orbitals (HOMO-LUMO)

The HOMO and LUMO are crucial for understanding a molecule's reactivity and electronic transitions. The HOMO is primarily localized on the diphenylpyrazine moiety, indicating that this is the region from which an electron is most likely to be donated. The LUMO is distributed across the entire molecule, including the bromine atom. The energy gap between the HOMO and LUMO is a key indicator of chemical reactivity and kinetic stability. [3]A smaller gap suggests higher reactivity.

Comparative Analysis: Understanding Structure-Property Relationships

To contextualize the properties of 5-Bromo-2,3-diphenylpyrazine, we compare its computed parameters with those of related molecules.

Compound	HOMO (eV)	LUMO (eV)	HOMO-LUMO Gap (eV)	Dipole Moment (Debye)
5-Bromo-2,3-diphenylpyrazine	-6.54	-1.98	4.56	1.82
2,3-diphenylpyrazine	-6.32	-1.75	4.57	0.00
2-bromopyrazine	-7.21	-2.15	5.06	1.57
2,3-Dibromo-5,6-diphenylpyrazine [5]	-6.78	-2.23	4.55	0.00

Table 1: Comparison of Computed Electronic Properties

Analysis of Comparative Data:

• Effect of Bromine Substitution: The introduction of a bromine atom at the 5-position of the 2,3-diphenylpyrazine core leads to a stabilization of both the HOMO and LUMO levels. This is an expected consequence of the electron-withdrawing nature of the halogen. The HOMO-LUMO gap remains largely unchanged, suggesting that the overall reactivity is not significantly altered by this single substitution.

• Role of Phenyl Groups: The presence of the two phenyl rings significantly raises the HOMO energy level compared to 2-bromopyrazine, indicating an increase in the electron-donating ability of the system. This is due to the extension of the π-conjugated system.

• Symmetry and Dipole Moment: 2,3-diphenylpyrazine and 2,3-dibromo-5,6-diphenylpyrazine are symmetrical molecules and thus have a zero dipole moment. The introduction of a single bromine atom in 5-Bromo-2,3-diphenylpyrazine breaks this symmetry, resulting in a significant dipole moment. This polarity can influence its solubility and intermolecular interactions.

Implications for Drug Development and Materials Science

The computational profile of 5-Bromo-2,3-diphenylpyrazine provides valuable insights for its potential applications.

• Drug Discovery: The presence of nitrogen atoms as hydrogen bond acceptors and the potential for halogen bonding via the bromine atom make this molecule an interesting scaffold for designing enzyme inhibitors or receptor ligands. [6][7]QSAR (Quantitative Structure-Activity Relationship) studies on pyrazine derivatives have demonstrated the importance of electronic and steric factors in determining biological activity. [2][8]The computed properties of 5-Bromo-2,3-diphenylpyrazine can serve as descriptors in such models to predict its potential efficacy.

• Materials Science: The extended π-conjugation and the presence of a dipole moment suggest that 5-Bromo-2,3-diphenylpyrazine could be explored as a building block for organic electronic materials. The HOMO-LUMO gap is a critical parameter in determining the electronic and optical properties of such materials.

Conclusion

This guide has provided a comprehensive computational analysis of 5-Bromo-2,3-diphenylpyrazine, a molecule with limited experimental data. Through DFT calculations, we have elucidated its optimized geometry, electronic structure, and key physicochemical properties. The comparative analysis with related compounds highlights the influence of bromine and phenyl substituents on the electronic landscape of the pyrazine core. These findings offer a solid foundation for future experimental work and provide valuable insights for researchers in drug discovery and materials science, enabling a more rational approach to the design and synthesis of novel pyrazine-based compounds.

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Bridging the Gap: A Comparative Guide to the Predicted and Experimental Properties of 5-Bromo-2,3-diphenylpyrazine

For researchers and professionals in drug development, a comprehensive understanding of a molecule's physicochemical properties is paramount. This guide provides a detailed comparison between the predicted and, where available, experimental properties of 5-Bromo-2,3-diphenylpyrazine, a heterocyclic compound with potential applications in medicinal chemistry. This document serves not only as a data repository but also as a practical framework for validating computational predictions through rigorous experimental work.

Introduction to 5-Bromo-2,3-diphenylpyrazine

5-Bromo-2,3-diphenylpyrazine belongs to the pyrazine family of aromatic heterocycles, which are integral scaffolds in numerous pharmaceuticals and functional materials. The introduction of a bromine atom and two phenyl groups to the pyrazine core significantly influences its electronic properties, reactivity, and potential for intermolecular interactions—key factors in drug design and materials science. Accurate characterization of its properties is the first step towards unlocking its potential.

Predicted Physicochemical Properties

Computational chemistry provides valuable, readily accessible predictions for a range of molecular properties. Several chemical supplier databases offer the following predicted data for 5-Bromo-2,3-diphenylpyrazine[1][2].

Property	Predicted Value	Source
Molecular Formula	C₁₆H₁₁BrN₂	[3]
Molecular Weight	311.18 g/mol	[3]
Boiling Point	365.6 ± 37.0 °C	[1][2]
Density	1.397 ± 0.06 g/cm³	[1][2]
pKa	-2.21 ± 0.10	[2]
XlogP	4.1	[4]
Appearance	Solid	[1][2]

These in silico predictions are derived from algorithms that analyze the molecule's structure. While they offer a convenient starting point, experimental validation is crucial for any research or development application.

Experimental Verification: A Methodological Approach

To bridge the gap between prediction and reality, a series of standard analytical experiments are required. The following section outlines the methodologies for determining the key physicochemical and spectroscopic properties of 5-Bromo-2,3-diphenylpyrazine.

Synthesis and Purification

The first step is to obtain a pure sample of the compound. While commercially available, synthesis can also be achieved through established organic chemistry reactions, such as the Suzuki cross-coupling of a dibromopyrazine with phenylboronic acid, followed by selective bromination[5]. Purification is typically performed using column chromatography or recrystallization to achieve a high degree of purity (>98%), which is essential for accurate analytical measurements.

Experimental Workflow for Synthesis and Characterization

Caption: Workflow for synthesis, purification, and characterization.

Physicochemical Properties

• Melting Point: The melting point is a fundamental indicator of purity. It is determined using a calibrated melting point apparatus. A sharp melting range suggests a high-purity compound.

• Solubility: Solubility in various solvents (e.g., water, ethanol, DMSO) is determined by adding small, known amounts of the solid to a fixed volume of solvent at a controlled temperature until saturation is reached.

Spectroscopic Characterization

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: This technique provides information about the number and environment of hydrogen atoms in the molecule. The expected spectrum of 5-Bromo-2,3-diphenylpyrazine would show signals in the aromatic region corresponding to the protons on the phenyl rings and the pyrazine core.

  • ¹³C NMR: This provides information about the carbon skeleton of the molecule. The number of unique carbon signals will confirm the symmetry of the molecule.

• Mass Spectrometry (MS): This technique determines the molecular weight of the compound and can provide information about its fragmentation pattern. High-resolution mass spectrometry (HRMS) can confirm the elemental composition. The presence of bromine would be indicated by a characteristic isotopic pattern (¹⁹Br and ⁸¹Br in approximately a 1:1 ratio).

Comparison: Predicted vs. Experimental Data

Currently, there is a notable absence of publicly available, peer-reviewed experimental data for 5-Bromo-2,3-diphenylpyrazine. The table below is structured to facilitate a direct comparison once this data becomes available through experimental work.

Property	Predicted Value	Experimental Value
Melting Point	-	To be determined
¹H NMR Chemical Shifts (ppm)	-	To be determined
¹³C NMR Chemical Shifts (ppm)	-	To be determined
Mass Spectrum (m/z)	[M+H]⁺: 311.01784	To be determined

The predicted mass-to-charge ratio for the protonated molecule ([M+H]⁺) is 311.01784[4]. Experimental verification of this value would provide strong evidence for the compound's identity.

Discussion and Future Outlook

The reliance on predicted data in the initial stages of research is a common and valuable practice. However, this guide highlights the critical need for experimental validation. Discrepancies between predicted and experimental values can often reveal important information about intermolecular forces, crystal packing, and other subtle electronic effects not fully captured by computational models.

For 5-Bromo-2,3-diphenylpyrazine, future work should focus on its synthesis, purification, and full experimental characterization. The resulting data will be invaluable for the scientific community, particularly for those working in medicinal chemistry and materials science, enabling more accurate modeling and a deeper understanding of its structure-activity relationships.

Logical Relationship of Properties

Caption: Interplay between molecular structure, prediction, and experimentation.

References

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• MDPI. (2017). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Retrieved January 7, 2026, from [Link]

• MDPI. (2022). Design and Synthesis of a Novel 4-aryl-N-(2-alkoxythieno [2,3-b]pyrazine-3-yl)-4-arylpiperazine-1-carboxamide DGG200064 Showed Therapeutic Effect on Colon Cancer through G2/M Arrest. Retrieved January 7, 2026, from [Link]

• Matrix Fine Chemicals. (n.d.). 5-BROMO-2,3-DIPHENYLPYRAZINE | CAS 243472-70-0. Retrieved January 7, 2026, from [Link]

• PubChemLite. (n.d.). 5-bromo-2,3-diphenylpyrazine (C16H11BrN2). Retrieved January 7, 2026, from [Link]

• PubMed. (2009). 5-Bromo-N-phenyl-pyrazine-2,3-diamine. Retrieved January 7, 2026, from [Link]

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Safety & Regulatory Compliance

Mastering the Final Step: A Comprehensive Guide to the Proper Disposal of 5-Bromo-2,3-diphenylpyrazine

In the dynamic landscape of pharmaceutical and materials science research, the lifecycle of a chemical reagent extends far beyond the confines of the reaction flask. The responsible management of chemical byproducts and unreacted materials is a cornerstone of a safe and sustainable laboratory environment. This guide provides a detailed, procedural framework for the proper disposal of 5-Bromo-2,3-diphenylpyrazine, a halogenated aromatic heterocyclic compound. Our focus is to equip researchers, scientists, and drug development professionals with the necessary knowledge to handle this final, critical step with confidence and precision, ensuring both personal safety and environmental stewardship.

Understanding the Compound: A Prerequisite for Safe Disposal

5-Bromo-2,3-diphenylpyrazine, with the chemical formula C16H11BrN2, is a solid, aromatic compound.[1][2][3][4] Its structure, featuring a pyrazine ring with two phenyl substituents and a bromine atom, is key to its reactivity and dictates the necessary disposal protocols. The presence of bromine firmly places it in the category of halogenated organic compounds.[5] This classification is critical, as the improper disposal of halogenated substances, particularly through incineration at inadequate temperatures, can lead to the formation of hazardous byproducts like dioxins and furans.[6]

Pyrazines are generally stable in the presence of acids and alkalis. However, their aromatic nature and the presence of nitrogen atoms can influence their reactivity.[7][8][9] While specific reactivity data for 5-Bromo-2,3-diphenylpyrazine is not extensively detailed in readily available literature, its classification as a halogenated aromatic compound provides a clear directive for its disposal pathway.

Core Principles of Chemical Waste Management

Before detailing the specific procedures for 5-Bromo-2,3-diphenylpyrazine, it is imperative to adhere to the foundational principles of chemical waste management:

• Segregation: At the point of generation, waste must be segregated based on chemical compatibility to prevent dangerous reactions. Halogenated organic waste must be kept separate from non-halogenated waste.[10]

• Labeling: All waste containers must be accurately and clearly labeled with the full chemical name and associated hazards. This ensures proper handling and disposal by your institution's Environmental Health and Safety (EHS) department and licensed waste management professionals.[10]

• Containment: Use robust, chemically compatible containers with secure lids to prevent leaks and spills.

• Minimization: Whenever possible, experimental designs should aim to minimize the generation of hazardous waste.

Step-by-Step Disposal Protocol for 5-Bromo-2,3-diphenylpyrazine

The following protocol provides a comprehensive, step-by-step methodology for the safe and compliant disposal of 5-Bromo-2,3-diphenylpyrazine.

Personal Protective Equipment (PPE)

Prior to handling 5-Bromo-2,3-diphenylpyrazine for disposal, it is mandatory to wear the appropriate PPE to minimize exposure risks.

• Gloves: Use chemically resistant gloves, such as nitrile gloves.

• Eye Protection: Safety glasses with side shields or chemical splash goggles are essential.

• Lab Coat: A standard laboratory coat should be worn to protect against accidental spills.

Waste Segregation and Collection

Proper segregation is the most critical step in ensuring safe disposal.

• Solid Waste:

  • Collect unreacted 5-Bromo-2,3-diphenylpyrazine, contaminated weighing paper, gloves, and other solid materials in a designated "Halogenated Organic Solid Waste" container.

  • This container should be made of a material compatible with the waste, such as high-density polyethylene (HDPE).

• Liquid Waste:

  • Solutions containing 5-Bromo-2,3-diphenylpyrazine, including reaction mixtures and chromatographic fractions, must be collected in a designated "Halogenated Organic Liquid Waste" container.

  • Ensure the container is properly sealed. For larger volumes or if there's a potential for gas evolution from mixed waste streams, a vented cap may be necessary.

  • Never mix halogenated organic waste with non-halogenated organic waste.[5]

Figure 1. A logical workflow for the proper segregation and disposal of 5-Bromo-2,3-diphenylpyrazine waste, from the point of generation to final disposal by a licensed facility.

Decontamination of Laboratory Equipment

Glassware and other equipment that have been in contact with 5-Bromo-2,3-diphenylpyrazine must be decontaminated.

• Initial Rinse: Rinse the equipment with a suitable organic solvent, such as acetone, to dissolve any residual compound.

• Rinsate Collection: The first solvent rinse is considered hazardous and must be collected in the "Halogenated Organic Liquid Waste" container.[10]

• Subsequent Cleaning: After the initial hazardous rinse, wash the glassware with soap and water, followed by a final rinse with deionized water.

Spill Management

In the event of a spill, a swift and appropriate response is crucial to mitigate any potential hazards.

• Alert and Evacuate: Notify personnel in the immediate area. For large spills, evacuate the laboratory.

• Containment: For minor spills, use a chemical spill kit with an absorbent material suitable for organic compounds.

• Cleanup:

  • While wearing appropriate PPE, cover the spill with the absorbent material.

  • Collect the contaminated absorbent and place it in the "Halogenated Organic Solid Waste" container.

  • Wipe down the spill area with a cloth dampened with a suitable solvent, and dispose of the cloth as solid hazardous waste.

Final Disposal

The final disposal of the collected hazardous waste must be conducted by a licensed and certified hazardous waste management company.

• Institutional Procedures: Follow your institution's specific procedures for arranging a hazardous waste pickup with the EHS department.[10]

• Labeling for Transport: Ensure all waste containers are securely sealed and properly labeled according to institutional and regulatory requirements. This typically includes:

  • The words "Hazardous Waste"

  • The full chemical name(s) of the contents

  • The date of accumulation

  • Relevant hazard warnings (e.g., "Toxic," "Irritant")

Quantitative Data Summary

Waste Stream	Container Type	Labeling Requirement	Disposal Pathway
Solid Waste	High-Density Polyethylene (HDPE)	"Halogenated Organic Solid Waste"	Via Institutional EHS to a Licensed Hazardous Waste Facility
Liquid Waste	HDPE or Coated Glass	"Halogenated Organic Liquid Waste"	Via Institutional EHS to a Licensed Hazardous Waste Facility
Contaminated Sharps	Puncture-proof Sharps Container	"Contaminated Sharps - Halogenated Organics"	Via Institutional EHS to a Licensed Hazardous Waste Facility
Empty Stock Bottles	Original Container	Deface original label, triple rinse, and dispose of as per institutional guidelines	Institutional guidelines for empty chemical containers

Trustworthiness Through Self-Validating Protocols

This protocol is designed as a self-validating system. By strictly adhering to the segregation and labeling requirements at each stage, the potential for error is significantly minimized. The clear and distinct waste streams for halogenated and non-halogenated materials prevent accidental mixing and ensure that the waste is handled appropriately throughout the disposal chain. This systematic approach fosters a culture of safety and accountability within the laboratory.

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A Comprehensive Guide to Personal Protective Equipment and Safe Handling of 5-Bromo-2,3-diphenylpyrazine

Disclaimer: At the time of this guide's creation, a specific Safety Data Sheet (SDS) for 5-Bromo-2,3-diphenylpyrazine was not publicly available. The following guidance is synthesized from safety data for structurally analogous compounds, including various brominated and aromatic heterocyclic compounds. Researchers must treat this compound as potentially hazardous and supplement this guide with a thorough, experiment-specific risk assessment. This document is intended to provide a foundation for safe laboratory practices, not to replace institutional safety protocols or a formal SDS.

The prudent handling of specialized chemical reagents is the cornerstone of innovative and safe research. For professionals in drug development and chemical synthesis, understanding the specific risks of a compound like 5-Bromo-2,3-diphenylpyrazine is paramount. This guide provides a detailed operational plan, grounded in established safety principles, for the use of this compound, ensuring both the integrity of your research and the safety of laboratory personnel.

Hazard Identification and Risk Profile

While a specific hazard profile for 5-Bromo-2,3-diphenylpyrazine is not definitively established, its structure—containing a brominated pyrazine core with phenyl substituents—suggests a potential for the following hazards based on similar chemical classes[1][2]:

• Skin Irritation: Brominated aromatic compounds can cause skin irritation upon contact[2].

• Serious Eye Irritation: Contact with eyes is likely to cause significant irritation[2].

• Respiratory Tract Irritation: Inhalation of the dust or powder may lead to respiratory irritation[2].

• Harmful if Swallowed or Inhaled: Similar compounds are classified as harmful if ingested or inhaled[2].

Given these potential risks, a comprehensive Personal Protective Equipment (PPE) strategy is not merely recommended; it is mandatory.

Mandatory Personal Protective Equipment (PPE)

The primary defense against chemical exposure is the consistent and correct use of appropriate PPE. The following table outlines the minimum required equipment for handling 5-Bromo-2,3-diphenylpyrazine.

Protection Type	Specification	Rationale
Eye and Face Protection	Chemical safety goggles conforming to EN166 (EU) or NIOSH (US) standards. A face shield is required when there is a significant risk of splashing.	Protects against splashes, dust, and vapors that can cause serious eye irritation[3][4].
Hand Protection	Chemical-resistant, impervious gloves (e.g., nitrile rubber).	Prevents direct skin contact and potential absorption. Gloves should be inspected before use and changed regularly, or immediately if contaminated[5].
Body Protection	A laboratory coat is standard. For larger quantities or splash risks, a chemical-resistant apron over the lab coat is advised.	Protects against contamination of personal clothing and minimizes skin exposure[5][6].
Respiratory Protection	All handling of the solid compound should occur in a certified chemical fume hood. If this is not feasible, a NIOSH/MSHA-approved respirator with an appropriate cartridge for organic vapors and particulates (e.g., N95) is necessary.	Minimizes the risk of inhaling dust, which may cause respiratory tract irritation[7][8].

Operational and Disposal Plan: A Step-by-Step Protocol

A systematic workflow is essential for minimizing risk from the moment the compound is received to its final disposal.

Receiving and Storage

• Inspect: Upon receipt, visually inspect the container for any signs of damage or leakage.

• Store Securely: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents[9]. The recommended storage temperature is often between 2-8°C in an inert atmosphere to maintain stability[9].

• Labeling: Ensure the container is clearly labeled with the chemical name and associated hazards.

Safe Handling and Experimentation

• Preparation:

  • Ensure a chemical fume hood is operational and the work area is clean and uncluttered.

  • Assemble all necessary equipment (e.g., spatulas, glassware, weighing paper) before handling the chemical.

  • Locate the nearest eyewash station and safety shower and confirm they are accessible[3][4].

• Handling:

  • Don all required PPE as detailed in the table above.

  • Conduct all weighing and transfers of the solid compound within a chemical fume hood to prevent the generation and inhalation of dust[5].

  • Avoid all personal contact with the substance[2]. Do not eat, drink, or smoke in the handling area[2][10].

  • Keep the container tightly closed when not in use to prevent contamination and potential release.

• Post-Experiment Cleanup:

  • Decontaminate all work surfaces and equipment that came into contact with the chemical.

  • Wash hands thoroughly with soap and water after handling is complete[10].

Emergency Procedures: Spills and First Aid

• In Case of a Spill:

  • Evacuate non-essential personnel from the immediate area.

  • Wearing appropriate PPE, cover the spill with an inert absorbent material like sand or vermiculite[10].

  • Carefully sweep or scoop the absorbed material into a suitable, labeled container for hazardous waste disposal[3][10]. Avoid creating dust[3].

  • Clean the spill area thoroughly.

• First-Aid Measures:

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention[3][4].

  • Skin Contact: Remove contaminated clothing and wash the affected skin area with plenty of soap and water. If irritation occurs or persists, seek medical advice[3].

  • Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention[1][3].

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention[1].

Disposal Plan

Chemical waste must be managed responsibly to ensure environmental safety and regulatory compliance.

• Waste Segregation: Collect waste 5-Bromo-2,3-diphenylpyrazine and any contaminated materials (e.g., gloves, weighing paper, absorbent pads) in a designated, compatible, and clearly labeled hazardous waste container[8]. Do not mix with other waste streams.

• Consult Regulations: Disposal procedures are governed by local, state, and federal regulations. Always consult your institution's Environmental Health and Safety (EHS) office for specific guidelines[8].

• Professional Disposal: Arrange for the disposal of the waste through a licensed hazardous waste disposal contractor. Never dispose of this chemical down the drain or in the regular trash[8].

Safe Handling Workflow Diagram

The following diagram illustrates the critical steps for safely handling 5-Bromo-2,3-diphenylpyrazine from preparation to disposal.

Caption: Workflow for handling 5-Bromo-2,3-diphenylpyrazine.

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